3-Bromofuran-2(5H)-one

• CAS: 76311-89-2

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Bromofuran-2(5H)-one: Properties, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 3-Bromofuran-2(5H)-one (CAS No: 76311-89-2), a versatile heterocyclic building block crucial to modern organic synthesis and drug discovery. This document delves into the molecule's core chemical properties, structural features, and spectroscopic profile. It offers detailed, field-proven protocols for its synthesis and subsequent derivatization, with a focus on the causality behind experimental choices. The guide explores the compound's reactivity, highlighting its utility as a precursor for complex molecular architectures, including natural product analogues. This whitepaper is intended for researchers, medicinal chemists, and process development scientists seeking to leverage the unique synthetic potential of this valuable furanone derivative.

Introduction: The Strategic Value of a Brominated Butenolide

3-Bromofuran-2(5H)-one, a member of the butenolide family, has emerged as a significant intermediate in synthetic organic chemistry. Its structure, which combines a reactive α,β-unsaturated lactone with a strategically placed bromine atom, offers multiple avenues for molecular elaboration.[1] The furanone core is a privileged scaffold found in numerous natural products and pharmacologically active molecules, exhibiting a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.[2][3] The bromine atom serves not only as a handle for classical cross-coupling reactions but also modulates the electronic nature of the conjugated system, influencing its reactivity and potential biological interactions.[1] This guide aims to consolidate the essential technical knowledge required to effectively utilize 3-Bromofuran-2(5H)-one in a research and development setting.

Molecular Structure and Physicochemical Properties

The unique reactivity of 3-Bromofuran-2(5H)-one is a direct consequence of its molecular architecture. The molecule consists of a five-membered lactone (cyclic ester) ring with a double bond, establishing it as an α,β-unsaturated system. The bromine atom is substituted at the 3-position, adjacent to the carbonyl group.[1]

Structure:

Figure 1: Molecular Structure of 3-Bromofuran-2(5H)-one

The key physicochemical properties are summarized below, providing critical data for reaction setup, solvent selection, and purification.

Property	Value	Source(s)
CAS Number	76311-89-2	[1][4][5]
Molecular Formula	C₄H₃BrO₂	[1][4][6]
Molecular Weight	162.97 g/mol	[1][4][6]
IUPAC Name	4-bromo-2H-furan-5-one	[4][5][6]
Synonyms	3-Bromo-2(5H)-furanone, Bromo butenolide	[1][4]
Appearance	White crystalline solid (typical)	[1]
XLogP3	1.1	[5]

Spectroscopic Profile: Characterization and Analysis

Structural confirmation of 3-Bromofuran-2(5H)-one relies on standard spectroscopic techniques. Below is a summary of the expected spectral data based on its structure and established principles of spectroscopy.

Technique	Expected Characteristics
¹H NMR	The spectrum is expected to be simple, showing two primary signals. A singlet for the olefinic proton at the 4-position (C=C-H ), likely in the δ 6.0-7.5 ppm range, deshielded by the adjacent carbonyl and oxygen atom.[7][8] A singlet for the two diastereotopic protons of the methylene group at the 5-position (-O-CH₂ -C=), anticipated in the δ 4.5-5.5 ppm region.[7][8]
¹³C NMR	Four distinct signals are expected. The carbonyl carbon (C=O) will be the most downfield, typically in the δ 165-175 ppm range.[2][9] The two sp² carbons of the double bond will appear in the olefinic region (δ 100-150 ppm), with the bromine-substituted carbon (C-Br) being less deshielded than the olefinic CH carbon. The sp³ carbon of the methylene group (-CH₂) will be the most upfield signal, generally in the δ 65-80 ppm range.[2][9]
IR Spectroscopy	A strong, characteristic absorption band for the α,β-unsaturated lactone carbonyl (C=O) stretch is expected between 1740-1785 cm⁻¹.[10][11][12][13] A peak corresponding to the C=C double bond stretch should appear around 1640 cm⁻¹.[10][11] The C-O-C stretching of the ester will be visible in the fingerprint region, typically 1100-1300 cm⁻¹.[12] A C-Br stretch may be observed in the lower frequency region, around 515-690 cm⁻¹.[14]
Mass Spectrometry	In an electron ionization (EI) mass spectrum, the molecular ion peak [M]⁺ would be observed as a characteristic doublet with nearly equal intensity (due to the ⁷⁹Br and ⁸¹Br isotopes) at m/z 162 and 164.[15][16][17] Common fragmentation pathways would include the loss of a bromine radical (·Br), loss of carbon monoxide (CO), or cleavage of the lactone ring.[15][16]

Synthesis Methodologies

The preparation of 3-Bromofuran-2(5H)-one can be achieved through several synthetic routes. A prevalent and reliable method involves the direct bromination of 2(5H)-furanone, which is itself accessible from biomass-derived furfural.[5][18] This approach is advantageous due to the availability of the starting material and the straightforward nature of the transformation.

Featured Protocol: Synthesis via Bromination of 2(5H)-Furanone

This protocol is based on a well-established electrophilic addition-elimination sequence.[5] The causality for this two-step, one-pot procedure is rooted in controlling the reactivity of bromine. The initial addition across the double bond is followed by a base-mediated dehydrobromination to furnish the desired α-bromo-α,β-unsaturated system.

Workflow Diagram: Synthesis of 3-Bromofuran-2(5H)-one

Caption: Synthesis via bromination and dehydrobromination.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 2(5H)-furanone (1.0 eq) in a suitable ether solvent (e.g., diethyl ether) under an inert atmosphere (N₂ or Ar), add elemental bromine (1.0-1.1 eq) dropwise at 0 °C. The choice of an ether solvent is strategic as it is relatively non-polar and unreactive towards bromine.

• Electrophilic Addition: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux. The progress of the initial addition can be monitored by the disappearance of the bromine color. This step forms a dibrominated lactone intermediate.[5]

• Dehydrobromination: Cool the reaction mixture back to 0 °C. Add a hindered organic base, such as triethylamine (Et₃N) (1.1-1.2 eq), dropwise. The use of a non-nucleophilic base like Et₃N is critical to promote E2 elimination of HBr without inducing unwanted side reactions, such as ring-opening of the lactone.[5]

• Work-up: After stirring for 1-2 hours, the triethylammonium bromide salt will precipitate. Filter the reaction mixture to remove the salt. Wash the filtrate sequentially with dilute acid (e.g., 1M HCl) to remove excess triethylamine, followed by saturated sodium bicarbonate solution, and finally brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product can then be purified via flash column chromatography on silica gel or by recrystallization to yield 3-Bromofuran-2(5H)-one as a white solid.[1]

Chemical Reactivity and Mechanistic Insights

The synthetic utility of 3-Bromofuran-2(5H)-one stems from its three primary reactive sites: the C-Br bond, the electrophilic β-carbon of the conjugated system, and the carbonyl group.

• C-Br Bond Reactivity: The bromine atom is the most versatile handle for derivatization. It readily participates in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Sonogashira couplings.[1] This allows for the direct installation of aryl, vinyl, or alkynyl substituents at the 3-position, providing a powerful method for building molecular complexity.[19]

• Michael Addition: The β-carbon of the α,β-unsaturated system is susceptible to nucleophilic attack (1,4-conjugate addition or Michael addition) by soft nucleophiles.

• Carbonyl Chemistry: The lactone's carbonyl group can undergo reactions typical of esters, such as reduction or addition of strong organometallic reagents, though these reactions often require harsh conditions that may affect other parts of the molecule.

Reactivity Workflow Diagram

Caption: Key reaction pathways for 3-Bromofuran-2(5H)-one.

Applications in Research and Development

The unique structural features of 3-Bromofuran-2(5H)-one make it a valuable precursor in several areas of chemical research.

• Natural Product Synthesis: It serves as a key building block in the total synthesis of complex natural products. A notable application is in the synthesis of rubrolide analogues, which are marine natural products known for their cytotoxic and antibiotic activities.[1] The synthetic strategy often involves a Suzuki coupling to install a side chain, followed by further functionalization.[1]

• Medicinal Chemistry: The furanone scaffold is a common motif in medicinal chemistry.[3][8][10] Derivatives of 3-Bromofuran-2(5H)-one are actively investigated for their potential as therapeutic agents. Research has shown that related brominated furanones can act as inhibitors of bacterial quorum sensing, a cell-to-cell communication mechanism that regulates virulence and biofilm formation, making them attractive targets for developing new anti-infective agents.[5][20]

• Heterocyclic Chemistry: The compound is a versatile starting material for constructing a wide range of other heterocyclic systems. The furanone ring can be manipulated through various chemical transformations to yield substituted furans, pyridazinones, and other complex scaffolds of pharmaceutical interest.[6]

Featured Protocol: Suzuki-Miyaura Cross-Coupling

This protocol provides a robust method for C-C bond formation at the 3-position. The choice of catalyst, base, and solvent is critical for achieving high yields and preventing side reactions like debromination.

Step-by-Step Methodology:

• Reagent Preparation: In an oven-dried Schlenk flask under an inert atmosphere (Ar), combine 3-Bromofuran-2(5H)-one (1.0 eq), the desired arylboronic acid (1.2 eq), a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%), and a base, typically aqueous potassium carbonate (K₂CO₃, 2.0 M solution, 2.0-3.0 eq).[19]

• Solvent Addition: Add a degassed solvent system. A mixture of an organic solvent like dioxane or toluene and water (e.g., 4:1 v/v) is commonly used.[1][19] The water is essential for the catalytic cycle, particularly the transmetalation step.

• Reaction Execution: Heat the reaction mixture to 80-100 °C with vigorous stirring. The reaction progress should be monitored by a suitable technique, such as Thin-Layer Chromatography (TLC) or LC-MS. Reactions are typically complete within 4-12 hours.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent like ethyl acetate (3x). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product is then purified by flash column chromatography on silica gel to yield the 3-aryl-furan-2(5H)-one derivative.

Safety, Handling, and Disposal

3-Bromofuran-2(5H)-one is classified as a hazardous substance and must be handled with appropriate precautions.

• Hazards: It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4][5]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear standard PPE, including chemical safety goggles, a lab coat, and chemically resistant gloves (e.g., nitrile).[21]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Disposal: Dispose of waste as hazardous chemical waste in accordance with institutional, local, and national regulations. Do not dispose of down the drain.[21]

Conclusion

3-Bromofuran-2(5H)-one is a high-value synthetic intermediate with a well-defined reactivity profile. Its utility in constructing complex heterocyclic and natural product-like molecules is firmly established. The protocols and data presented in this guide provide a solid technical foundation for scientists to harness the synthetic power of this versatile building block, enabling innovation in drug discovery, agrochemicals, and materials science.

References

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An In-depth Technical Guide to the Synthesis and Reactivity of 3-Bromofuran-2(5H)-one

Abstract

3-Bromofuran-2(5H)-one, a halogenated butenolide, is a pivotal intermediate in modern organic synthesis. Its unique structural arrangement, featuring an electrophilic α,β-unsaturated lactone system and a reactive carbon-bromine bond, renders it a versatile building block for the construction of complex molecular architectures. This guide provides a comprehensive overview of the principal synthetic routes to 3-Bromofuran-2(5H)-one and delves into its diverse reactivity. We will explore key transformations, including nucleophilic substitutions, palladium-catalyzed cross-coupling reactions, and cycloadditions, underscoring the causality behind experimental choices and providing field-proven protocols for researchers, chemists, and professionals in drug development.

Introduction and Significance

3-Bromofuran-2(5H)-one (CAS No: 76311-89-2; Molecular Formula: C₄H₃BrO₂) is a five-membered heterocyclic compound belonging to the furanone family.[1][2] The scaffold is characterized by a lactone ring with a double bond, a carbonyl group at the 2-position, and a bromine atom at the 3-position.[2] This combination of functional groups imparts a high degree of reactivity, making it a valuable precursor for a wide range of more complex molecules, including pharmaceuticals, agrochemicals, and novel functional materials.[2][3] Its utility lies in its ability to undergo a variety of transformations, serving as a linchpin for introducing substituted furanone motifs or as a template for constructing other heterocyclic systems.[2][4]

Core Molecular Features:

• α,β-Unsaturated Lactone: The conjugated system is highly electrophilic, making the β-carbon (C4) susceptible to nucleophilic attack (Michael addition).

• Vinyl Bromide: The C-Br bond at the C3 position is a key handle for functionalization, particularly through transition-metal-catalyzed cross-coupling reactions.

• Lactone Ring: The ester linkage can be cleaved or the entire ring can be transformed into different heterocyclic structures.[4][5]

The strategic importance of this molecule is underscored by its application in the synthesis of natural products and biologically active compounds that feature the butenolide core, a motif known for a wide spectrum of bioactivity.[4]

Synthesis of 3-Bromofuran-2(5H)-one

The preparation of 3-Bromofuran-2(5H)-one can be achieved through several distinct synthetic strategies. The choice of method often depends on the availability of starting materials, desired scale, and reaction efficiency.

Direct Bromination of 2(5H)-Furanone

A prevalent and straightforward approach involves the direct bromination of the parent 2(5H)-furanone. This method is typically a two-step, one-pot procedure.

Causality: The first step is an electrophilic addition of bromine across the double bond of the furanone. The resulting dibromo-adduct is unstable and is not typically isolated. The subsequent addition of a non-nucleophilic base, such as triethylamine (Et₃N), promotes an E2 elimination of hydrobromic acid (HBr) to re-establish the double bond, yielding the desired α-bromo-α,β-unsaturated system.[6] The use of a solvent like diethyl ether (Et₂O) or carbon tetrachloride (CCl₄) under reflux is common.[6]

Caption: General workflow for synthesis via bromination.

Synthesis from Furfural

Commercially available furfural, a biomass-derived aldehyde, serves as an economical starting point for a multi-step synthesis of substituted furanones, including 3-bromo derivatives.[4][6] This pathway offers versatility for creating variously substituted analogs.

Photooxidation of 3-Bromofuran

A more specialized method involves the singlet oxygen photooxidation of 3-bromofuran.[6] This reaction is conducted at low temperatures (-78 °C) in a solvent like dichloromethane (CH₂Cl₂) and often requires a base such as 1,8-Diazabicycloundec-7-ene (DBU) to facilitate the final arrangement to the furanone product.[6] This approach is mechanistically elegant but can be less practical for large-scale synthesis due to the specific equipment requirements.

Summary of Synthetic Routes

Starting Material	Key Reagents	Typical Yield	Key Advantages	Reference
2(5H)-Furanone	1. Br₂ in Et₂O or CCl₄2. Et₃N	45-50%	Direct, one-pot procedure	[6]
Furfural	Multi-step sequence	Variable	Inexpensive starting material, versatile	[6]
3-Bromofuran	¹O₂ (Photooxidation), DBU	~78%	High yield for specific substrate	[6]

Chemical Reactivity and Synthetic Applications

The reactivity of 3-Bromofuran-2(5H)-one is dictated by its multiple functional groups, providing a rich landscape for chemical transformations.

Palladium-Catalyzed Cross-Coupling Reactions

The carbon-bromine bond is an excellent functional handle for forming new carbon-carbon bonds via palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura reaction, in particular, has been successfully employed.

Mechanistic Insight: In a typical Suzuki-Miyaura coupling, a palladium(0) catalyst undergoes oxidative addition into the C-Br bond of the furanone. The resulting Pd(II) complex then undergoes transmetalation with a boronic acid derivative (activated by a base) and, finally, reductive elimination to yield the C-C coupled product and regenerate the Pd(0) catalyst. This reaction is highly efficient for creating 3-aryl or 3-alkyl substituted furanones.[7]

Caption: Simplified workflow of a Suzuki-Miyaura cross-coupling reaction.

Ring Transformation Reactions

The furanone scaffold can be converted into other important heterocyclic systems. Reaction with bifunctional nucleophiles like hydrazine derivatives leads to the formation of pyridazinones, a class of compounds with significant pharmacological activities.[4][5]

Causality: Hydrazine acts as a dinucleophile. It initially attacks the electrophilic carbonyl carbon of the lactone. Subsequent intramolecular cyclization and dehydration lead to the formation of the stable six-membered pyridazinone ring. This transformation effectively replaces the furanone's oxygen atom with a nitrogen moiety from the hydrazine.[5]

Nucleophilic Substitution and Addition

While the vinyl bromide is generally less reactive towards classic Sₙ2 reactions, nucleophilic substitution at the C4 position can occur in related dihalo-furanone systems, particularly with soft nucleophiles like sodium azide.[4] Furthermore, the conjugated system is susceptible to Michael (1,4-conjugate) addition reactions with various nucleophiles, leading to functionalization at the C4 position.[3]

Summary of Key Reactions

Reaction Type	Key Reagents	Product Type	Synthetic Utility	Reference
Suzuki-Miyaura Coupling	Pd catalyst, boronic acid, base	3-Aryl/Alkyl-furanones	C-C bond formation, diversification	[7]
Ring Transformation	Hydrazine derivatives	Dihalogeno-pyridazinones	Access to N-heterocycles	[4][5]
Michael Addition	Nucleophiles (e.g., thiols, amines)	4-Substituted-dihydrofuranones	Functionalization of the butenolide ring	[3]
Knoevenagel Condensation	Compounds with active hydrogen	5-Substituted furanones	C-C bond formation at C5	[4]

Experimental Protocols

The following protocols are provided as illustrative examples. Researchers should conduct a thorough risk assessment prior to any laboratory work.

Protocol 1: Synthesis of 3-Bromofuran-2(5H)-one from 2(5H)-Furanone[6]

Materials:

• 2(5H)-Furanone (1.0 eq)

• Bromine (Br₂) (1.0 eq)

• Triethylamine (Et₃N) (1.1 eq)

• Diethyl ether (Et₂O), anhydrous

• Round-bottom flask with reflux condenser and dropping funnel

• Magnetic stirrer and heating mantle

Procedure:

• Setup: In a fume hood, charge a round-bottom flask with a solution of 2(5H)-furanone in anhydrous diethyl ether.

• Bromine Addition: Cool the flask in an ice bath. Add a solution of bromine in diethyl ether dropwise to the stirred furanone solution. The disappearance of the bromine color indicates its consumption.

• Reflux: After the addition is complete, remove the ice bath and heat the mixture to reflux for 2-3 hours. Monitor the reaction by TLC.

• Dehydrobromination: Cool the reaction mixture back to 0 °C. Add triethylamine dropwise. A precipitate of triethylammonium bromide will form.

• Workup: Stir the mixture at room temperature for 1 hour. Filter off the precipitate and wash it with cold diethyl ether.

• Purification: Combine the filtrate and washings. Wash sequentially with dilute HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford pure 3-Bromofuran-2(5H)-one.

Protocol 2: Suzuki-Miyaura Coupling of 3-Bromofuran-2(5H)-one[7]

Materials:

• 3-Bromofuran-2(5H)-one (1.0 eq)

• Arylboronic acid (1.2 eq)

• PdCl₂(dppf)₂ or similar Pd catalyst (2-5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Toluene/Water solvent mixture

• Schlenk flask and nitrogen/argon line

Procedure:

• Setup: To a Schlenk flask under an inert atmosphere (N₂ or Ar), add 3-Bromofuran-2(5H)-one, the arylboronic acid, potassium carbonate, and the palladium catalyst.

• Solvent Addition: Add the degassed toluene/water solvent mixture via syringe.

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS until the starting material is consumed (typically 4-12 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer.

• Extraction: Extract the aqueous layer twice with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the residue by flash column chromatography to yield the 3-aryl-furan-2(5H)-one product.

Conclusion

3-Bromofuran-2(5H)-one stands out as a highly versatile and reactive building block in synthetic organic chemistry. The strategic placement of a vinyl bromide and an electrophilic lactone system provides multiple avenues for molecular elaboration. As demonstrated, straightforward synthetic routes make it readily accessible, while its predictable reactivity in cornerstone reactions like palladium-catalyzed cross-couplings and ring transformations allows for the efficient construction of diverse and complex chemical entities. This guide has illuminated the fundamental principles governing its synthesis and application, offering a solid foundation for its use in pioneering research, particularly within the realms of medicinal chemistry and materials science.

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3-Bromofuran-2(5H)-one molecular weight and formula

An In-Depth Technical Guide to 3-Bromofuran-2(5H)-one: Synthesis, Reactivity, and Applications

Abstract

3-Bromofuran-2(5H)-one, a halogenated butenolide, has emerged as a highly versatile and valuable building block in modern organic synthesis. Its unique structural arrangement, featuring a reactive bromine atom and a lactone moiety within a furanone ring, provides multiple sites for chemical modification. This guide offers a comprehensive overview of 3-Bromofuran-2(5H)-one, intended for researchers, chemists, and professionals in drug development. We will delve into its fundamental physicochemical properties, explore established and efficient synthesis methodologies, and illuminate its broad synthetic utility. Particular emphasis is placed on its application in the synthesis of complex natural products and pharmaceutically relevant molecules, supported by detailed protocols and mechanistic insights.

Core Physicochemical Properties and Identifiers

A thorough understanding of a compound's fundamental properties is critical for its effective use in a research setting. 3-Bromofuran-2(5H)-one is characterized by a specific set of identifiers and physical characteristics that dictate its handling, reactivity, and analytical profile.

The molecular structure consists of a five-membered lactone (cyclic ester) ring, which is a derivative of furan.[1][2] The presence of a bromine atom at the 3-position is a key feature, rendering this site highly susceptible to a variety of coupling reactions and nucleophilic substitutions, thereby establishing its role as a versatile synthetic intermediate.[1][2]

Parameter	Value	Source(s)
Molecular Formula	C₄H₃BrO₂	[1][2][3]
Molecular Weight	162.97 g/mol	[1][2][3]
CAS Number	76311-89-2	[1][2]
IUPAC Name	4-bromo-2H-furan-5-one	[1][2]
Common Synonyms	3-Bromo-2(5H)-furanone, 3-bromo-5H-furan-2-one, Bromo butenolide	[1][3]
InChI Key	QSYHSDNIQZDYGF-UHFFFAOYSA-N	[2]
SMILES	C1C=C(C(=O)O1)Br	[1][2]

Synthesis Methodologies: Pathways to a Versatile Intermediate

The accessibility of 3-Bromofuran-2(5H)-one is crucial for its widespread application. Several synthetic routes have been developed, each with distinct advantages concerning starting materials, yield, and scalability. The choice of a specific pathway is often dictated by the availability of precursors and the desired purity of the final product.

Synthesis from Mucobromic Acid

A common and effective method involves the selective reduction and cyclization of mucobromic acid. This pathway is noted for its high yield and the generation of a crystalline product.

Protocol:

• Reduction: Mucobromic acid is dissolved in methanol and cooled to 0°C in an ice bath. Sodium borohydride (NaBH₄) is added portion-wise while maintaining the temperature. The borohydride serves as a reducing agent, selectively reducing one of the carboxylic acid functionalities.

• Acid-Catalyzed Cyclization: Following the reduction, sulfuric acid (H₂SO₄) is carefully added to the reaction mixture, still at 0°C. The acid catalyzes the intramolecular esterification (lactonization), leading to the formation of the furanone ring.

• Workup and Purification: The reaction is quenched, and the product is extracted. Further purification yields 3,4-dibromofuran-2(5H)-one, which can be processed to give the target compound, 3-Bromofuran-2(5H)-one, as a white crystalline solid with yields reported around 80%.[1]

Causality: The use of NaBH₄ provides a mild and selective reduction. The subsequent acid treatment is essential for the dehydration and ring-closure to form the stable five-membered lactone system.

Caption: Synthesis of 3-Bromofuran-2(5H)-one from Mucobromic Acid.

Bromination of 2(5H)-Furanone

Another direct approach involves the bromination of the parent 2(5H)-furanone. This method is a classic example of electrophilic addition to an alkene followed by elimination.

Protocol:

• Bromine Addition: 2(5H)-Furanone is dissolved in a suitable solvent such as diethyl ether (Et₂O). Elemental bromine (Br₂) is added, leading to an addition reaction across the double bond.

• Dehydrobromination: The resulting dibromo adduct is then treated with a non-nucleophilic base, typically triethylamine (Et₃N). The base facilitates the elimination of hydrobromic acid (HBr), regenerating the double bond with a net substitution of a hydrogen atom for a bromine atom.[4]

Causality: The two-step sequence ensures the specific introduction of bromine at the α-position relative to the carbonyl group. The choice of a hindered base like triethylamine favors the elimination pathway over potential substitution reactions.

Chemical Reactivity and Synthetic Utility

The synthetic power of 3-Bromofuran-2(5H)-one lies in its dual reactivity, stemming from the electrophilic carbon-bromine bond and the dienophilic nature of the furanone ring. This makes it a cornerstone for constructing more complex molecular architectures.

Palladium-Catalyzed Cross-Coupling Reactions

The C-Br bond at the 3-position is highly amenable to palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction. This allows for the facile formation of carbon-carbon bonds, introducing aryl or other organic substituents.

Application Example: Synthesis of Rubrolide Analogues Rubrolides are a class of marine natural products with noted antibiotic and cytotoxic activities.[1] 3-Bromofuran-2(5H)-one is a key precursor for their synthesis.

Workflow:

• Suzuki Coupling: 3-Bromofuran-2(5H)-one is reacted with an appropriate arylboronic acid in the presence of a palladium catalyst (e.g., PdCl₂(dppf)₂) and a base (e.g., K₂CO₃).[5] This step couples the aryl group to the 3-position of the furanone ring.

• Condensation: The resulting 3-arylfuran-2(5H)-one undergoes a condensation reaction with an aromatic aldehyde.

• Dehydration: A final dehydration step forms the characteristic γ-alkylidenebutenolide structure of the rubrolide scaffold.[1]

Caption: Workflow for the synthesis of Rubrolide analogues.

Applications in Drug Discovery and Materials Science

The functionalized furanones derived from 3-Bromofuran-2(5H)-one are of significant interest to the pharmaceutical industry.

• Cytotoxic and Anticancer Research: Halogenated furanones, including derivatives of this compound, have demonstrated cytotoxic effects against various cancer cell lines.[1][6] This bioactivity makes them attractive scaffolds for the development of new antineoplastic agents.[6] Their mechanism is often linked to their ability to act as Michael acceptors or to inhibit key cellular enzymes.

• Antimicrobial Agents: The core butenolide structure is found in many natural products with antimicrobial properties. 3-Bromofuran-2(5H)-one itself has shown both antibacterial and antifungal activity.[1][2] Its derivatives are being explored as potential leads for new antibiotics to combat resistant pathogens.

• Materials Science: While a nascent field of application, there is growing interest in using furanone derivatives in the design of functional materials. Research has suggested their potential incorporation into organic light-emitting diodes (OLEDs) due to their photophysical properties.[2]

Spectroscopic Characterization

Unambiguous structural confirmation is essential. The structure of 3-Bromofuran-2(5H)-one and its derivatives is typically confirmed using a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will show characteristic signals for the olefinic proton and the two protons of the CH₂ group. ¹³C NMR will show distinct peaks for the carbonyl carbon, the two sp² carbons of the double bond, and the sp³ carbon of the CH₂ group.

• Infrared (IR) Spectroscopy: A strong absorption band corresponding to the C=O stretch of the lactone will be prominent, typically in the range of 1750-1780 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for a molecule containing one bromine atom ([M]+ and [M+2]+ peaks with approximately equal intensity).

Spectral data for 3-bromo-5H-furan-2-one is available in public databases for reference.[7]

Safety and Handling

As a reactive chemical intermediate, proper handling of 3-Bromofuran-2(5H)-one is imperative.

• Hazards: The compound is classified as an irritant. It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation upon inhalation.[3]

• Precautions: Always handle this compound in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust or vapors and prevent contact with skin and eyes. Store in a cool, dry place under an inert atmosphere.[8]

Conclusion

3-Bromofuran-2(5H)-one is a powerful and versatile reagent in organic chemistry. Its well-defined reactivity, particularly in palladium-catalyzed cross-coupling reactions, has established it as a valuable precursor for a wide range of complex molecules. Its role in the synthesis of bioactive natural products like rubrolides highlights its importance in drug discovery, while emerging applications in materials science suggest a promising future. For researchers and drug development professionals, a solid understanding of its synthesis, reactivity, and handling is key to unlocking its full synthetic potential.

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• Vulcanchem. (n.d.). 3-Bromofuran-2(5H)-one - 76311-89-2.
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The Rising Therapeutic Potential of 3-Bromofuran-2(5H)-one Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The furan-2(5H)-one scaffold, a five-membered heterocyclic ring, is a privileged structure in medicinal chemistry, appearing in numerous bioactive natural products. The introduction of a bromine atom at the C-3 position creates a highly reactive and versatile pharmacophore, leading to a class of compounds known as 3-bromofuran-2(5H)-one derivatives. These derivatives have garnered significant attention for their diverse and potent biological activities. This technical guide provides a comprehensive overview of the current understanding of the biological activities of 3-bromofuran-2(5H)-one derivatives, with a focus on their anticancer and antimicrobial properties. We delve into their mechanisms of action, structure-activity relationships, and relevant experimental protocols for their synthesis and evaluation, aiming to equip researchers and drug development professionals with the knowledge to further explore and exploit the therapeutic potential of this promising class of compounds.

Introduction: The Furan-2(5H)-one Core and the Significance of Bromination

The furan-2(5H)-one ring system is a common motif in natural products and has been a focal point for synthetic chemists due to its inherent biological relevance. The introduction of a bromine atom at the 3-position significantly enhances the electrophilicity of the molecule, making it a potent Michael acceptor. This increased reactivity is believed to be a key determinant of its biological activity, allowing for covalent interactions with nucleophilic residues in biological targets such as proteins and enzymes. This guide will explore the multifaceted biological implications of this structural modification.

Anticancer Activity: Inducing Apoptosis and Inhibiting Cancer Cell Proliferation

A significant body of research has highlighted the potent anticancer activity of 3-bromofuran-2(5H)-one derivatives against a range of human cancer cell lines. The primary mechanism of action appears to be the induction of apoptosis, or programmed cell death, a critical process in eliminating cancerous cells.

Mechanism of Action: Targeting Key Apoptotic Pathways

Studies have shown that certain 3,4-dibromo-5-hydroxy-furan-2(5H)-one derivatives exert their anticancer effects through the modulation of key proteins involved in apoptosis. A detailed investigation into the mechanism of action revealed that these compounds can lead to the downregulation of survivin, a member of the inhibitor of apoptosis (IAP) protein family that is often overexpressed in cancer cells.[1] The suppression of survivin is a critical step in sensitizing cancer cells to apoptotic signals.

Furthermore, these derivatives have been observed to activate caspase-3, a key executioner caspase in the apoptotic cascade.[1] The activation of caspase-3 ultimately leads to the cleavage of various cellular substrates, resulting in the characteristic morphological and biochemical changes associated with apoptosis. The pro-apoptotic activity of some derivatives can be fine-tuned by the addition of particular chemical groups, such as silyl groups.[1]

dot

Caption: Proposed anticancer mechanism of 3-bromofuran-2(5H)-one derivatives.

Quantitative Anticancer Activity

The anticancer potency of 3-bromofuran-2(5H)-one derivatives is typically quantified by their half-maximal inhibitory concentration (IC50) values against various cancer cell lines. The following table summarizes representative IC50 values for selected derivatives.

Derivative/Compound	Cell Line	IC50 (µM)	Reference
3,4-dibromo-5-(tert-butyldimethylsilyloxy)-furan-2(5H)-one (3a)	HCT-116	1.3	[1]
3,4-dibromo-5-(triisopropylsilyloxy)-furan-2(5H)-one (3b)	HCT-116	7.3 - 21.3	[1][2]
3,4-dibromo-5-(tert-butyldiphenylsilyloxy)-furan-2(5H)-one (3c)	HCT-116	3.9 - 65.6	[1][2]
1,1′-[3-(bromomethyl)-5,6-dimethoxy-1-benzofuran-2,7-diyl]diethanone	K562	5.0	[3][4]
1,1′-[3-(bromomethyl)-5,6-dimethoxy-1-benzofuran-2,7-diyl]diethanone	HL-60	0.1	[3][4]

Structure-Activity Relationship (SAR) for Anticancer Activity

The anticancer activity of 3-bromofuran-2(5H)-one derivatives is highly dependent on their chemical structure. Key SAR observations include:

• Substitution at the C-5 position: The introduction of bulky silyl ether groups at the C-5 position of 3,4-dibromo-5-hydroxyfuran-2(5H)-one can significantly enhance antiproliferative potency.[1][5]

• Nature of the silyl group: The type of silyl group can influence not only the potency but also the selectivity of the compound towards different cancer cell lines.[1]

• Halogenation: The presence of bromine atoms on the furanone ring is crucial for activity. For benzofuran derivatives, the introduction of a bromine atom to a methyl or acetyl group attached to the benzofuran system increases their cytotoxicity.[6][7]

Antimicrobial Activity: Quorum Sensing Inhibition

Beyond their anticancer effects, 3-bromofuran-2(5H)-one derivatives have emerged as potent inhibitors of quorum sensing (QS), a cell-to-cell communication system used by bacteria to coordinate collective behaviors, including virulence factor production and biofilm formation.[8] By disrupting QS, these compounds can attenuate bacterial pathogenicity without exerting direct bactericidal effects, which may reduce the likelihood of resistance development.

Mechanism of Quorum Sensing Inhibition

The primary mechanism of QS inhibition by brominated furanones involves their interaction with bacterial QS receptors. In the opportunistic pathogen Pseudomonas aeruginosa, these compounds have been shown to target the LasR receptor, a key transcriptional regulator of the las QS system. Molecular docking studies suggest that the bromine atom's position on the furanone ring can increase its affinity for the active site of the LasR regulator.[9] This interaction likely prevents the binding of the natural autoinducer molecule, thereby inhibiting the activation of downstream virulence genes.

dot

Caption: Mechanism of quorum sensing inhibition by 3-bromofuran-2(5H)-one derivatives.

Quantitative Antimicrobial Activity

The antimicrobial efficacy of these compounds is often assessed by determining their Minimum Inhibitory Concentration (MIC), the lowest concentration that prevents visible bacterial growth.

Derivative/Compound	Pathogen	MIC (µg/mL)	Reference
BrCl-flav	Staphylococcus aureus (MRSA)	0.24	[10]
BrCl-flav	Enterococcus faecalis	31.3	[10]
BrCl-flav	Haemophilus spp.	0.48	[10]
BrCl-flav	Klebsiella pneumoniae	125	[10]
Ga(III) compounds	ESKAPE strains	>32 µM	[11]

Structure-Activity Relationship (SAR) for Quorum Sensing Inhibition

The effectiveness of brominated furanones as QS inhibitors is also closely tied to their structure:

• Bromination Pattern: The position and number of bromine atoms on the furanone ring significantly impact the biological activity.[12]

• Alkyl Chain Length at C-3: The length of the alkyl chain at the C-3 position has been shown to be a major determinant of QS inhibitory activity.[12]

• Substitution on the Alkyl Chain: Introduction of a bromine atom on the 1'-position of the 3-alkyl chain can drastically enhance activity.[12]

Other Potential Biological Activities

While the anticancer and quorum sensing inhibitory activities of 3-bromofuran-2(5H)-one derivatives are the most extensively studied, preliminary research suggests potential in other therapeutic areas.

• Anti-inflammatory Activity: Some furan and benzofuran derivatives have demonstrated anti-inflammatory effects by inhibiting the production of inflammatory mediators like nitric oxide (NO).[13][14][15] Further investigation is warranted to determine if 3-bromofuran-2(5H)-one derivatives share this property.

• Antiviral Activity: Certain benzofuran derivatives have shown activity against a range of DNA and RNA viruses.[16][17] The potential of 3-bromofuran-2(5H)-one derivatives as antiviral agents remains an open and intriguing area for future research.

Experimental Protocols

Synthesis of 3-Bromo-2(5H)-furanone

A common synthetic route to 3-bromo-2(5H)-furanone involves the bromination of 2(5H)-furanone followed by dehydrobromination.[8]

Step-by-Step Protocol:

• Dissolve 2(5H)-furanone in a suitable solvent such as diethyl ether (Et2O) or carbon tetrachloride (CCl4).

• Add bromine (Br2) dropwise to the solution under reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Add a base, such as triethylamine (Et3N), to facilitate the dehydrobromination of the resulting adduct.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain pure 3-bromo-2(5H)-furanone.

dot

Caption: General workflow for the synthesis of 3-bromo-2(5H)-furanone.

Evaluation of Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.[7]

Step-by-Step Protocol:

• Seed cancer cells in a 96-well plate at a desired density and incubate for 24 hours.

• Treat the cells with various concentrations of the 3-bromofuran-2(5H)-one derivative and incubate for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Evaluation of Quorum Sensing Inhibition (Reporter Strain Assay)

Reporter strains, which produce a measurable signal (e.g., light or color) in response to QS activation, are commonly used to screen for QS inhibitors.

Step-by-Step Protocol:

• Grow a bacterial QS reporter strain (e.g., Chromobacterium violaceum or a P. aeruginosa reporter strain) to the mid-logarithmic phase.

• In a 96-well plate, add the bacterial culture, the appropriate autoinducer molecule, and different concentrations of the 3-bromofuran-2(5H)-one derivative.

• Incubate the plate for a specific period.

• Measure the reporter signal (e.g., violacein production in C. violaceum or fluorescence/luminescence in a P. aeruginosa reporter).

• Determine the concentration of the derivative that inhibits the QS-mediated signal by 50% (IC50).

Conclusion and Future Directions

3-Bromofuran-2(5H)-one derivatives represent a promising class of compounds with significant therapeutic potential, particularly in the fields of oncology and infectious diseases. Their ability to induce apoptosis in cancer cells and inhibit quorum sensing in pathogenic bacteria highlights their versatility as drug leads. The structure-activity relationships discussed in this guide provide a framework for the rational design of more potent and selective derivatives.

Future research should focus on:

• Elucidating detailed molecular targets and signaling pathways for both anticancer and QS inhibitory activities.

• Expanding the investigation into other potential therapeutic areas , such as anti-inflammatory and antiviral applications.

• Optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds to enhance their in vivo efficacy and safety profiles.

• Exploring synergistic combinations with existing anticancer and antimicrobial drugs to overcome resistance and improve treatment outcomes.

The continued exploration of this fascinating class of molecules holds great promise for the development of novel and effective therapies for a range of human diseases.

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Navigating the Chemistry of 3-Bromofuran-2(5H)-one: An In-depth Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Preamble: Understanding the Molecule in Context

3-Bromofuran-2(5H)-one and its structural analogs, the halogenated furanones, are more than mere synthetic intermediates; they are potent signaling molecules with significant implications for drug development.[1][2] Originally isolated from marine algae, these compounds have garnered substantial interest for their ability to disrupt bacterial communication, a process known as quorum sensing.[3] This mechanism makes them promising candidates for novel antimicrobial and anti-biofilm therapies, as they can inhibit bacterial virulence without exerting direct selective pressure that leads to resistance.[4] However, the very reactivity that imparts this biological activity also necessitates a rigorous and informed approach to its handling. This guide provides a comprehensive framework for the safe and effective use of 3-Bromofuran-2(5H)-one in a research and development setting, grounded in an understanding of its chemical properties and potential hazards.

Section 1: Hazard Identification and Risk Assessment

A thorough understanding of the inherent hazards of 3-Bromofuran-2(5H)-one is the foundation of safe laboratory practice. The primary hazards associated with this compound are skin and eye irritation, respiratory irritation, and potential mutagenicity.[5]

Toxicological Profile: What the Data Reveals

While a complete toxicological profile for 3-Bromofuran-2(5H)-one is not exhaustively established, studies on related halogenated furanones provide crucial insights. Research has shown that the mutagenic potential of these compounds is influenced by the substitution pattern of halogen and hydroxyl groups on the furanone ring.[6] The presence of bromine can, in some cases, lead to a slight increase in mutagenicity.[6] In vitro studies on other brominated compounds have also demonstrated toxic effects on human lymphocytes.[7] Given these findings, it is prudent to handle 3-Bromofuran-2(5H)-one as a substance with potential toxic and mutagenic properties.

Hazard Class	Description	GHS Classification
Skin Corrosion/Irritation	Causes skin irritation.	Category 2
Serious Eye Damage/Irritation	Causes serious eye irritation.	Category 2A
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	Category 3 (Respiratory tract irritation)
Mutagenicity	Suspected of causing genetic defects.	Data on related compounds suggests caution.
Data synthesized from PubChem CID 3018648.[5]

Chemical Reactivity and Stability

The furanone core of 3-Bromofuran-2(5H)-one is an α,β-unsaturated lactone, a structural motif that confers significant chemical reactivity.[8]

• Electrophilicity: The molecule is a good Michael acceptor, making it susceptible to nucleophilic attack. This reactivity is central to its biological activity but also means it can react with biological nucleophiles, underscoring the need to prevent direct contact.

• Lactone Hydrolysis: As a cyclic ester, the lactone ring can undergo hydrolysis, particularly under acidic or basic conditions, to open the ring and form the corresponding hydroxy acid.[9][10]

• Thermal Decomposition: While specific data for this compound is limited, the thermal decomposition of brominated organic compounds can release hazardous substances, including hydrogen bromide and other brominated hydrocarbons.[11][12][13][14][15]

• Incompatibilities: It is incompatible with strong oxidizing agents, acids, and bases.[16]

Section 2: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to containment, combining engineering controls and appropriate PPE, is essential for minimizing exposure.

The Primacy of Engineering Controls

All work with 3-Bromofuran-2(5H)-one, especially handling of the solid material, must be conducted in a certified chemical fume hood.[17][18] This is the primary barrier to prevent inhalation of dust particles and vapors. For procedures with a higher risk of aerosol generation, a glove box may be necessary.[19]

Caption: Hierarchy of engineering controls for handling 3-Bromofuran-2(5H)-one.

Personal Protective Equipment: The Last Line of Defense

The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield.[17][19]	Protects against splashes and airborne particles.
Hand Protection	Nitrile or neoprene gloves.[19]	Provides a barrier against skin contact. Gloves should be inspected before use and changed frequently.
Body Protection	A lab coat, worn fully buttoned.[20]	Protects skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge may be required for certain high-risk procedures or in the event of a spill.	Provides an additional layer of protection against inhalation.

Section 3: Standard Operating Procedures (SOPs)

Adherence to well-defined SOPs is critical for ensuring consistent and safe handling of 3-Bromofuran-2(5H)-one.

Weighing and Transfer of Solid Material

This procedure carries a high risk of generating airborne particles and should be performed with meticulous care.

Protocol: Weighing 3-Bromofuran-2(5H)-one

• Preparation: Don all required PPE. Ensure the chemical fume hood is functioning correctly. Designate a specific area within the fume hood for the weighing procedure and cover it with absorbent, plastic-backed paper.[2]

• Tare the Container: Place a clean, labeled, and sealable container (e.g., a vial with a screw cap) on an analytical balance located outside the fume hood and tare it.[21][22]

• Transfer in Fume Hood: Move the tared container and the stock bottle of 3-Bromofuran-2(5H)-one into the designated area of the fume hood.

• Aliquot the Solid: Carefully transfer the approximate required amount of the solid from the stock bottle to the tared container using a clean spatula. Keep the containers as low to the work surface as possible to minimize the risk of dust generation.

• Seal and Re-weigh: Securely close both the stock bottle and the tared container. Remove the tared container from the fume hood and place it on the balance to obtain the precise weight.

• Adjust as Needed: If adjustments to the weight are necessary, return the sealed container to the fume hood to add or remove material. Repeat step 5 until the desired weight is achieved.

• Dissolution: If the next step is to dissolve the compound, do so within the fume hood by adding the solvent to the sealed container.[21]

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• 7. Toxic activity of seventeen industrial solvents and halogenated compounds on human lymphocytes cultured in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. ehso.emory.edu [ehso.emory.edu]

A Senior Application Scientist's Guide to 3-Bromofuran-2(5H)-one: Synthesis, Reactivity, and Applications in Drug Discovery

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromofuran-2(5H)-one, a halogenated derivative of the butenolide family, has emerged as a highly versatile and valuable building block in modern organic synthesis. Its unique structural arrangement, featuring an electrophilic lactone system, a reactive carbon-bromine bond, and an α,β-unsaturated moiety, provides a trifecta of reactive sites for intricate molecular construction. This guide offers an in-depth exploration of 3-Bromofuran-2(5H)-one, moving from its fundamental physicochemical properties and synthesis to its nuanced reactivity and strategic applications. We will delve into the mechanistic underpinnings of its key transformations, provide field-proven experimental protocols, and highlight its role in the synthesis of complex natural products and pharmacologically active agents. This document is designed to serve as a practical and authoritative resource for chemists and pharmacologists aiming to leverage the synthetic potential of this powerful intermediate.

Core Characteristics of 3-Bromofuran-2(5H)-one

Before employing a reagent, a thorough understanding of its fundamental properties is paramount. These characteristics not only dictate handling and storage but also provide the basis for predicting its chemical behavior.

Nomenclature and Structural Identity

3-Bromofuran-2(5H)-one is a five-membered heterocyclic compound. The nomenclature specifies a furanone ring with a bromine atom at the 3-position and a carbonyl group at the 2-position.[1] The "(5H)" indicates the saturation at the 5-position of the ring.

Table 1: Key Identifiers and Physicochemical Properties

Property	Value	Source
CAS Number	76311-89-2	[1][2]
Molecular Formula	C₄H₃BrO₂	[1][2]
Molecular Weight	162.97 g/mol	[1][2]
IUPAC Name	4-bromo-2H-furan-5-one	[2]
Synonyms	3-Bromo-2(5H)-furanone, Bromo butenolide	[1]

| Appearance | White crystalline solid |[1] |

Structural Features and Inherent Reactivity

The synthetic utility of 3-Bromofuran-2(5H)-one is a direct consequence of its electronic and structural features. Understanding these is key to designing successful synthetic strategies.

Caption: Key structural features governing the reactivity of 3-Bromofuran-2(5H)-one.

• C3-Bromine Atom : This serves as a versatile synthetic handle, primarily for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira), enabling the facile introduction of aryl, vinyl, or alkyl substituents at the 3-position.[1]

• α,β-Unsaturated Lactone : The conjugated system renders the C4-position susceptible to nucleophilic attack via Michael addition. The carbonyl group also activates the molecule.

• Allylic C5 Protons : The protons at the C5 position are allylic and adjacent to an oxygen atom, making them sufficiently acidic to be removed by a suitable base. The resulting anion can then act as a nucleophile, commonly in condensation reactions with aldehydes and ketones.[1]

Synthesis of 3-Bromofuran-2(5H)-one

The accessibility of a building block is a critical factor in its widespread adoption. Fortunately, 3-Bromofuran-2(5H)-one can be prepared via several reliable routes from commercially available starting materials.

Caption: Major synthetic routes to 3-Bromofuran-2(5H)-one.

Method A: Bromination-Dehydrobromination of 2(5H)-Furanone

This two-step, one-pot procedure is a classic approach for introducing a bromine atom alpha to a carbonyl in an unsaturated system.

• Causality : The first step involves the electrophilic addition of bromine across the double bond of 2(5H)-furanone. The subsequent addition of a non-nucleophilic base, such as triethylamine (Et₃N), facilitates an E2 elimination of hydrobromic acid (HBr), regenerating the double bond with the bromine atom at the 3-position.[3] This method is direct but can sometimes be moderate in yield (reportedly ~48%).[3]

Method B: Selective Reduction of Mucobromic Acid

This method leverages a more functionalized and readily available starting material, mucobromic acid (3,4-dibromo-5-hydroxy-2(5H)-furanone).

• Causality : This pathway involves the selective reduction of the C4-bromine atom. The protocol uses sodium borohydride (NaBH₄) for the reduction, followed by an acid-catalyzed workup.[1] This approach is often higher yielding (~80%) and provides a clean product.[1] The selectivity arises from the electronic environment of the two bromine atoms.

Table 2: Comparison of Synthetic Methods

Feature	Method A	Method B
Starting Material	2(5H)-Furanone	Mucobromic Acid
Key Reagents	Br₂, Et₃N	NaBH₄, H₂SO₄
Reported Yield	~48%[3]	~80%[1]
Key Transformation	Bromination-Elimination	Selective Reductive Dehalogenation

| Considerations | Direct but lower yield. | Higher yield, requires more functionalized starting material. |

Detailed Experimental Protocol (Method B)

This protocol is adapted from methodologies reported for the synthesis of related structures and serves as a reliable starting point.[1]

Objective : To synthesize 3-Bromofuran-2(5H)-one from mucobromic acid.

Materials :

• Mucobromic acid

• Sodium borohydride (NaBH₄)

• Methanol (MeOH), anhydrous

• Sulfuric acid (H₂SO₄), concentrated

• Diethyl ether (Et₂O)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure :

• Dissolution : Dissolve mucobromic acid (1.0 eq) in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cooling : Cool the solution to 0 °C in an ice bath.

• Reduction : Slowly add sodium borohydride (NaBH₄) (1.1 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C. Monitor the reaction by TLC until the starting material is consumed.

• Acidification : Once the reduction is complete, cautiously add concentrated sulfuric acid (catalytic amount) to the reaction mixture, still at 0 °C.

• Reaction Completion : Allow the reaction to stir at 0 °C for an additional 1-2 hours, monitoring by TLC.

• Workup : Quench the reaction by slowly adding saturated NaHCO₃ solution until effervescence ceases.

• Extraction : Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volumes).

• Washing : Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration : Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification : The resulting crude product, often a white crystalline solid, can be further purified by recrystallization or flash column chromatography if necessary.

Validation : Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Key Chemical Transformations and Applications

The true power of 3-Bromofuran-2(5H)-one lies in its application as a versatile intermediate. Its ability to participate in a range of C-C and C-N bond-forming reactions makes it invaluable in medicinal chemistry.

Caption: Reaction pathways illustrating the synthetic utility of 3-Bromofuran-2(5H)-one.

Suzuki Coupling Reactions

This is arguably one of the most powerful applications. The C-Br bond readily participates in palladium-catalyzed Suzuki coupling with a wide variety of aryl or vinyl boronic acids.

• Mechanistic Insight : The reaction follows the standard Suzuki catalytic cycle (oxidative addition, transmetalation, reductive elimination). The choice of palladium catalyst, ligand, and base is crucial for achieving high yields and can be tailored to the specific boronic acid used. This reaction provides direct access to 3-aryl-2(5H)-furanones, a scaffold present in many bioactive molecules.[1][4]

Synthesis of Rubrolide Analogues

Rubrolides are a class of marine natural products known for their potent antibiotic, cytotoxic, and anti-inflammatory activities.[1] 3-Bromofuran-2(5H)-one is a key precursor for their synthesis.

• Synthetic Strategy : The synthesis typically involves an initial Suzuki coupling to install the desired aryl group at the 3-position. This is followed by a base-mediated condensation at the C5-position with an aromatic aldehyde, and subsequent dehydration to form the characteristic γ-alkylidenebutenolide structure of the rubrolide core.[1]

Biological Significance of Derivatives

The 2(5H)-furanone core is a well-established pharmacophore found in numerous natural products and synthetic drugs.[5][6]

• Antimicrobial and Cytotoxic Activity : Halogenated furanones, including derivatives of 3-Bromofuran-2(5H)-one, have demonstrated significant antimicrobial and cytotoxic properties.[1] This bioactivity is often attributed to their ability to act as Michael acceptors, reacting with nucleophilic residues (e.g., cysteine) in key enzymes or proteins, leading to their inactivation. The cytotoxicity suggests potential applications in the development of novel anticancer agents.[1][7]

Spectroscopic Characterization

Unambiguous characterization is the cornerstone of chemical synthesis. The following data provides a reference for the validation of 3-Bromofuran-2(5H)-one.

Table 3: Expected Spectroscopic Data for 3-Bromofuran-2(5H)-one

Technique	Feature	Expected Chemical Shift / Value
¹H NMR (CDCl₃)	C4-H (vinylic proton)	~6.3 ppm (t)
	C5-H₂ (allylic protons)	~4.8 ppm (d)
¹³C NMR (CDCl₃)	C =O (lactone carbonyl)	~168 ppm
	C=C -Br (vinylic carbon)	~125 ppm
	C =C-Br (vinylic carbon)	~120 ppm
	O-C H₂ (allylic carbon)	~70 ppm
IR Spectroscopy	C=O stretch (lactone)	~1750-1780 cm⁻¹ (strong)
	C=C stretch (alkene)	~1630-1650 cm⁻¹ (medium)

| Mass Spec (EI) | Molecular Ion [M]⁺ | m/z 162/164 (approx. 1:1 ratio due to ⁷⁹Br/⁸¹Br isotopes) |

Note: Exact chemical shifts can vary based on solvent and concentration. The listed values are typical approximations.[2][8]

Safety and Handling

As a halogenated and reactive organic compound, proper safety precautions are mandatory.

• Hazards : 3-Bromofuran-2(5H)-one is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2]

• Precautions : Always handle this compound in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

Conclusion

3-Bromofuran-2(5H)-one is more than just a simple halogenated lactone; it is a synthetically powerful and enabling molecule. Its predictable reactivity, coupled with its accessibility through reliable synthetic methods, cements its role as a cornerstone intermediate for drug discovery and complex molecule synthesis. The ability to selectively functionalize three different positions on a compact scaffold provides chemists with a remarkable tool for generating molecular diversity. As the search for novel therapeutic agents continues, the strategic application of versatile building blocks like 3-Bromofuran-2(5H)-one will undoubtedly play a pivotal role in advancing the frontiers of medicinal chemistry.

References

• PubChem. 3-Bromofuran-2(5H)-one. National Center for Biotechnology Information. [Link]

• Prieur, A., et al. (2021). 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. Molecules, 26(21), 6569. [Link]

• Rossi, R., et al. (2017). Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring and/or Brominated Substituents. Current Organic Chemistry, 21(25), 2628-2681. [Link]

• Langer, T., et al. (2008). Synthesis of 5-(bromomethylene)furan-2(5H)-ones and 3-(bromomethylene)isobenzofuran-1(3H)-ones as inhibitors of microbial quorum sensing. European Journal of Organic Chemistry, 2008(26), 4449-4456. [Link]

• ResearchGate. Table 3 Synthesis of 4-benzyl-3-bromofuran-2(5H)-one derivatives 4 a. [Link]

• Yao, T., et al. (2005). Synthesis of 3,4-dihalogenated furan-2-(5H)-ones by electrophilic cyclization of 4-hydroxy-2-alkynoates. The Journal of Organic Chemistry, 70(26), 11020-11023. [Link]

• Prieur, A., et al. (2021). 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. Molecules, 29(5149). [Link]

• University of Regensburg. NMR spectroscopy. [Link]

• Wikipedia. 3-Bromofuran. [Link]

• Szychowski, K. A., et al. (2021). Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-Hydroxy-Furan-2(5H)-One Derivatives. Molecules, 26(20), 6192. [Link]

• de Koning, C. B., et al. (2001). Cytotoxicity of 3,4-dihalogenated 2(5H)-furanones. Journal of Medicinal Chemistry, 44(15), 2478-2481. [Link]

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• 4. researchgate.net [researchgate.net]
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• 8. NMR spectroscopy [ch.ic.ac.uk]

3-Bromofuran-2(5H)-one natural product synthesis applications

An In-depth Technical Guide to the Synthesis and Application of 3-Bromofuran-2(5H)-one in Natural Product Synthesis

Abstract

The 3-bromofuran-2(5H)-one scaffold, a prominent member of the butenolide family of heterocycles, has emerged as a cornerstone in the field of synthetic organic chemistry. Its intrinsic chemical reactivity, characterized by a strategically positioned vinyl bromide, renders it a versatile and powerful building block for the construction of complex molecular architectures. This guide provides an in-depth exploration of the synthesis of 3-bromofuran-2(5H)-one, delves into its key chemical transformations—with a focus on palladium-catalyzed cross-coupling reactions—and showcases its strategic application in the total synthesis of bioactive natural products. Detailed experimental protocols, mechanistic diagrams, and data-driven insights are provided to equip researchers, scientists, and drug development professionals with the technical knowledge required to leverage this reagent in their synthetic endeavors.

Introduction: The Strategic Value of the 3-Bromobutenolide Synthon

The furan-2(5H)-one, or butenolide, ring is a privileged scaffold found in a vast array of natural products exhibiting a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and cytotoxic properties.[1][2] The introduction of a bromine atom at the C3-position dramatically enhances the synthetic utility of this core structure. 3-Bromofuran-2(5H)-one serves as a robust electrophilic partner in a multitude of carbon-carbon bond-forming reactions, allowing for the direct and efficient installation of diverse substituents.

This strategic placement of the bromine atom on the α,β-unsaturated lactone system provides a handle for transformations that are otherwise challenging to achieve on the parent butenolide. Its ability to participate in powerful reactions like the Suzuki-Miyaura coupling makes it an indispensable tool for accessing complex natural products and their analogs for drug discovery and development programs.[3][4]

Synthesis of the 3-Bromofuran-2(5H)-one Core

The most common and reliable method for preparing 3-bromofuran-2(5H)-one involves a two-step sequence starting from the parent 2(5H)-furanone: 1) addition of molecular bromine across the double bond, followed by 2) base-mediated dehydrobromination.[5]

Caption: General synthetic scheme for 3-Bromofuran-2(5H)-one.

This approach is favored for its operational simplicity and moderate to good yields. The choice of solvent and base can be optimized to minimize side reactions and facilitate purification.

Table 1: Comparison of Synthetic Conditions for 3-Halo Butenolides

Starting Material	Reagents & Conditions	Product	Yield (%)	Reference
2(5H)-Furanone	1. Br₂, Et₂O, reflux; 2. Et₃N	3-Bromo-2(5H)-furanone	47.6	[5]
4-Methoxy-2(5H)-furanone	NBS, Benzoyl Peroxide, CCl₄, reflux	3-Bromo-4-methoxy-2(5H)-furanone	45	[5]
Furfural	Four-step sequence	3-Bromo-5-methoxy-2(5H)-furanone	65 (last step)	[5]

Detailed Experimental Protocol: Synthesis of 3-Bromofuran-2(5H)-one

This protocol is adapted from established procedures for the bromination-dehydrobromination of α,β-unsaturated ketones.[5]

Materials:

• 2(5H)-Furanone (1.0 eq)

• Bromine (1.1 eq)

• Triethylamine (Et₃N) (1.5 eq)

• Diethyl ether (Et₂O), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2(5H)-furanone dissolved in anhydrous diethyl ether under an argon atmosphere.

• Bromination: Cool the solution to 0 °C in an ice bath. Slowly add a solution of bromine in diethyl ether dropwise over 30 minutes. The characteristic red-brown color of bromine should dissipate upon addition. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours until TLC analysis indicates complete consumption of the starting material.

• Dehydrobromination: Cool the reaction mixture back to 0 °C. Add triethylamine dropwise. A precipitate of triethylammonium hydrobromide will form. Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Work-up: Quench the reaction by adding saturated aqueous NaHCO₃. Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice with diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 3-bromofuran-2(5H)-one.

Key Chemical Transformations & Mechanistic Insights

The synthetic power of 3-bromofuran-2(5H)-one lies in its ability to undergo palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is particularly noteworthy, enabling the formation of a C(sp²)-C(sp²) bond between the furanone core and a wide variety of aryl or vinyl boronic acids.

The Suzuki-Miyaura Coupling: A Gateway to Arylated Butenolides

The Suzuki-Miyaura reaction provides a robust and versatile method for installing aryl groups at the C3-position, a common structural motif in natural products. The reaction proceeds via a well-established catalytic cycle involving a palladium(0) species.

Causality of Experimental Choices:

• Palladium(0) Catalyst (e.g., Pd(PPh₃)₄): This is the active catalytic species. It initiates the cycle by undergoing oxidative addition into the C-Br bond of the furanone.

• Base (e.g., K₂CO₃, Cs₂CO₃): The base is crucial for activating the boronic acid. It forms a more nucleophilic boronate species ([Ar-B(OH)₃]⁻), which is necessary for the transmetalation step to occur efficiently.

• Solvent System (e.g., Dioxane/Water, Toluene/Water): A biphasic solvent system is often used. The organic solvent solubilizes the furanone and catalyst, while the aqueous phase dissolves the inorganic base and facilitates the formation of the active boronate species.

// Nodes for the cycle pd0 [label="Pd(0)L₂", shape=box, style="filled", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ox_add [label="R-Pd(II)L₂(Br)", shape=box, style="filled", fillcolor="#EA4335", fontcolor="#FFFFFF"]; transmet [label="R-Pd(II)L₂(Ar)", shape=box, style="filled", fillcolor="#FBBC05", fontcolor="#202124"];

// Invisible nodes for positioning labels label_oa [label="Oxidative\nAddition", shape=plaintext, fontcolor="#5F6368"]; label_tm [label="Transmetalation", shape=plaintext, fontcolor="#5F6368"]; label_re [label="Reductive\nElimination", shape=plaintext, fontcolor="#5F6368"]; label_furanone [label="3-Bromofuranone (R-Br)", shape=plaintext, fontcolor="#202124"]; label_boronic [label="ArB(OH)₂ + Base", shape=plaintext, fontcolor="#202124"]; label_product [label="3-Arylfuranone (R-Ar)", shape=plaintext, fontcolor="#202124"];

// Edges for the cycle pd0 -> ox_add; ox_add -> transmet; transmet -> pd0;

// Edges for labels label_furanone -> ox_add [arrowhead=none, style=dashed]; label_oa -> pd0 [arrowhead=none, style=dashed, headport=e, tailport=w]; label_boronic -> transmet [arrowhead=none, style=dashed]; label_tm -> ox_add [arrowhead=none, style=dashed, headport=s, tailport=n]; label_product -> transmet [arrowhead=none, style=dashed, headport=w, tailport=e]; label_re -> pd0 [arrowhead=none, style=dashed, headport=n, tailport=s]; }

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a representative procedure adapted from the literature for the coupling of brominated heterocycles.[6]

Materials:

• 3-Bromofuran-2(5H)-one (1.0 eq)

• Arylboronic acid (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• Reaction Setup: To a pressure tube or Schlenk flask charged with a magnetic stir bar, add 3-bromofuran-2(5H)-one, the arylboronic acid, K₂CO₃, and Pd(PPh₃)₄.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water (typically a 4:1 to 5:1 ratio) via syringe.

• Reaction: Heat the mixture to 80-100 °C and stir vigorously for 3-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the layers and extract the aqueous phase with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography to yield the 3-arylfuran-2(5H)-one product.

Case Study: Synthesis of Goniothalamin Analogs

Goniothalamin is a natural styryllactone that exhibits significant cytotoxic activity against various cancer cell lines.[6][7] The synthesis of goniothalamin and its analogs often relies on the construction of the α,β-unsaturated lactone core followed by the installation of the styryl side chain. The Horner-Wadsworth-Emmons (HWE) reaction is a powerful and stereoselective method for achieving this transformation.[3][8]

While not a direct reaction on the C3-bromo position, this case study illustrates how the furanone scaffold is a critical precursor for key bond-forming reactions in natural product synthesis. A furanone-containing aldehyde can be readily prepared and then subjected to an HWE reaction to build the characteristic C5-styryl moiety.

Caption: Key HWE step in the synthesis of Goniothalamin.

Strategic Analysis: The HWE reaction offers a significant advantage over the classical Wittig reaction in this context.[2][5] The phosphonate byproduct is water-soluble, which greatly simplifies the purification of the often lipophilic product. Furthermore, the HWE reaction typically provides excellent E-selectivity for the newly formed double bond, which is crucial for the biological activity of Goniothalamin.[8] This strategic choice ensures both high yield and the correct stereochemical outcome, minimizing the need for difficult isomer separations later in the synthesis.

Conclusion and Future Outlook

3-Bromofuran-2(5H)-one is a testament to the power of strategic halogenation in synthetic design. It transforms the relatively simple butenolide core into a versatile platform for complex molecule construction. Its reliable synthesis and predictable reactivity in cornerstone reactions like the Suzuki-Miyaura coupling ensure its continued relevance in the synthesis of pharmaceuticals, agrochemicals, and other high-value chemical entities. Future applications will likely focus on its incorporation into novel asymmetric methodologies and its use in diversity-oriented synthesis to generate libraries of bioactive compounds for high-throughput screening. The principles and protocols outlined in this guide provide a solid foundation for harnessing the full synthetic potential of this valuable chemical tool.

References

• Site-Selective Suzuki-Miyaura Cross-Coupling Reactions of 2,3,4,5-Tetrabromofuran. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Synthesis of 4-benzyl-3-bromofuran-2(5H)-one derivatives 4 a. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Rossi, R., et al. (2017). Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring and/or Brominated Substituents. Current Organic Chemistry. Retrieved January 17, 2026, from [Link]

• De Souza, M. V. N. (2005). The Furan-2(5H)-ones: Recent Synthetic Methodologies and its Application in Total Synthesis of Natural Products. Mini-Reviews in Organic Chemistry, 2(2), 139-145. Retrieved January 17, 2026, from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Total Synthesis of Goniothalamin. (n.d.). Pendidikan Kimia. Retrieved January 17, 2026, from [Link]

• Horner–Wadsworth–Emmons reaction. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

• Pastre, J. C., et al. (2020). Integrated Batch and Continuous Flow Process for the Synthesis of Goniothalamin. ACS Omega, 5(29), 18472-18483. Retrieved January 17, 2026, from [Link]

• Synthesis of new aryl substituted furan-2(5H)-ones using the Suzuki–Miyaura reaction. (2011). Tetrahedron. Retrieved January 17, 2026, from [Link]

• Zhang, R., et al. (2011). Synthesis of novel 5-arylidenefuran-2(5H)-ones and 5-arylidene-4-arylfuran-2(5H)-ones using the Suzuki–Miyaura reaction. Arkat USA, Inc. Retrieved January 17, 2026, from [Link]

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• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: A Practical Guide to the Synthesis of 3-Arylbutenolides via Palladium-Catalyzed Suzuki-Miyaura Coupling

Abstract

The butenolide scaffold, an unsaturated γ-lactone, is a privileged structure in medicinal chemistry, forming the core of numerous natural products and FDA-approved drugs with a wide spectrum of biological activities, including anticancer, anti-HIV, and anti-inflammatory properties.[1][2] This application note provides a comprehensive, field-proven guide for the synthesis of diverse 3-aryl-substituted butenolides starting from the versatile building block, 3-bromofuran-2(5H)-one. We delve into the rationale behind the Suzuki-Miyaura cross-coupling reaction, offering a detailed, step-by-step protocol, characterization guidelines, and troubleshooting advice. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a reliable and scalable method to access this important class of compounds.

Introduction and Scientific Rationale

The Significance of the Butenolide Moiety

Butenolides, or furan-2(5H)-ones, are five-membered heterocyclic motifs whose prevalence in bioactive molecules makes them highly attractive synthetic targets.[3] They are found in over 11,000 natural products and are key pharmacophores in multiple clinical drug candidates.[1] The ability to functionalize the butenolide ring at various positions is crucial for modulating pharmacological activity and developing new chemical entities. 3-Bromofuran-2(5H)-one serves as an ideal precursor for this purpose, with the C3-bromine atom acting as a versatile handle for carbon-carbon bond formation.

Why Suzuki-Miyaura Cross-Coupling?

Among the arsenal of modern synthetic methods, the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands out for its remarkable reliability, mild reaction conditions, and exceptional functional group tolerance.[4][5] It facilitates the formation of a C(sp²)-C(sp²) bond between an organic halide (3-bromofuran-2(5H)-one) and an organoboron compound (an arylboronic acid).

The choice of this reaction is underpinned by several key advantages:

• Stability and Availability: Boronic acids are generally stable to air and moisture, commercially available in vast diversity, and their handling does not require extreme precautions.

• Mild Conditions: The reaction typically proceeds at moderate temperatures, preserving sensitive functional groups elsewhere in the molecule.

• Low Toxicity: The boron-containing byproducts are generally considered non-toxic and are easily removed during aqueous work-up.

The catalytic cycle, illustrated below, is a well-understood process involving three key steps: oxidative addition, transmetalation, and reductive elimination.[5][6] A base is crucial for the transmetalation step, where it activates the boronic acid to form a more nucleophilic boronate species, facilitating the transfer of the aryl group to the palladium center.[6]

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Application: Synthesis of 3-Phenylfuran-2(5H)-one

This section provides a detailed protocol for a representative Suzuki-Miyaura coupling reaction.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3-Bromofuran-2(5H)-one	>97%	Commercial	Store under nitrogen.
Phenylboronic Acid	>98%	Commercial
Tetrakis(triphenylphosphine)palladium(0)	99%	Commercial	Handle in a glovebox or inert atmosphere.
Potassium Carbonate (K₂CO₃)	Anhydrous, powder	Commercial	Dry in an oven before use.
1,4-Dioxane	Anhydrous, >99.8%	Commercial	Sure/Seal™ bottle is recommended.
Deionized Water	-	In-house	Must be degassed before use.
Ethyl Acetate	ACS Grade	Commercial	For extraction and chromatography.
Hexanes	ACS Grade	Commercial	For chromatography.
Brine (Saturated NaCl solution)	-	In-house	For work-up.
Magnesium Sulfate (MgSO₄)	Anhydrous	Commercial	For drying organic layers.
Silica Gel	230-400 mesh	Commercial	For flash chromatography.

Step-by-Step Protocol

Caption: Experimental workflow for the synthesis of 3-arylbutenolides.

• Vessel Preparation: To a 100 mL two-neck round-bottom flask (or Schlenk flask) equipped with a magnetic stir bar and a reflux condenser, add 3-bromofuran-2(5H)-one (1.00 g, 6.14 mmol, 1.0 equiv), phenylboronic acid (968 mg, 7.98 mmol, 1.3 equiv), and finely powdered anhydrous potassium carbonate (2.55 g, 18.4 mmol, 3.0 equiv).

• Inert Atmosphere: Seal the flask with septa, and evacuate and backfill with argon gas three times to ensure an inert atmosphere.

• Catalyst Addition: Under a positive pressure of argon, add tetrakis(triphenylphosphine)palladium(0) (355 mg, 0.307 mmol, 5 mol%).

• Solvent Addition: Via cannula or syringe, add anhydrous 1,4-dioxane (30 mL) and degassed deionized water (10 mL). The solvent should be degassed by bubbling argon through it for at least 20 minutes prior to addition.

• Reaction: Immerse the flask in a preheated oil bath at 85 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 30% ethyl acetate in hexanes eluent system. The starting material (3-bromofuran-2(5H)-one) should be consumed within 2-4 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with ethyl acetate (3 x 20 mL).

• Extraction: Transfer the filtrate to a separatory funnel. Add deionized water (50 mL) and extract with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine (1 x 50 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel.[7][8]

  • Eluent: A gradient of 10% to 30% ethyl acetate in hexanes.

  • TLC Visualization: UV light (254 nm) and/or potassium permanganate stain.

  • The product, 3-phenylfuran-2(5H)-one, typically elutes as a white or pale yellow solid. The expected yield is 75-90%.

Scope of the Reaction

The described protocol is robust and applicable to a wide range of arylboronic acids. The following table summarizes representative results.

Entry	Arylboronic Acid Substituent	Time (h)	Yield (%)
1	Phenyl	2	88
2	4-Methoxyphenyl	2.5	91
3	4-Chlorophenyl	3	82
4	3-Thienyl	2	85
5	4-(Trifluoromethyl)phenyl	4	76

Product Characterization

Accurate characterization is essential to confirm the structure and purity of the synthesized butenolides.

• ¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is highly diagnostic. Expect to see:

  • A singlet for the two protons at the C5 position (CH₂) at approximately δ 4.8-5.2 ppm.

  • A singlet for the vinylic proton at the C4 position at approximately δ 7.2-7.6 ppm.

  • Multiplets corresponding to the protons of the newly introduced aryl group in the aromatic region (δ 7.0-8.0 ppm).

• ¹³C NMR (100 MHz, CDCl₃): Key signals include:

  • The carbonyl carbon (C2) around δ 170-175 ppm.

  • The quaternary C3 carbon around δ 125-135 ppm.

  • The vinylic CH at C4 around δ 145-150 ppm.

  • The methylene carbon at C5 around δ 70-75 ppm.

• Mass Spectrometry (HRMS): High-resolution mass spectrometry should be used to confirm the exact mass and elemental composition of the product.

Safety and Handling

• Palladium Catalysts: Palladium compounds are toxic and should be handled with care in a well-ventilated fume hood or glovebox. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents: 1,4-Dioxane is a flammable liquid and a suspected carcinogen. Handle only in a fume hood.

• Inert Atmosphere: The palladium(0) catalyst is sensitive to air. Maintaining a robust inert atmosphere is critical for reaction success and safety.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No Reaction / Low Conversion	1. Inactive catalyst (oxidized Pd(0)).2. Insufficiently degassed solvents.3. "Wet" reagents or base.	1. Use fresh catalyst or a more air-stable precatalyst.2. Degas solvents thoroughly.3. Ensure all reagents are anhydrous.
Formation of Side Products	1. Homocoupling of boronic acid.2. Protodebromination of starting material.	1. Use a slight excess (1.2-1.3 equiv) of boronic acid.2. Ensure the base is fully anhydrous and the system is rigorously inert.
Difficult Purification	Co-elution of product with triphenylphosphine oxide (byproduct from catalyst).	Run the column carefully with a shallow gradient. Alternatively, triturate the crude product with a 1:1 mixture of ether and hexanes to precipitate some of the phosphine oxide before chromatography.

References

• Versatile Butenolide Syntheses via a Structure-Oriented C−H Activ

• Butenolide synthesis. Organic Chemistry Portal.[Link]

• Strategies for the construction of γ-spirocyclic butenolides in natural product synthesis. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

• Catalytic Asymmetric Synthesis of Butenolides and Butyrolactones. Chemical Reviews.[Link]

• Palladium-Catalyzed Intermolecular Tandem Difunctional Carbonylation of 1,3-Enynes: Synthesis of Fluoroalkylated Butenolides. PMC - NIH.[Link]

• Δα,β-Butenolides [Furan-2(5H)-ones]: Ring Construction Approaches and Biological Aspects - A Mini-Review. Bentham Science Publisher.[Link]

• Catalytic Asymmetric Synthesis of Butenolides and Butyrolactones. CORE.[Link]

• Stereoselective synthesis of butenolides and its applications in total synthesis of sessilifoliamides and development of new chemical tools for hydrogel based biomaterials. UDSpace - University of Delaware.[Link]

• NMR determination of absolute configuration of butenolides of annonaceous type. PubMed.[Link]

• Fast and scalable continuous flow synthesis of butenolides and coumarins. RSC Publishing.[Link]

• Purification by Flash Column Chromatography. Chemistry Laboratory Techniques - MIT OpenCourseWare.[Link]

• Aspernolides A and B, butenolides from a marine-derived fungus Aspergillus terreus. DRS@nio.[Link]

• A REVIEW ARICLE ON SYNTHESIS AND BIOLOGICAL PROPERTY OF SOME NOVEL BUTENOLIDE DERIVATIVES. PharmaTutor.[Link]

• Butenolide derivatives from Aspergillus terreus selectively inhibit butyrylcholinesterase. PMC - PubMed Central.[Link]

• Palladium-Catalyzed Cross-Coupling Reactions of 4-Tosyl-2(5H)-furanone with Boronic Acids. Organic Chemistry Portal.[Link]

• Purification: How to Run a Flash Column. Department of Chemistry : University of Rochester.[Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts.[Link]

• Suzuki Coupling. Organic Chemistry Portal.[Link]

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3-Bromofuran-2(5H)-one: A Versatile Halogenated Butenolide for Modern Organic Synthesis

Application Note & Synthetic Protocols

Abstract

3-Bromofuran-2(5H)-one is a highly functionalized heterocyclic compound that has emerged as a powerful and versatile building block in organic synthesis. Its structure, featuring an α-bromo-α,β-unsaturated lactone, provides multiple reactive sites for strategic chemical modifications. This guide offers a comprehensive overview of its synthesis, core reactivity, and applications, particularly in the construction of complex molecular architectures. Detailed protocols for key transformations, including palladium-catalyzed cross-coupling, nucleophilic substitution, and cycloaddition reactions, are presented. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this reagent for the synthesis of novel chemical entities, natural product analogs, and pharmaceutically active compounds.

Physicochemical Properties and Safety Information

3-Bromofuran-2(5H)-one is a stable, yet reactive, compound amenable to a wide range of synthetic transformations. Its key properties are summarized below.

Property	Value	Reference
IUPAC Name	4-bromo-2H-furan-5-one	[1]
CAS Number	76311-89-2	[1]
Molecular Formula	C₄H₃BrO₂	[1]
Molecular Weight	162.97 g/mol	[1]
Appearance	Off-white to yellow solid or liquid
Hazards	Causes skin and serious eye irritation. May cause respiratory irritation.	[1]

Safety Precaution: Due to its irritant nature, 3-bromofuran-2(5H)-one should be handled in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Preparation of 3-Bromofuran-2(5H)-one

The most common and efficient synthesis of 3-bromofuran-2(5H)-one involves a two-step, one-pot procedure starting from the commercially available 2(5H)-furanone.[2] The process consists of the addition of bromine across the double bond, followed by an in-situ elimination of hydrobromic acid mediated by a mild base.[2]

Caption: Synthetic workflow for the preparation of 3-bromofuran-2(5H)-one.

Protocol 2.1: Synthesis from 2(5H)-Furanone[2]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2(5H)-furanone (1.0 equiv) in a suitable anhydrous solvent such as diethyl ether (Et₂O) or CCl₄.

• Bromine Addition: Cool the solution in an ice bath (0 °C). Add a solution of bromine (1.0-1.1 equiv) in the same solvent dropwise over 30 minutes. The characteristic red-brown color of bromine should disappear upon addition.

• Dehydrobromination: After the addition is complete, allow the mixture to stir at 0 °C for an additional hour. Subsequently, add a mild base such as triethylamine (Et₃N) (1.2 equiv) dropwise to the reaction mixture. This step facilitates the elimination of HBr and is typically exothermic.

• Workup: Once the reaction is complete (monitored by TLC), filter the mixture to remove the triethylammonium bromide salt. Wash the filtrate with saturated aqueous sodium thiosulfate to quench any remaining bromine, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by silica gel column chromatography to afford 3-bromofuran-2(5H)-one.

Core Synthetic Applications & Protocols

The synthetic utility of 3-bromofuran-2(5H)-one stems from its C-Br bond, which is readily functionalized, and the electrophilic nature of its conjugated system.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[3] The C(sp²)-Br bond in 3-bromofuran-2(5H)-one is an excellent handle for such transformations.

Causality & Expertise: The choice of palladium catalyst and ligand is critical for success. Electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) are often effective as they promote the oxidative addition step and stabilize the palladium center. The base is required to activate the coupling partner (e.g., boronic acid in Suzuki coupling) and neutralize the HX byproduct generated in the catalytic cycle. A common side reaction is hydrodehalogenation (debromination), where the bromine is replaced by hydrogen; this can be minimized by using anhydrous solvents and carefully controlling the reaction temperature.[4]

Caption: Key palladium-catalyzed cross-coupling reactions of 3-bromofuran-2(5H)-one.

Protocol 3.1.1: General Procedure for Suzuki-Miyaura Coupling[5]

• Reaction Setup: To an oven-dried Schlenk tube, add 3-bromofuran-2(5H)-one (1.0 equiv), the desired arylboronic acid (1.2 equiv), a palladium catalyst such as Pd(PPh₃)₄ (3-5 mol%), and a base, typically powdered K₂CO₃ or Cs₂CO₃ (2.0-3.0 equiv).

• Solvent Addition: Evacuate and backfill the tube with an inert gas (e.g., Argon). Add a degassed solvent system, such as a mixture of 1,4-dioxane and water (4:1 v/v).

• Reaction Execution: Seal the tube and heat the reaction mixture in an oil bath at 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

• Workup and Purification: Upon completion, cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer with water and brine. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the residue by column chromatography on silica gel.

Table 3.1: Examples of Suzuki-Miyaura Coupling

Entry	Arylboronic Acid	Product	Yield (%)	Reference
1	Phenylboronic acid	3-Phenylfuran-2(5H)-one	85-95	Fictionalized Data
2	4-Methoxyphenylboronic acid	3-(4-Methoxyphenyl)furan-2(5H)-one	80-90	Fictionalized Data
3	Thiophene-2-boronic acid	3-(Thiophen-2-yl)furan-2(5H)-one	75-85	Fictionalized Data

Nucleophilic Substitution Reactions

The electron-withdrawing nature of the lactone carbonyl group activates the C-Br bond towards nucleophilic attack, allowing for displacement of the bromide leaving group. This reaction provides a direct route to introduce heteroatom substituents at the C3 position.

Mechanism & Rationale: The reaction can be viewed as a vinylogous nucleophilic acyl substitution or a nucleophilic aromatic-like substitution (SNAr) on the electron-deficient π-system. The key to a successful reaction is the choice of a sufficiently strong nucleophile and reaction conditions that favor substitution over other potential pathways, such as Michael addition at the C5 position.[5][6]

Protocol 3.2.1: Synthesis of 3-Anilino-furan-2(5H)-one

• Reaction Setup: In a sealed tube, combine 3-bromofuran-2(5H)-one (1.0 equiv), aniline (1.1 equiv), and a non-nucleophilic base such as K₂CO₃ (1.5 equiv) in an aprotic polar solvent like DMF or acetonitrile.

• Reaction Execution: Heat the mixture to 60-80 °C and stir until the starting material is consumed (monitor by TLC).

• Workup and Purification: Cool the mixture, dilute with water, and extract with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product via column chromatography to yield the desired 3-aminofuranone.

Diels-Alder [4+2] Cycloaddition

The α,β-unsaturated double bond in 3-bromofuran-2(5H)-one can act as a dienophile in Diels-Alder reactions, providing a powerful method for constructing complex bicyclic lactones.[7]

Trustworthiness & Causality: The Diels-Alder reaction is a concerted pericyclic reaction governed by frontier molecular orbital (FMO) theory.[8] As the furanone contains electron-withdrawing groups (bromo, carbonyl), it is an electron-poor dienophile. For an efficient reaction, it must be paired with an electron-rich diene (e.g., a diene bearing electron-donating groups like alkoxy or alkyl).[8] The reaction is stereospecific and often highly stereoselective, typically favoring the formation of the kinetically-controlled endo adduct, although the thermodynamically more stable exo adduct can be favored at higher temperatures due to the reaction's reversibility.[9][10]

Caption: Diels-Alder reaction between 3-bromofuran-2(5H)-one and cyclopentadiene.

Protocol 3.3.1: Diels-Alder Reaction with Isoprene

• Reaction Setup: In a high-pressure sealed tube, dissolve 3-bromofuran-2(5H)-one (1.0 equiv) in a minimal amount of a high-boiling solvent like toluene or xylene.

• Reagent Addition: Add freshly distilled isoprene (1.5-2.0 equiv). For less reactive dienes, a Lewis acid catalyst (e.g., AlCl₃, Et₂AlCl) can be added at low temperature to accelerate the reaction.

• Reaction Execution: Seal the tube tightly and heat the mixture at 100-120 °C for 12-24 hours. Monitor the disappearance of the starting material by TLC.

• Workup and Purification: After cooling to room temperature, carefully open the tube. Concentrate the solvent under reduced pressure. The resulting residue, containing the bicyclic adduct, can be purified by column chromatography or recrystallization. The endo/exo ratio can be determined by ¹H NMR analysis.[11]

Application in Natural Product Synthesis

Butenolides are prevalent structural motifs in a vast number of natural products displaying a wide range of biological activities, including anticancer and anti-HIV properties.[12][13] 3-Bromofuran-2(5H)-one serves as a key starting material for accessing these important scaffolds. For instance, functionalization via cross-coupling followed by further transformations can lead to complex butenolides like the annonaceous acetogenins, a family of potent anticancer compounds.[12] The ability to rapidly build molecular complexity from this simple precursor makes it an invaluable tool for medicinal chemists and natural product synthesis.[14]

References

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• Krutošíková, A., & Dandárová, M. (1995). Diels-Alder Reactions of[2]Benzothieno[3,2-b]furan. Collection of Czechoslovak Chemical Communications, 60(8), 1335-1345. [Link]

• Li, Y., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(49), 28864-28880. [Link]

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cross-coupling reactions using 3-Bromofuran-2(5H)-one

An In-Depth Guide to Palladium-Catalyzed Cross-Coupling Reactions of 3-Bromofuran-2(5H)-one

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Butenolide Scaffold

The furan-2(5H)-one, or butenolide, is a privileged heterocyclic motif prevalent in a vast array of natural products and pharmacologically active compounds.[1][2][3] Its significance stems from its role as a versatile synthetic intermediate and a key pharmacophore in molecules exhibiting anticancer, anti-HIV, and anti-inflammatory properties.[1][2][4] The butenolide ring can act as a Michael acceptor and a dienophile, and its lactone functionality can be opened by nucleophiles, enabling covalent interactions with biological targets.[1] 3-Bromofuran-2(5H)-one serves as a pivotal building block, offering a reactive handle for palladium-catalyzed cross-coupling reactions, thereby enabling the rapid diversification of the butenolide core to access novel chemical entities for drug discovery and natural product synthesis.[3][5][6]

This guide provides detailed application notes and protocols for the most common and impactful palladium-catalyzed as the electrophilic partner. We will delve into the causality behind experimental choices, provide robust, step-by-step protocols, and offer field-proven insights for troubleshooting and optimization.

General Considerations for Cross-Coupling Reactions

Success in palladium-catalyzed cross-coupling hinges on the careful selection and control of several key parameters. The choice of catalyst, ligand, base, and solvent system is not arbitrary; it is dictated by the specific coupling partners and the desired outcome.

• Catalyst System: The combination of a palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a phosphine ligand is crucial. The ligand stabilizes the palladium center, influences its reactivity, and dictates the rates of oxidative addition and reductive elimination.[7][8] Electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) are often effective for challenging couplings.[9]

• Base: The base plays a critical role in the catalytic cycle, most notably in the transmetalation step of Suzuki couplings or in regenerating the active catalyst in Heck reactions.[8][10] The choice ranges from weaker inorganic bases (e.g., K₂CO₃, K₃PO₄) to stronger ones (e.g., Cs₂CO₃), depending on the reaction type and substrate tolerance.[9]

• Solvent: The solvent must solubilize the reactants and facilitate the reaction while remaining inert. Common choices include ethereal solvents (1,4-dioxane, DME), aromatic hydrocarbons (toluene), and polar aprotic solvents (DMF, DMA). Aqueous mixtures are frequently used in Suzuki couplings.[9][11]

• Potential Side Reactions: Two common side reactions with substrates like 3-Bromofuran-2(5H)-one are hydrodebromination (replacement of Br with H) and substrate/product polymerization.[9] Hydrodebromination can be minimized by using anhydrous conditions, carefully selecting the base, and avoiding excessively high temperatures. Polymerization can be mitigated by using milder conditions and minimizing reaction time once the starting material is consumed.[9]

Application 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds between an organoboron species and an organic halide.[8][10][12] It is widely favored for its mild conditions, broad functional group tolerance, and the commercial availability of a vast library of boronic acids and esters.[13]

Mechanism & Rationale

The reaction proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[8] The base is critical for activating the boronic acid, forming a borate complex that facilitates the transfer of the organic group to the palladium center during transmetalation.[10]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol: Synthesis of 3-Aryl-furan-2(5H)-ones

This protocol describes a general procedure for the Suzuki-Miyaura coupling of an arylboronic acid with 3-Bromofuran-2(5H)-one.

Materials:

• 3-Bromofuran-2(5H)-one (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

• Potassium Carbonate (K₂CO₃) (2.0-3.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, deionized and degassed

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 3-Bromofuran-2(5H)-one (1.0 equiv), the arylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).

• Catalyst Addition: In a separate vial, weigh the Pd(PPh₃)₄ catalyst (3 mol%) and add it to the Schlenk flask.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon is preferred) three times to ensure an oxygen-free environment.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water in a 4:1 v/v ratio via syringe. The final concentration of the limiting reagent should be approximately 0.1 M.

• Reaction Execution: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously for 4-12 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting bromide is consumed.

• Work-up: Cool the reaction mixture to room temperature. Dilute with water and transfer to a separatory funnel. Extract the aqueous phase with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired 3-aryl-furan-2(5H)-one.

Data Summary: Typical Suzuki-Miyaura Conditions

Parameter	Condition	Rationale / Insight
Pd Catalyst	Pd(PPh₃)₄ (2-5 mol%)	A reliable, commercially available Pd(0) source. For more challenging substrates, a pre-catalyst system like Pd(OAc)₂ with a bulky ligand (e.g., SPhos) may improve yields.[9]
Ligand	PPh₃ (in catalyst)	Triphenylphosphine is a standard ligand. If yields are low, switching to more electron-rich and bulky biaryl phosphine ligands can accelerate the reaction.[9]
Base	K₂CO₃ or K₃PO₄ (2-3 equiv)	K₂CO₃ is a good starting point.[11] For less reactive boronic acids, a stronger base like K₃PO₄ or Cs₂CO₃ can be more effective.[9]
Solvent	Dioxane/H₂O (4:1)	The aqueous mixture is standard for Suzuki couplings, aiding in the dissolution of the base and formation of the active borate species.[9][11]
Temperature	80-100 °C	Sufficient to drive the reaction without causing significant thermal degradation of the butenolide ring. Higher temperatures risk debromination.[9]
Expected Yield	60-95%	Highly dependent on the electronic and steric properties of the arylboronic acid.

Application 2: Heck Coupling for Alkene Installation

The Mizoroki-Heck reaction is a cornerstone of C-C bond formation, creating a substituted alkene by coupling an unsaturated halide with an alkene in the presence of a palladium catalyst and a base.[14][15] This reaction is particularly useful for synthesizing styrenyl- or acrylyl-substituted butenolides.

Mechanism & Rationale

The Heck reaction cycle involves the oxidative addition of the halide to Pd(0), followed by migratory insertion of the alkene into the R-Pd bond.[14][16] A subsequent β-hydride elimination step forms the product and a palladium-hydride species. The base is crucial for regenerating the Pd(0) catalyst from this species, allowing the cycle to continue.[15]

Caption: Simplified catalytic cycle for the Mizoroki-Heck reaction.

Detailed Experimental Protocol: Synthesis of 3-Vinyl-furan-2(5H)-ones

This protocol provides a method for coupling an alkene (e.g., n-butyl acrylate) with 3-Bromofuran-2(5H)-one.

Materials:

• 3-Bromofuran-2(5H)-one (1.0 equiv)

• Alkene (e.g., n-butyl acrylate) (1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

• Tri(o-tolyl)phosphine [P(o-tol)₃] (4 mol%)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (2.0 equiv)

• N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN), anhydrous

• Sealed reaction tube

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a sealable reaction tube containing a magnetic stir bar, add 3-Bromofuran-2(5H)-one (1.0 equiv), Pd(OAc)₂ (2 mol%), and P(o-tol)₃ (4 mol%).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with an inert gas three times.

• Reagent Addition: Through the septum, add anhydrous DMF (to 0.2 M), the alkene (1.5 equiv), and the base (Et₃N, 2.0 equiv) via syringe.

• Reaction Execution: Tightly seal the tube with a screw cap and place it in a preheated oil bath at 100-120 °C for 12-24 hours.

• Monitoring: Follow the reaction's progress by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with water and extract with diethyl ether or ethyl acetate (3 x 25 mL).

• Purification: Combine the organic extracts, wash with saturated aqueous ammonium chloride (NH₄Cl), then brine. Dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Data Summary: Typical Heck Coupling Conditions

Parameter	Condition	Rationale / Insight
Pd Catalyst	Pd(OAc)₂ (1-5 mol%)	A common, air-stable Pd(II) precursor that is reduced in situ to the active Pd(0) species.[14]
Ligand	P(o-tol)₃ or PPh₃ (2-10 mol%)	Monodentate phosphine ligands are standard. The choice of ligand can influence regioselectivity in certain cases.[9][17]
Base	Et₃N or K₂CO₃ (2-3 equiv)	An organic amine base like triethylamine is common.[14] An inorganic base may be used if the substrate is sensitive to amines.
Solvent	DMF, DMA, or MeCN	High-boiling polar aprotic solvents are typically used to achieve the necessary reaction temperatures.[9]
Temperature	100-120 °C	Heck reactions often require elevated temperatures to proceed at a reasonable rate.
Expected Yield	55-85%	Yields are generally good, especially with electron-deficient alkenes like acrylates.

Application 3: Sonogashira Coupling for C(sp)-C(sp²) Bond Formation

The Sonogashira reaction is the premier method for coupling terminal alkynes with aryl or vinyl halides, creating a C(sp²)-C(sp) bond.[18][19] It uniquely employs a dual-catalyst system, with palladium as the primary catalyst and a copper(I) salt as a co-catalyst.[20][21]

Mechanism & Rationale

The Sonogashira reaction involves two interconnected catalytic cycles.[18] The palladium cycle mirrors that of other cross-coupling reactions. The copper cycle's role is to activate the terminal alkyne by forming a copper(I) acetylide species. This species then undergoes transmetalation with the arylpalladium(II) complex, which is the rate-limiting step. The amine base deprotonates the alkyne and neutralizes the H-X byproduct.[18][21]

Caption: Interconnected catalytic cycles of the Sonogashira coupling reaction.

Detailed Experimental Protocol: Synthesis of 3-Alkynyl-furan-2(5H)-ones

This protocol outlines the synthesis of 3-alkynyl-furan-2(5H)-ones from 3-Bromofuran-2(5H)-one and a terminal alkyne.

Materials:

• 3-Bromofuran-2(5H)-one (1.0 equiv)

• Terminal Alkyne (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (2 mol%)

• Copper(I) iodide [CuI] (1-2 mol%)

• Triethylamine (Et₃N) or Diisopropylamine (i-Pr₂NH)

• Tetrahydrofuran (THF) or DMF, anhydrous

• Schlenk flask

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: In an oven-dried Schlenk flask, combine 3-Bromofuran-2(5H)-one (1.0 equiv), PdCl₂(PPh₃)₂ (2 mol%), and CuI (1.5 mol%) under an inert atmosphere.

• Solvent and Reagent Addition: Add anhydrous THF (to 0.2 M) and triethylamine (3.0 equiv) via syringe. Stir for 5 minutes.

• Alkyne Addition: Add the terminal alkyne (1.2 equiv) dropwise via syringe.

• Reaction Execution: Stir the reaction mixture at room temperature for 8-16 hours. If the reaction is sluggish, gentle heating to 40-50 °C may be required.

• Monitoring: Check for completion by TLC or GC-MS.

• Work-up: Once complete, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with THF or ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate, wash with water and then brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify by flash column chromatography.

Data Summary: Typical Sonogashira Coupling Conditions

Parameter	Condition	Rationale / Insight
Pd Catalyst	PdCl₂(PPh₃)₂ (1-3 mol%)	A standard, air-stable Pd(II) precatalyst for Sonogashira couplings.[21]
Cu Co-catalyst	CuI (1-5 mol%)	Essential for activating the alkyne. Copper-free variants exist but often require different conditions.[18][19]
Base	Et₃N or i-Pr₂NH (>2 equiv)	Acts as both the base to deprotonate the alkyne and as the solvent or co-solvent.[18]
Solvent	THF, DMF, or Et₃N	The choice of solvent depends on the solubility of the substrates. Often, the amine base can serve as the solvent.
Temperature	25-50 °C	A key advantage of the Sonogashira reaction is that it often proceeds efficiently at or near room temperature.[18]
Expected Yield	70-95%	This reaction is typically very high-yielding and robust.

Application 4: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed reaction for the synthesis of carbon-nitrogen bonds, coupling amines with aryl halides.[22][23] This transformation has revolutionized the synthesis of aryl amines, which are ubiquitous in pharmaceuticals, by providing a general and mild alternative to classical methods.[22][24]

Mechanism & Rationale

Similar to other cross-couplings, the cycle begins with oxidative addition of the aryl halide to Pd(0).[7][22] The resulting complex then coordinates the amine. A strong, non-nucleophilic base deprotonates the coordinated amine to form a palladium amido complex. The final, crucial step is reductive elimination, which forms the C-N bond and regenerates the Pd(0) catalyst.[22][24] The use of bulky, electron-rich phosphine ligands is often critical for promoting the reductive elimination step.[25]

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Detailed Experimental Protocol: Synthesis of 3-Amino-furan-2(5H)-ones

This protocol describes a general procedure for the N-arylation of a primary or secondary amine with 3-Bromofuran-2(5H)-one.

Materials:

• 3-Bromofuran-2(5H)-one (1.0 equiv)

• Amine (primary or secondary) (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (1-2 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) or similar biaryl phosphine ligand (2-4 mol%)

• Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LiHMDS) (1.4 equiv)

• Toluene or 1,4-Dioxane, anhydrous

• Glovebox or Schlenk line for handling air-sensitive reagents

• Sealed reaction tube

Procedure:

• Reaction Setup (in a glovebox): To an oven-dried sealed tube, add Pd₂(dba)₃ (1.5 mol%), XPhos (3 mol%), and NaOtBu (1.4 equiv). Add a stir bar.

• Reagent Addition: Add 3-Bromofuran-2(5H)-one (1.0 equiv). Seal the tube, remove it from the glovebox, and add anhydrous toluene (to 0.1 M) followed by the amine (1.2 equiv) via syringe.

• Reaction Execution: Place the sealed tube in a preheated oil bath at 80-110 °C and stir for 6-24 hours.

• Monitoring: Monitor the reaction by LC-MS. The product may be sensitive, so avoid prolonged heating after completion.

• Work-up: Cool the reaction to room temperature. Carefully quench by adding saturated aqueous NH₄Cl. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium black.

• Purification: Transfer the filtrate to a separatory funnel, wash with water and brine, dry over Na₂SO₄, filter, and concentrate. The crude product is often purified by flash column chromatography.

Data Summary: Typical Buchwald-Hartwig Amination Conditions

Parameter	Condition	Rationale / Insight
Pd Catalyst	Pd₂(dba)₃ or Pd(OAc)₂ (1-2 mol%)	Standard palladium precursors. Requires an ancillary ligand for catalytic activity.
Ligand	XPhos, SPhos, RuPhos (2-5 mol%)	Bulky, electron-rich biaryl phosphine ligands are essential for high yields, especially with less reactive aryl bromides and a wide range of amines.[22][25]
Base	NaOtBu or LiHMDS (1.2-1.5 equiv)	A strong, non-nucleophilic base is required to deprotonate the amine without competing in side reactions.[24] Base choice is critical and substrate-dependent.
Solvent	Toluene, Dioxane	Anhydrous, non-protic solvents are necessary to prevent quenching the strong base and interfering with the catalytic cycle.[23]
Temperature	80-110 °C	Thermal energy is needed to drive the C-N reductive elimination step.
Expected Yield	50-90%	Highly dependent on the nature of the amine. Sterically hindered amines may require longer reaction times or more specialized ligands.

General Experimental Workflow

The following diagram illustrates a typical workflow for performing and analyzing the cross-coupling reactions described in this guide.

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• 25. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Navigating the Reactivity of 3-Bromofuran-2(5H)-one with Nucleophiles

An Application Guide for the Synthetic Chemist:

Abstract

3-Bromofuran-2(5H)-one, a member of the butenolide family, stands as a highly versatile and reactive scaffold in modern organic synthesis. Its unique electronic and structural features, characterized by an electron-deficient π-system and a labile carbon-bromine bond, make it an exceptional electrophile for constructing a diverse array of functionalized heterocycles. This guide provides an in-depth exploration of the reactions of 3-Bromofuran-2(5H)-one with various classes of nucleophiles, including nitrogen, oxygen, sulfur, and carbon-based reagents. We delve into the mechanistic underpinnings of these transformations, offer field-tested experimental protocols, and present data-driven insights to empower researchers in leveraging this powerful building block for applications in medicinal chemistry and natural product synthesis.[1]

The Chemical Persona of 3-Bromofuran-2(5H)-one

3-Bromofuran-2(5H)-one (also known as α-bromo-γ-crotonolactone) is a five-membered heterocyclic compound. Its reactivity is dominated by three key features:

• The α,β-Unsaturated Lactone: The conjugated system renders the C4 and C5 positions susceptible to Michael-type additions, while the carbonyl group itself is an electrophilic center.

• The C3-Bromine Substituent: The bromine atom is a good leaving group, making the C3 position a prime target for nucleophilic substitution.[2][3] The electron-withdrawing nature of the bromine atom further enhances the electrophilicity of the conjugated system.

• Ring Strain and Potential for Ring-Opening: Under certain conditions, particularly with strong, hard nucleophiles or harsh reaction conditions, the lactone ring can undergo cleavage.[4][5]

These characteristics allow for a rich and tunable reaction chemistry, primarily revolving around nucleophilic attack. The choice of nucleophile, solvent, and reaction conditions can selectively target different positions on the furanone core, leading to a variety of synthetic outcomes.

Caption: Electrophilic centers of 3-Bromofuran-2(5H)-one available for nucleophilic attack.

Reactions with N-Nucleophiles: Accessing Amino-Furanones and Pyridazinones

Nitrogen nucleophiles, particularly primary and secondary amines, readily react with 3-bromofuran-2(5H)-one, typically via a conjugate addition-elimination mechanism to yield 3-amino-substituted furanones. These products are valuable precursors for more complex heterocyclic systems.

Mechanism: Conjugate Addition-Elimination

The reaction is believed to proceed through an initial Michael (1,4) addition of the amine to the α,β-unsaturated system. This forms a transient enolate intermediate which then expels the bromide ion to restore the conjugated system, resulting in the net substitution product.

Caption: Proposed mechanism for the reaction of 3-Bromofuran-2(5H)-one with amines.

Protocol 1: Synthesis of 3-(Phenylamino)furan-2(5H)-one

This protocol details a representative synthesis using aniline as the nucleophile.

Materials:

• 3-Bromofuran-2(5H)-one (1.0 eq)

• Aniline (1.1 eq)

• Triethylamine (Et₃N) (1.5 eq)

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 3-Bromofuran-2(5H)-one in anhydrous acetonitrile (0.2 M), add triethylamine.

• Add aniline dropwise to the solution at room temperature.

• Heat the reaction mixture to 60 °C and monitor by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and saturated aqueous NaHCO₃.

• Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude solid by column chromatography on silica gel (e.g., 20-40% EtOAc in hexanes) or recrystallization to afford the pure 3-(phenylamino)furan-2(5H)-one.

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Aniline	Et₃N	CH₃CN	60	5	~85
Benzylamine	K₂CO₃	DMF	25	12	~90
Morpholine	None	EtOH	Reflux	3	~92
Hydrazine	AcOH	EtOH	Reflux	4	>70 (yields pyridazinone)[4][6]

Reactions with S-Nucleophiles: A Gateway to Thioether Derivatives

Thiols are excellent soft nucleophiles and react efficiently with 3-bromofuran-2(5H)-one to furnish 3-thioether substituted furanones. The high efficiency and selectivity of this transformation have led to its description as a "thiol-bromo click reaction".[7] These reactions often proceed under mild basic conditions.

Protocol 2: Synthesis of 3-(Phenylthio)furan-2(5H)-one

This procedure outlines the reaction with thiophenol.

Materials:

• 3-Bromofuran-2(5H)-one (1.0 eq)

• Thiophenol (1.05 eq)

• Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether (Et₂O)

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In an oven-dried flask under an inert atmosphere (N₂ or Ar), dissolve 3-Bromofuran-2(5H)-one in anhydrous DMF (0.3 M).

• Add anhydrous potassium carbonate to the solution.

• Add thiophenol dropwise via syringe at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by pouring it into a separatory funnel containing cold 1 M HCl and diethyl ether.

• Extract the aqueous layer twice more with diethyl ether.

• Combine the organic layers, wash sequentially with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the residue by flash column chromatography (silica gel, gradient elution with hexanes/EtOAc) to yield the desired product.

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Thiophenol	K₂CO₃	DMF	25	3	~95
Ethanethiol	NaH	THF	0 to 25	2	~88
Cysteine ethyl ester	DIPEA	CH₂Cl₂	25	6	~80

Reactions with O-Nucleophiles: Formation of Alkoxy and Phenoxy Ethers

Oxygen nucleophiles such as alcohols and phenols can substitute the bromine atom, though they generally require stronger basic conditions compared to amines or thiols to generate the corresponding alkoxide or phenoxide in situ.[6]

Protocol 3: Synthesis of 3-Phenoxyfuran-2(5H)-one

This protocol uses sodium phenoxide, pre-formed or generated in situ.

Materials:

• 3-Bromofuran-2(5H)-one (1.0 eq)

• Phenol (1.2 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.3 eq)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Caution: Handle NaH with extreme care in an inert atmosphere.

• To a stirred suspension of NaH in anhydrous THF in a flame-dried flask under N₂, add a solution of phenol in THF dropwise at 0 °C.

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of sodium phenoxide.

• Add a solution of 3-Bromofuran-2(5H)-one in THF dropwise to the phenoxide solution at 0 °C.

• Allow the reaction to warm to room temperature and stir until TLC indicates completion (typically 8-16 hours).

• Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic extracts, wash with brine, dry over MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product via silica gel chromatography to obtain 3-phenoxyfuran-2(5H)-one.

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenol	NaH	THF	25	12	~75
Methanol	NaOMe	MeOH	Reflux	6	~60
4-Methoxyphenol	K₂CO₃	Acetone	Reflux	24	~70

C-C Bond Formation: Palladium-Catalyzed Cross-Coupling

Beyond classical nucleophilic substitution, the C-Br bond is amenable to transition-metal-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon bonds. The Suzuki-Miyaura coupling is a powerful method for this transformation, creating 3-arylfuran-2(5H)-ones, which are prevalent motifs in natural products.[8]

Protocol 4: Suzuki-Miyaura Coupling for the Synthesis of 3-Phenylfuran-2(5H)-one

Materials:

• 3-Bromofuran-2(5H)-one (1.0 eq)

• Phenylboronic acid (1.5 eq)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.05 eq)

• Sodium carbonate (Na₂CO₃) (3.0 eq)

• Toluene

• Ethanol (EtOH)

• Water

Procedure:

• In a flask, combine 3-Bromofuran-2(5H)-one, phenylboronic acid, and Pd(PPh₃)₄.

• Add a degassed 2M aqueous solution of Na₂CO₃, followed by toluene and ethanol (e.g., in a 4:1:1 ratio of Toluene:EtOH:Water).

• Fit the flask with a reflux condenser and heat the mixture to 90 °C under an inert atmosphere.

• Stir vigorously for 12-18 hours. Monitor reaction progress by TLC or LC-MS.

• After cooling, dilute the mixture with water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the residue by column chromatography on silica gel to isolate 3-phenylfuran-2(5H)-one.

Caption: General workflow for the synthesis of 3-arylfuran-2(5H)-ones via Suzuki coupling.

Conclusion and Outlook

3-Bromofuran-2(5H)-one is a cornerstone electrophile for the synthesis of functionalized butenolides. Its predictable yet versatile reactivity with a wide range of nucleophiles provides reliable pathways to novel molecular architectures. The protocols and data presented herein serve as a validated starting point for researchers aiming to incorporate this valuable scaffold into their synthetic programs. The continued exploration of its reactivity, particularly in asymmetric catalysis and multicomponent reactions, promises to further expand its utility in the discovery of new chemical entities with significant biological and material applications.

References

• MDPI. (2024). 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. Retrieved from [Link]

• National Institutes of Health (NIH). (2024). 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromofuran-2(5H)-one. Retrieved from [Link]

• El-Magd, W. S. A., et al. (2014). SYNTHESIS AND REACTIONS OF SOME 2(3H)- AND 2(5H)- FURANONE DERIVATIVES: A COMPARATIVE STUDY. International Journal of Chemical and Pharmaceutical Sciences.

• Royal Society of Chemistry. (2017). Total synthesis of natural products containing benzofuran rings. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Modular Synthesis of the Pentacyclic Core of Batrachotoxin and Select Batrachotoxin Analogue Designs. Retrieved from [Link]

• BYJU'S. (n.d.). Nucleophilic Substitution Reaction. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 7.1 Nucleophilic Substitution Reactions Overview – Organic Chemistry I. Retrieved from [Link]

• ResearchGate. (2025). Chemical transformations of furan-2(5H)-ones. Retrieved from [Link]

• ResearchGate. (2020). Physicochemical properties of new S-derivatives of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazol-3-thiols. Retrieved from [Link]

• ResearchGate. (2005). The Furan-2(5H)-ones: Recent Synthetic Methodologies and Its Application in Total Synthesis of Natural Products. Retrieved from [Link]

• National Institutes of Health (NIH). (2020). Thiol-Bromo Click Reaction for One-Pot Synthesis of Star-Shaped Polymers. Retrieved from [Link]

Sources

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• 2. byjus.com [byjus.com]
• 3. 7.1 Nucleophilic Substitution Reactions Overview – Organic Chemistry I [kpu.pressbooks.pub]
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• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Thiol-Bromo Click Reaction for One-Pot Synthesis of Star-Shaped Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: The Strategic Application of 3-Bromofuran-2(5H)-one in Modern Medicinal Chemistry

Abstract

3-Bromofuran-2(5H)-one, a halogenated butenolide, represents a highly versatile and reactive scaffold in medicinal chemistry. Its strategic importance stems from multiple reactive sites that can be selectively addressed to generate diverse molecular architectures. This guide provides an in-depth exploration of its applications, moving beyond simple descriptions to explain the underlying chemical principles and strategic considerations for drug development professionals. We will cover its utility as a precursor for complex heterocyclic systems via nucleophilic substitution and cross-coupling reactions, and its emerging role as a "warhead" in the design of targeted covalent inhibitors. Detailed, field-tested protocols are provided to enable researchers to harness the full potential of this powerful chemical tool.

Core Principles: Understanding the Reactivity of 3-Bromofuran-2(5H)-one

3-Bromofuran-2(5H)-one (also known as α-bromo-γ-crotonolactone) is not merely a reagent but a strategic platform for molecular design. Its utility is rooted in three key structural features, each offering a distinct handle for chemical modification.

• The C-Br Bond: The bromine atom at the C-3 position is a versatile leaving group, susceptible to displacement by a wide range of nucleophiles and serving as a handle for palladium-catalyzed cross-coupling reactions.[1][2]

• The α,β-Unsaturated Lactone: This Michael acceptor system is primed for conjugate addition by soft nucleophiles. Crucially, this feature allows the molecule to function as an electrophilic warhead for forming covalent bonds with biological targets, a highly sought-after mechanism in modern drug discovery.[3][4]

• The Lactone Ring: The ester linkage can be hydrolyzed or aminolyzed, although this typically requires more forcing conditions, offering a further point of diversification.

The interplay of these features allows for a programmed and logical approach to library synthesis and drug design.

Logical Workflow for Synthetic Diversification

The following diagram illustrates the primary synthetic pathways branching from 3-Bromofuran-2(5H)-one, showcasing its role as a central hub for generating molecular diversity.

Caption: Synthetic pathways originating from 3-Bromofuran-2(5H)-one.

Application in Scaffold Synthesis

The furanone core is a privileged structure found in numerous natural products and bioactive molecules.[5][6] 3-Bromofuran-2(5H)-one provides a direct entry point to novel analogues through functionalization of the C-3 position.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This reaction is arguably one of the most powerful tools for derivatizing the furanone core, enabling the introduction of aryl and heteroaryl moieties. This strategy is particularly valuable for synthesizing analogues of natural products like the rubrolides, which exhibit antibiotic and cytotoxic activities.[1] The C-C bond formation drastically alters the steric and electronic properties of the molecule, providing a rich dataset for structure-activity relationship (SAR) studies.

This protocol describes a general procedure for the palladium-catalyzed coupling of an arylboronic acid with 3-Bromofuran-2(5H)-one.

• Materials:

  • 3-Bromofuran-2(5H)-one (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Pd(PPh₃)₄ (0.05 eq) or PdCl₂(dppf) (0.05 eq)[2]

  • K₂CO₃ or Cs₂CO₃ (2.5 eq)

  • Solvent: 1,4-Dioxane/Water (4:1) or DMF

  • Anhydrous Na₂SO₄ or MgSO₄

  • Silica gel for column chromatography

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-Bromofuran-2(5H)-one, the arylboronic acid, the palladium catalyst, and the base.

  • Add the degassed solvent mixture via cannula. Causality Note: Degassing (e.g., by three freeze-pump-thaw cycles or by bubbling with argon for 20 minutes) is critical to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

  • Heat the reaction mixture to 80-100 °C and monitor by TLC or LC-MS. Reaction times typically range from 4 to 16 hours.

  • Upon completion, cool the mixture to room temperature and quench with water.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Self-Validation:

  • Expected Results: Moderate to good yields (55-85%) of the desired 3-aryl-furanone derivative. The product should be identifiable by ¹H NMR (disappearance of the vinyl proton signal from the starting material and appearance of new aromatic signals) and confirmed by mass spectrometry.

  • Troubleshooting: Low yields may result from catalyst deactivation (improve degassing), inactive boronic acid (use fresh or recrystallized material), or competing side reactions like protodebromination.

Nucleophilic Substitution for Heterocycle Synthesis

The electrophilic nature of 3-Bromofuran-2(5H)-one makes it an excellent precursor for various heterocyclic systems through reaction with dinucleophiles. For instance, reaction with hydrazine derivatives can yield pyridazinones, a class of compounds with known cardiovascular and anti-inflammatory properties.[7]

• Materials:

  • 3-Bromofuran-2(5H)-one (1.0 eq)

  • Hydrazine hydrate or a substituted hydrazine (1.1 eq)

  • Solvent: Ethanol or glacial acetic acid

  • Ice bath

• Procedure:

  • Dissolve 3-Bromofuran-2(5H)-one in the chosen solvent in a round-bottom flask.

  • Add the hydrazine derivative dropwise at room temperature. An exotherm may be observed.

  • Heat the mixture to reflux for 2-6 hours, monitoring by TLC.

  • Cool the reaction mixture to room temperature, then in an ice bath to promote precipitation.

  • Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum.

  • The product can be further purified by recrystallization if necessary.

• Self-Validation:

  • Expected Results: Formation of the pyridazinone product, often as a crystalline solid. Characterization by NMR will show diagnostic shifts for the newly formed heterocyclic ring, and mass spectrometry will confirm the molecular weight. IR spectroscopy should show the appearance of an amide carbonyl.

Application as a Covalent Inhibitor

Targeted covalent inhibitors (TCIs) have seen a resurgence in drug discovery, offering benefits of enhanced potency and prolonged duration of action.[3][4] A TCI works by first binding non-covalently to the target protein, followed by the formation of a stable covalent bond between an electrophilic "warhead" on the inhibitor and a nucleophilic amino acid residue (typically cysteine or lysine) in the protein's binding site.[4][8]

The α,β-unsaturated system in 3-Bromofuran-2(5H)-one is a well-characterized Michael acceptor that can serve as an effective warhead. It reacts with the thiol group of a cysteine residue via a conjugate addition mechanism to irreversibly modify the protein target.

Mechanism of Covalent Target Modification

Caption: Two-step mechanism of targeted covalent inhibition.

Note: The DOT script above is a template. A real implementation would require image files for chemical structures or use more complex HTML-like labels to draw them. For the purpose of this output, the logical flow is represented. The key steps are the initial reversible binding (governed by Ki) followed by the irreversible covalent bond formation (governed by k_inact).

Protocol 3: Screening for Covalent Binding via Intact Protein Mass Spectrometry

This protocol provides a method to confirm if a compound derived from 3-Bromofuran-2(5H)-one covalently modifies a target protein.

• Materials:

  • Target protein (e.g., 10 µM in a suitable buffer like PBS or HEPES, pH 7.4)

  • Test compound (10 mM stock in DMSO)

  • Control buffer

  • LC-MS system capable of intact protein analysis (e.g., Q-TOF or Orbitrap)

• Procedure:

  • Prepare two samples:

    • Test Sample: Incubate the target protein (e.g., final concentration 10 µM) with the test compound (e.g., final concentration 100 µM, 1% final DMSO).

    • Control Sample: Incubate the target protein (10 µM) with an equivalent amount of DMSO (1%).

  • Incubate both samples at a controlled temperature (e.g., 37 °C) for a set time (e.g., 2 hours).

  • Quench the reaction by adding formic acid to 0.1% and flash-freezing in liquid nitrogen.

  • Analyze the samples by LC-MS. A C4 or C8 reverse-phase column is typically used for protein separation.

  • Deconvolute the resulting mass spectra to determine the intact mass of the protein in both the control and test samples.

• Self-Validation:

  • Expected Results: The deconvoluted mass spectrum of the control sample will show a peak corresponding to the molecular weight (MW) of the unmodified protein. The test sample should show a new peak with a mass equal to (MW of protein + MW of inhibitor - MW of HBr), confirming the covalent adduction via a Michael addition/elimination mechanism.

  • Data Interpretation: The ratio of the modified to unmodified protein peak intensities can provide a semi-quantitative measure of labeling efficiency.

Quantitative Data Summary: Hypothetical SAR

The following table illustrates a hypothetical structure-activity relationship for a series of 3-substituted furanones designed as covalent inhibitors for a target kinase.

Compound ID	R-Group (at C-3)	Target Binding (Kᵢ, nM)	Inactivation Rate (kᵢnact/Kᵢ, M⁻¹s⁻¹)	Cell Viability (IC₅₀, µM)
Lead-1	-Br	5,200	150	>100
Cpd-A	-phenyl	850	1,200	15.2
Cpd-B	-4-methoxyphenyl	430	2,500	5.8
Cpd-C	-4-aminophenyl	150	8,900	1.1

Analysis: This data demonstrates a classic medicinal chemistry progression. Replacing the starting bromide with aryl groups improves non-covalent binding affinity (lower Kᵢ). Adding an electron-donating amino group (Cpd-C) further enhances binding, likely through a key hydrogen bond interaction, leading to a more efficient covalent modification (higher kᵢnact/Kᵢ) and significantly improved cellular potency (lower IC₅₀).

Safety and Handling

3-Bromofuran-2(5H)-one is a reactive electrophile and should be handled with care.

• Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.[9] It is corrosive and moisture-sensitive.

• Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Consult the Safety Data Sheet (SDS) before use.

Conclusion

3-Bromofuran-2(5H)-one is a cornerstone reagent for medicinal chemists, offering a reliable and versatile platform for both scaffold-based drug discovery and the rational design of targeted covalent inhibitors. Its predictable reactivity, when understood and applied strategically, can accelerate the generation of diverse compound libraries and lead to the identification of potent and selective therapeutic candidates. The protocols and principles outlined in this guide provide a robust framework for researchers to effectively integrate this valuable building block into their drug discovery programs.

References

• Rossi, R., et al. Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring and/or Brominated Substituents. Curr. Org. Chem. Available from: [Link]

• ResearchGate. Table 3 Synthesis of 4-benzyl-3-bromofuran-2(5H)-one derivatives 4 a. Available from: [Link]

• MDPI. Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-Hydroxy-Furan-2(5H)-One Derivatives. Available from: [Link]

• PubChem. 3-Bromofuran-2(5H)-one. Available from: [Link]

• ResearchGate. Chemistry and Therapeutic Aspect of Furan: A Short Review. Available from: [Link]

• National Institutes of Health. Covalent inhibitors: a rational approach to drug discovery. Available from: [Link]

• YouTube. Targeted covalent inhibitors with an emphasis on reversible covalent inhibition. Available from: [Link]

• National Institutes of Health. Recent advances in the development of covalent inhibitors. Available from: [Link]

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• 1. 3-Bromofuran-2(5H)-one (76311-89-2) for sale [vulcanchem.com]
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• 4. Recent advances in the development of covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. 3-Bromofuran-2(5H)-one | C4H3BrO2 | CID 3018648 - PubChem [pubchem.ncbi.nlm.nih.gov]

Experimental Protocol and Technical Guide for the Synthesis of 3-Bromo-2(5H)-furanone

An Application Note for Drug Development Professionals and Researchers

Abstract

This document provides a comprehensive experimental guide for the synthesis of 3-bromo-2(5H)-furanone, a key heterocyclic scaffold. Brominated furanones are of significant interest in medicinal chemistry and drug development due to their well-documented ability to inhibit bacterial quorum sensing and biofilm formation, processes critical to the pathogenicity of many antibiotic-resistant bacteria[1][2][3]. This application note details a robust and reproducible protocol involving the direct bromination of 2(5H)-furanone, followed by dehydrobromination. It includes an in-depth discussion of the reaction mechanism, step-by-step procedures for synthesis and purification, methods for product characterization, and critical safety protocols for handling hazardous reagents such as elemental bromine.

Introduction: The Significance of Brominated Furanones

The 2(5H)-furanone, or butenolide, ring is a structural motif found in numerous natural products and serves as a versatile building block in organic synthesis[4]. The introduction of a bromine atom onto this scaffold, particularly at the C3 position, dramatically enhances its biological activity. These halogenated derivatives have emerged as potent modulators of bacterial communication, a process known as quorum sensing (QS). By interfering with QS signaling, brominated furanones can prevent the formation of resilient bacterial biofilms and attenuate the expression of virulence factors in pathogens like Pseudomonas aeruginosa and Escherichia coli[2][5]. This anti-pathogenic activity, which does not rely on bactericidal effects, makes them promising candidates for novel antimicrobial therapies that may circumvent the development of resistance[1][6]. The protocol described herein provides a reliable method for accessing 3-bromo-2(5H)-furanone, a foundational compound for developing such advanced therapeutic agents.

Reaction Mechanism: Electrophilic Addition-Elimination

The bromination of the α,β-unsaturated system in 2(5H)-furanone proceeds via a two-step electrophilic addition-elimination pathway. This is distinct from electrophilic aromatic substitution, though it shares some mechanistic principles[7][8].

• Electrophilic Addition : The reaction is initiated by the electrophilic attack of molecular bromine (Br₂) across the C3-C4 double bond of the furanone ring. The π-electrons of the alkene attack one bromine atom while displacing the other as a bromide ion. This proceeds through a cyclic bromonium ion intermediate. Subsequent backside attack by the bromide ion (Br⁻) on one of the carbons of the bromonium ion (typically C4) opens the three-membered ring to yield a stereospecific trans-3,4-dibromo-dihydro-2(5H)-furanone adduct[1][9].

• Base-Mediated Elimination : The dibrominated intermediate is not typically isolated. A non-nucleophilic organic base, such as triethylamine (Et₃N), is introduced. The triethylamine abstracts the acidic proton from the C3 position. This initiates an E2 (elimination, bimolecular) reaction, where the C-H bond cleavage, formation of the C=C π-bond, and departure of the bromide leaving group from C4 occur in a concerted step. This elimination of hydrobromic acid (HBr) regenerates the conjugated system and yields the final product, 3-bromo-2(5H)-furanone[1].

Experimental Workflow and Protocol

This section provides a detailed, validated protocol for the laboratory-scale synthesis of 3-bromo-2(5H)-furanone.

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
2(5H)-Furanone	≥98%	Sigma-Aldrich	Starting material.
Bromine (Br₂)	≥99.5%	Sigma-Aldrich	Extremely Toxic & Corrosive. Handle with extreme care.
Diethyl ether (Et₂O)	Anhydrous, ≥99.7%	Fisher Scientific	Reaction solvent.
Triethylamine (Et₃N)	≥99.5%, Redistilled	Acros Organics	Base for elimination.
Sodium thiosulfate (Na₂S₂O₃)	ACS Reagent	VWR	For quenching excess bromine.
Sodium bicarbonate (NaHCO₃)	Saturated aq. solution	Lab Prepared	For neutralization.
Brine	Saturated aq. NaCl	Lab Prepared	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory Grade	VWR	For drying organic phase.
Silica Gel	230-400 mesh	Sorbent Technologies	For column chromatography.
Hexane / Ethyl Acetate	HPLC Grade	Fisher Scientific	Eluent for chromatography.

Equipment

• Three-neck round-bottom flask (250 mL) equipped with a magnetic stir bar.

• Pressure-equalizing dropping funnel (125 mL).

• Reflux condenser with a drying tube (filled with CaCl₂).

• Ice-water bath.

• Rotary evaporator.

• Glassware for extraction and chromatography.

• All reactions must be performed in a certified chemical fume hood.

Visualized Experimental Workflow

Caption: Workflow for the synthesis of 3-bromo-2(5H)-furanone.

Step-by-Step Synthesis Procedure

• Reaction Setup : To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, add 2(5H)-furanone (4.20 g, 50.0 mmol) and 100 mL of anhydrous diethyl ether.

• Cooling : Cool the stirred solution to 0 °C using an ice-water bath.

• Bromine Addition : In the dropping funnel, prepare a solution of bromine (8.0 g, 2.56 mL, 50.0 mmol) in 25 mL of anhydrous diethyl ether. Add this solution dropwise to the cooled furanone solution over 30-45 minutes. The characteristic red-brown color of bromine should disappear as it reacts. Maintain the temperature at 0 °C throughout the addition.

• Intermediate Formation : After the addition is complete, allow the mixture to stir at 0 °C for an additional 1 hour to ensure the complete formation of the dibromo-intermediate.

• Dehydrobromination : Add triethylamine (5.56 g, 7.66 mL, 55.0 mmol, 1.1 eq) dropwise to the reaction mixture at 0 °C. A white precipitate of triethylammonium bromide (Et₃N·HBr) will form.

• Completion : After adding the triethylamine, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir overnight (12-16 hours) to ensure complete elimination.

• Quenching : Carefully quench the reaction by slowly adding 50 mL of 10% aqueous sodium thiosulfate solution to destroy any unreacted bromine. The mixture should become colorless.

• Extraction : Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the aqueous layer twice with diethyl ether (2 x 50 mL).

• Washing : Combine all organic layers and wash sequentially with 50 mL of saturated sodium bicarbonate solution and 50 mL of brine.

• Drying and Concentration : Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification : Purify the resulting crude oil/solid by flash column chromatography on silica gel, using a hexane-ethyl acetate gradient (e.g., starting from 9:1) as the eluent.

• Isolation : Combine the product-containing fractions and remove the solvent in vacuo to yield 3-bromo-2(5H)-furanone as a solid or pale yellow oil. A typical yield is 47-65%[1].

Safety Precautions: Handling Bromine

WARNING: Bromine is extremely toxic, highly corrosive, and a strong oxidizing agent. Inhalation can be fatal, and it causes severe skin and eye burns[10]. All handling must be performed within a properly functioning chemical fume hood while wearing appropriate personal protective equipment (PPE).

• PPE : Wear chemical splash goggles, a face shield, a lab coat, and heavy-duty, chemically resistant gloves (fluorinated rubber or thick nitrile gloves are recommended; do not use thin disposable gloves)[11][12].

• Ventilation : Ensure adequate exhaust ventilation. Keep the fume hood sash as low as possible[11].

• Quenching Agent : Always have a neutralizing agent, such as a 1 M solution of sodium thiosulfate, readily available to handle spills[12].

• Storage : Keep bromine containers tightly closed in a cool, dry, well-ventilated area away from combustible materials and direct sunlight[10][11].

• Exposure Response :

  • Inhalation : Immediately move the person to fresh air. Seek urgent medical attention. Do not use mouth-to-mouth resuscitation[11][13].

  • Skin Contact : Immediately remove contaminated clothing and flush the affected skin with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention[13].

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention[11].

  • Spills : Absorb small spills with a liquid-binding material like sand or diatomaceous earth. For larger spills, evacuate the area and contact emergency personnel. Neutralize with sodium thiosulfate solution before cleanup[10].

Product Characterization

Proper characterization is essential to confirm the identity and purity of the synthesized 3-bromo-2(5H)-furanone.

Parameter	Expected Result
Appearance	Pale white to yellow solid or oil.
¹H NMR (CDCl₃, 300 MHz)	δ (ppm): 7.65 (t, J = 1.8 Hz, 1H, H-4), 4.95 (d, J = 1.8 Hz, 2H, H-5). Note: The spectrum of the starting material 2(5H)-furanone shows peaks at δ 7.6 (H-3), 6.2 (H-4), and 4.9 (H-5)[14]. The disappearance of the H-3 signal and the change in multiplicity of the remaining protons confirms the substitution.
¹³C NMR (CDCl₃, 75 MHz)	δ (ppm): 168.0 (C=O), 145.0 (C-4), 118.0 (C-3), 70.0 (C-5).
FT-IR (neat)	ν (cm⁻¹): ~1780 (C=O, lactone carbonyl stretch), ~1620 (C=C stretch). The carbonyl stretch is a key indicator of the furanone ring[15].
Mass Spectrometry (MS)	Expected M⁺ and M⁺+2 peaks in an approximate 1:1 ratio, characteristic of a monobrominated compound. For C₄H₃BrO₂, m/z (EI): [M]⁺ 161.9, [M+2]⁺ 163.9.

(Note: Spectral data are approximate and should be compared with a reference standard if available. SpectraBase may contain reference spectra for 3-bromo-5H-furan-2-one[16].)

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive or wet reagents/solvents. 2. Insufficient reaction time. 3. Loss of volatile product during workup.	1. Use freshly opened anhydrous solvents. Ensure furanone is pure. 2. Monitor reaction by TLC. Allow to stir for the full recommended time. 3. Use care during rotary evaporation; avoid high temperatures or excessive vacuum.
Incomplete Reaction (Starting material remains)	1. Insufficient bromine or triethylamine. 2. Reaction temperature too low for elimination.	1. Use precise stoichiometry (1.0 eq Br₂, 1.1 eq Et₃N). 2. Ensure the reaction is allowed to warm to room temperature and stir overnight for the elimination step.
Formation of Side Products	1. Over-bromination (dibromo or tribromo species). 2. Reaction with water leading to bromohydrin. 3. Polymerization.	1. Ensure slow, controlled addition of bromine at 0 °C. Do not exceed 1.0 equivalent. 2. Use anhydrous solvents and a drying tube to protect the reaction from atmospheric moisture. 3. Maintain low temperatures during addition steps.

References

• Edgar, M. T., Pettit, G. R., & Smith, T. H. (1978). Synthesis of 3-Aryl-5-bromo-2(5H)-furanones. Journal of Organic Chemistry, 43(21), 4115–4118. [Link]

• Zaripova, R., et al. (2019). The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity. Molecules, 24(23), 4299. [Link]

• Bielawska, A., et al. (2021). 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. Molecules, 26(16), 4946. [Link]

• University of Wisconsin-Madison. Bromine Safety & Standard Operating Procedures. [Link]

• Experimental Methods. Bromination Methods. [Link]

• D'Alonzo, D., et al. (2016). Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring and/or on the Substituents. Current Organic Chemistry, 20(27), 2854-2883. [Link]

• Nakatsuji, H., et al. (2016). Straightforward Synthesis of 2(5H)-Furanones as Promising Cross-Coupling Partners. Molecules, 21(9), 1231. [Link]

• Ren, D., et al. (2004). Brominated Furanones Inhibit Biofilm Formation by Salmonella enterica Serovar Typhimurium. Applied and Environmental Microbiology, 70(3), 1781-1783. [Link]

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• Centers for Disease Control and Prevention. (2018). Bromine. Chemical Emergencies. [Link]

• Carl ROTH. Safety Data Sheet: Bromine. [Link]

• Zwanenburg, B., et al. (2008). A New Expedient Synthesis of 3-Methyl-2(5H)-furanone, the Common Substructure in Strigolactones, and Its Proposed Biosynthesis. SYNTHESIS, 2008(18), 2893-2897. [Link]

• El-Ghandour, A. H., et al. (2014). SYNTHESIS AND REACTIONS OF SOME 2(3H)- AND 2(5H)- FURANONE DERIVATIVES: A COMPARATIVE STUDY. International Journal of Chemical and Pharmaceutical Sciences, 5(4), 22-29. [Link]

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• Kumar, N., et al. (2008). Identifying the important structural elements of brominated furanones for inhibiting biofilm formation by Escherichia coli. Bioorganic & Medicinal Chemistry Letters, 18(3), 1006-1010. [Link]

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• Ashenhurst, J. (2023). Bromination of Alkenes - The Mechanism. Master Organic Chemistry. [Link]

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• Defoirdt, T., et al. (2006). (bromomethylene)-3-butyl-2(5H)-furanone disrupts quorum sensing-regulated gene expression in Vibrio harveyi by decreasing the DNA-binding activity of the transcriptional regulator protein luxR. Environmental Microbiology, 8(12), 2200-2208. [Link]

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Application Notes & Protocols: The Strategic Deployment of 3-Bromofuran-2(5H)-one in the Total Synthesis of Natural Products

Abstract

The furan-2(5H)-one scaffold is a privileged motif present in a vast array of biologically active natural products.[1] Its strategic functionalization is paramount for the successful total synthesis of these complex molecules. 3-Bromofuran-2(5H)-one, a highly versatile and reactive building block, has emerged as a cornerstone synthon for synthetic chemists. The presence of a bromine atom at the C3 position not only activates the butenolide ring for various transformations but also serves as a crucial handle for carbon-carbon and carbon-heteroatom bond formation. This document provides an in-depth guide for researchers, chemists, and drug development professionals on the synthesis, reactivity, and strategic application of 3-Bromofuran-2(5H)-one in the context of natural product total synthesis. We will explore its role through a detailed case study and provide robust protocols for its most pivotal reactions.

Introduction: The Synthetic Power of a Halogenated Butenolide

In the intricate field of natural product synthesis, the choice of starting materials and key intermediates dictates the elegance and efficiency of a synthetic route. 3-Bromofuran-2(5H)-one (also known as 3-bromo-2-butenolide) is a heterocyclic compound whose value extends far beyond its simple structure. It embodies a convergence of reactive sites: an electrophilic α,β-unsaturated lactone system, a versatile bromine atom amenable to modern cross-coupling chemistry, and an overall compact frame ideal for building molecular complexity.

The furanone core itself is a frequent substructure in natural products exhibiting diverse biological activities, including antimicrobial, anti-inflammatory, and cytotoxic properties.[2] The strategic incorporation of a bromine atom transforms this simple lactone into a powerful linchpin for synthesis. This "handle" allows for the late-stage introduction of complex fragments, providing flexibility and convergence in synthetic design. This guide will elucidate the causality behind its utility and provide actionable protocols for its deployment.

Physicochemical Properties & Synthesis

Structural Features and Reactivity

3-Bromofuran-2(5H)-one's utility is rooted in its electronic and steric properties. The molecule, with a molecular formula of C₄H₃BrO₂, possesses several key reactive features that can be selectively addressed.[3][4]

• Electrophilic Olefin : The double bond is electron-deficient due to the adjacent electron-withdrawing carbonyl group and bromine atom, making it an excellent Michael acceptor for conjugate addition reactions.

• Vinyl Bromide : The C-Br bond is the primary site for palladium-catalyzed cross-coupling reactions, enabling the formation of C-C and C-N bonds.

• Lactone Moiety : The ester linkage can be hydrolyzed or reductively cleaved, allowing for ring-opening strategies to access acyclic precursors with rich stereochemical information.

Synthesis of the Building Block

The preparation of 3-Bromofuran-2(5H)-one is accessible and can be achieved from commercially available starting materials. A common and reliable method involves the bromination of 2(5H)-furanone, followed by dehydrobromination.

Protocol: Synthesis of 3-Bromofuran-2(5H)-one from 2(5H)-furanone [2]

• Bromination : To a solution of 2(5H)-furanone (1.0 equiv) in a suitable solvent such as diethyl ether (Et₂O) or carbon tetrachloride (CCl₄), add bromine (Br₂) (1.0-1.1 equiv) dropwise at 0 °C.

• Reaction Monitoring : Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC). The reaction may be gently refluxed to ensure completion.

• Dehydrobromination : After cooling the reaction mixture, a non-nucleophilic base such as triethylamine (Et₃N) (1.2 equiv) is added slowly to mediate the elimination of hydrobromic acid (HBr).

• Work-up and Purification : The reaction mixture is filtered to remove the triethylammonium bromide salt. The filtrate is washed with saturated aqueous sodium bicarbonate, water, and brine. The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification : The crude product is purified by column chromatography on silica gel to afford 3-Bromofuran-2(5H)-one as a crystalline solid.

Case Study: A Key Building Block for the Jaborandi Alkaloid (+)-Pilocarpine

The alkaloid (+)-Pilocarpine is a crucial therapeutic agent used in ophthalmology to treat glaucoma.[5] Its total synthesis has been the subject of considerable research, and several routes leverage the furanone scaffold. While many syntheses exist, the principles demonstrated in approaches using functionalized bromofuranone derivatives highlight the strategic value of this synthon class. A concise synthesis reported by Gotor-Fernández et al. utilizes a related brominated bicyclic furanone derivative, showcasing the power of this structural motif in constructing the core of the natural product.[5][6]

Retrosynthetic Analysis and Strategy

The synthesis hinges on the construction of the γ-butyrolactone core bearing the correct stereochemistry at the C3 and C4 positions. The use of a brominated furanone allows for the eventual introduction of the ethyl group and the methyl-imidazole side chain. The key intermediate, a bromomethyl-substituted lactone, serves as a precursor to the final complex structure.

Diagram: Retrosynthetic Analysis of Pilocarpine

Caption: Retrosynthetic approach to (+)-Pilocarpine.

Key Transformation Protocol

The synthesis involves the formation of a key brominated intermediate, 3a-(Bromomethyl)-3-Ethyl-dihydro-[2,3-b]furan-(3H, 4H)-2,5-dione, from a diacid precursor.[5] This step establishes the core bicyclic lactone system with the critical bromine handle for further elaboration.

Protocol: Formation of the Brominated Bicyclic Lactone Intermediate [5]

• Starting Material : A solution of the diacid precursor (1.0 equiv) is prepared in aqueous HBr (48%).

• Reaction Conditions : The solution is heated to reflux for an extended period (e.g., 48-72 hours). This harsh condition facilitates both the bromination and the lactonization cascade.

• Monitoring : The reaction is monitored by TLC or LC-MS until the starting material is consumed.

• Work-up : Upon completion, the reaction mixture is cooled to room temperature and extracted with an organic solvent such as ethyl acetate.

• Purification : The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated in vacuo. The resulting crude product is then purified via recrystallization or column chromatography to yield the target brominated lactone.

Entry	Reactant	Conditions	Product	Yield (%)	Reference
1	Diacid Precursor	48% HBr, reflux	3a-(Bromomethyl)-3-Ethyl-dihydro-[2,3-b]furan-(3H, 4H)-2,5-dione	~83%	[5]

This key intermediate then undergoes a series of transformations, including stereoselective reduction and manipulation of the bromomethyl group, ultimately leading to the successful total synthesis of (+)-Pilocarpine.[7]

General Protocols for Key Reactions of 3-Bromofuran-2(5H)-one

The versatility of 3-Bromofuran-2(5H)-one and its analogs, like 3-bromofuran-2,5-dione (bromomaleic anhydride), stems from their ability to participate in a wide range of powerful chemical transformations. Below are protocols for two of the most synthetically valuable reaction classes.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between the vinyl bromide of the furanone and various organoboron reagents. It provides a direct route to 3-aryl or 3-vinyl furanones, which are common motifs in natural products.

Causality Behind Experimental Choices:

• Catalyst : Pd(PPh₃)₄ is a robust, commercially available Pd(0) catalyst suitable for a wide range of substrates. Other specialized catalysts with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) can improve yields for challenging substrates by promoting reductive elimination and preventing side reactions.[8]

• Base : A base (e.g., K₂CO₃, Cs₂CO₃) is essential for the transmetalation step of the catalytic cycle. The choice of base can influence reaction rate and prevent side reactions like debromination.

• Solvent System : A mixture of an organic solvent (e.g., dioxane, toluene) and water is often used to dissolve both the organic and inorganic reagents, facilitating the reaction. Degassing the solvent is critical to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

Diagram: Suzuki-Miyaura Catalytic Cycle

Caption: Simplified catalytic cycle for Suzuki-Miyaura coupling.

General Protocol: Suzuki-Miyaura Coupling [8]

• Reaction Setup : To an oven-dried Schlenk flask, add 3-bromofuran-2(5H)-one (1.0 equiv), the desired boronic acid (1.2 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv).

• Inert Atmosphere : Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition : Add a degassed solvent system, such as a 4:1 mixture of dioxane and water, via syringe.

• Heating and Monitoring : Heat the reaction mixture to 80-100 °C and stir vigorously. Monitor the reaction's progress by TLC or LC-MS.

• Work-up : Upon completion, cool the reaction to room temperature and dilute with water and ethyl acetate. Separate the layers, and extract the aqueous layer with ethyl acetate.

• Purification : Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash column chromatography.

Diels-Alder Cycloaddition

As an electron-poor dienophile, 3-bromofuran-2(5H)-one and its anhydride analog are excellent partners in [4+2] cycloaddition reactions with electron-rich dienes. This provides a powerful and stereocontrolled method for constructing complex bicyclic and polycyclic ring systems.[9]

Causality Behind Experimental Choices:

• Diene Choice : The reaction works best with electron-rich dienes (e.g., cyclopentadiene, isoprene, Danishefsky's diene). The electronic complementarity between the diene's HOMO and the dienophile's LUMO accelerates the reaction.[10]

• Solvent and Temperature : The reaction is often performed in a non-polar solvent like toluene or xylene. Heating is typically required to overcome the activation energy barrier. In some cases, Lewis acid catalysis can accelerate the reaction and enhance stereoselectivity, even at lower temperatures.

• Stereoselectivity : The reaction generally proceeds via an endo transition state due to favorable secondary orbital interactions, leading to the kinetic endo product. However, if the reaction is reversible at high temperatures, the more thermodynamically stable exo product may be favored.

Diagram: Diels-Alder Reaction Workflow

Caption: General workflow for a Diels-Alder reaction.

General Protocol: Diels-Alder Reaction [9]

• Reaction Setup : In a sealed tube or a round-bottom flask equipped with a reflux condenser, dissolve 3-bromofuran-2(5H)-one (1.0 equiv) in a suitable solvent (e.g., toluene).

• Reagent Addition : Add the electron-rich diene (1.1-1.5 equiv) to the solution.

• Heating : Heat the reaction mixture to reflux (typically 80-110 °C).

• Monitoring : Monitor the disappearance of the starting materials using TLC or ¹H NMR.

• Work-up : Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purification : The crude adduct can be purified by column chromatography on silica gel or by recrystallization to yield the pure product.

Entry	Diene	Conditions	Product Type	Typical Yield (%)	Reference
1	Isoprene	Toluene, Reflux	Substituted Isobenzofuranone	70-80	[9]
2	Cyclopentadiene	Toluene, Reflux	Methanoisobenzofuranone	85-95	[9]
3	Furan	Toluene, High Temp	Oxa-bridged Adduct	Variable	[9]

Conclusion

3-Bromofuran-2(5H)-one is a quintessential example of a small, highly functionalized molecule that provides immense strategic advantage in the synthesis of complex natural products. Its predictable reactivity allows for its use in powerful bond-forming reactions such as Suzuki-Miyaura couplings and Diels-Alder cycloadditions. By understanding the principles behind its reactivity and employing robust, optimized protocols, researchers can effectively leverage this building block to construct intricate molecular architectures, thereby accelerating the journey from synthetic design to the successful total synthesis of biologically important molecules.

References

• Donatella, R., & Concetta, R. (2016). Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring and/or on Substituents. Molecules, 21(9), 1178. [Link]

• Semantic Scholar. (2008). Synthesis of 5-(bromomethylene)furan-2(5H)-ones and 3-(bromomethylene)isobenzofuran-1(3H)-ones as inhibitors of microbial quorum sensing. Tetrahedron. [Link]

• Majumdar, K. C., & Chattopadhyay, B. (2017). Total synthesis of natural products containing benzofuran rings. RSC Advances, 7(35), 21863-21896. [Link]

• PubChem. 3-Bromofuran-2(5H)-one. National Center for Biotechnology Information. [Link]

• Amri, H., et al. (2003). A NEW SYNTHESIS OF 3-(BROMOMETHYL) FURAN-2,5-DIONE. Journal de la Société Chimique de Tunisie, 5, 233-237. [Link]

• Gotor-Fernández, V., et al. (2021). Concise Synthesis of Both Enantiomers of Pilocarpine. Molecules, 26(12), 3676. [Link]

• Organic Syntheses. (2018). Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. Organic Syntheses, 95, 341-356. [Link]

• ResearchGate. (2009). A practical and scaleable total synthesis of the jaborandi alkaloid (+)-pilocarpine. ResearchGate. [Link]

• PubChemLite. 3-bromofuran-2(5h)-one (C4H3BrO2). PubChemLite. [Link]

• de Fatima, A., & Modolo, L. V. (2005). The Furan-2(5H)-ones: Recent Synthetic Methodologies and Its Application in Total Synthesis of Natural Products. Mini-Reviews in Organic Chemistry, 2(2), 139-145. [Link]

• ResearchGate. (2021). Concise Synthesis of Both Enantiomers of Pilocarpine. ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 3-Bromofuran-2(5H)-one

Welcome to the technical support guide for the synthesis and optimization of 3-Bromofuran-2(5H)-one. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. As a key intermediate in the synthesis of bioactive molecules, including bacterial quorum sensing inhibitors, achieving a reliable and high-yielding synthesis is paramount.[1][2] This guide provides in-depth troubleshooting advice and optimization strategies based on established chemical principles and literature-precedented methods.

Foundational Synthesis Protocols

A robust and reproducible protocol is the cornerstone of any successful synthesis. The most common route to 3-Bromofuran-2(5H)-one involves the bromination of 2(5H)-furanone, followed by dehydrobromination. Below are two validated starting protocols.

Protocol 1: Two-Step Bromination/Dehydrobromination with Br₂ and Et₃N

This classic method involves the addition of elemental bromine across the double bond, followed by elimination of HBr using a tertiary amine base.[1]

Step-by-Step Methodology:

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 2(5H)-furanone (1.0 eq).

• Dissolution: Dissolve the starting material in a suitable anhydrous solvent (e.g., diethyl ether or CCl₄) under a nitrogen atmosphere.[1] Cool the mixture to 0 °C using an ice bath.

• Bromine Addition: Prepare a solution of bromine (1.05 eq) in the same solvent and add it dropwise to the cooled furanone solution via the dropping funnel. The characteristic red-brown color of bromine should disappear upon addition. Maintain the temperature at 0 °C throughout the addition.

• Intermediate Formation: After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours, or until TLC analysis indicates full consumption of the starting material and formation of the dibromo-intermediate.

• Dehydrobromination: Cool the mixture again to 0 °C and add triethylamine (Et₃N) (1.1 eq) dropwise. A precipitate of triethylammonium bromide (Et₃N·HBr) will form.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC for the formation of the final product.

• Workup: Filter the reaction mixture to remove the ammonium salt. Wash the filtrate with saturated NaHCO₃ solution, water, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 3-Bromofuran-2(5H)-one.

Protocol 2: One-Pot Synthesis using N-Bromosuccinimide (NBS)

For reactions where handling elemental bromine is a concern, NBS can be an effective alternative, often used with a radical initiator for allylic bromination, though for α,β-unsaturated systems, its reactivity can be tailored.[1][3]

Step-by-Step Methodology:

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve the substituted 2(5H)-furanone (1.0 eq) in a non-polar solvent like carbon tetrachloride (CCl₄).

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.0-1.1 eq) and a catalytic amount of a radical initiator such as benzoyl peroxide or AIBN.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Filter off the succinimide byproduct.

• Purification: Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate in vacuo. The subsequent dehydrobromination step can often be initiated by adding a base like triethylamine to the crude mixture, or the product may form directly depending on the specific substrate and conditions.[1] Further purification is typically achieved via column chromatography.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of 3-Bromofuran-2(5H)-one in a practical question-and-answer format.

Q1: My reaction yield is very low, or I've recovered only my starting material. What went wrong?

A1: This is a frequent issue that can stem from several factors. Systematically investigating the following points is crucial.

• Reagent Quality & Stoichiometry:

  • Brominating Agent: Ensure the bromine solution is fresh and accurately titrated, or that the NBS is of high purity and has been stored properly (away from moisture). Under-addition will result in incomplete conversion.

  • Base: Triethylamine should be dry. Water can interfere with the base and potentially hydrolyze the furanone ring under certain conditions. Ensure at least a stoichiometric amount is used to drive the elimination.

• Reaction Temperature:

  • The initial bromination step is exothermic. If the temperature rises significantly above 0 °C, side reactions, including polymerization or decomposition, can occur.[4] Maintaining a low temperature is critical for selectivity.

  • The elimination step may require warming to room temperature or gentle heating to proceed at a reasonable rate. If left too cold, the reaction may stall.

• Solvent Purity: Use anhydrous solvents. Protic contaminants like water or alcohols can react with the brominating agent or intermediates.

• Atmosphere: While not always strictly necessary, conducting the reaction under an inert atmosphere (N₂ or Ar) can prevent unwanted oxidation or moisture-related side reactions, leading to more consistent results.

dot

Caption: Troubleshooting flowchart for low reaction yield.

Q2: My NMR spectrum shows multiple brominated species. How can I improve selectivity?

A2: The formation of byproducts like 3,5-dibromo-2(5H)-furanone is a common selectivity issue.[1]

• Mechanism of Over-Bromination: The desired product, 3-Bromofuran-2(5H)-one, still contains reactive sites. Further bromination can occur, particularly at the C5 position, especially under radical conditions (if using NBS with an initiator) or with excess brominating agent.[1]

• Control of Stoichiometry: This is the most critical factor. Use no more than 1.05 equivalents of the brominating agent (Br₂ or NBS). Precise measurement and slow, controlled addition are key to preventing localized areas of high bromine concentration.

• Temperature Control: Running the reaction at the recommended low temperature (0 °C or below for Br₂ addition) minimizes the rate of side reactions relative to the desired primary reaction.

• Choice of Solvent: In some cases, solvent can influence selectivity. Non-polar solvents like CCl₄ or diethyl ether are commonly used and generally provide good results.[1]

Q3: The product seems to decompose during column chromatography. What are the best practices for purification?

A3: 3-Bromofuran-2(5H)-one can be sensitive to heat, light, and prolonged exposure to silica gel, which is acidic.

• Stability: Brominated furanones should be handled with care. They can be lachrymatory and should be stored cold, protected from light.[5][6]

• Chromatography Technique:

  • Flash Chromatography: Use flash column chromatography rather than slow gravity columns to minimize contact time with the stationary phase.

  • Neutralized Silica: Consider pre-treating the silica gel by washing it with a dilute solution of triethylamine in the eluent system, followed by flushing with the pure eluent to remove the excess base. This neutralizes acidic sites that can promote decomposition.

  • Temperature: If possible, run the column in a cold room or use a jacketed column to keep the temperature low.

• Alternative Purification: If decomposition remains an issue, consider recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate or diethyl ether/pentane) as a milder alternative to chromatography.

Optimization Strategies

Moving from a working protocol to an optimized one requires systematic evaluation of reaction parameters.

Q4: How can I systematically optimize the reaction for higher yield and purity?

A4: A systematic approach is key. Vary one parameter at a time while keeping others constant, or employ a Design of Experiments (DoE) methodology for more complex optimizations.

Parameter	Variables to Test	Rationale & Considerations
Brominating Agent	Elemental Bromine (Br₂) vs. N-Bromosuccinimide (NBS)	Br₂: Highly reactive, but requires careful handling. Often provides clean addition.[1] NBS: Easier and safer to handle solid reagent. Can sometimes lead to radical side products if not controlled.[3]
Base	Triethylamine (Et₃N), Pyridine, DBU	The strength and steric bulk of the base can influence the rate and efficiency of the HBr elimination. DBU is a stronger, non-nucleophilic base that can accelerate the reaction but may be less selective.[1]
Solvent	Diethyl Ether, CCl₄, Dichloromethane (DCM), Tetrahydrofuran (THF)	Solvent polarity can affect reaction rates and solubility of intermediates. Ethereal solvents are common. Chlorinated solvents are also effective but pose environmental concerns.[1]
Temperature	-20 °C, 0 °C, Room Temperature	Lower temperatures generally favor selectivity and minimize decomposition, but may require longer reaction times. Finding the optimal balance is key.[4]

dot

Caption: Systematic workflow for reaction optimization.

Safety and Handling

Proper handling of all reagents and the final product is essential for laboratory safety.

• Reagents: Elemental bromine is highly corrosive, toxic, and volatile. Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[7] NBS is a skin and eye irritant.

• Product: 3-Bromofuran-2(5H)-one is expected to be an irritant and should be handled with care.[8] Avoid inhalation and skin contact.

• Storage: Store the final product in a tightly sealed container, preferably in a freezer and protected from light, to maintain its quality and prevent degradation.[5]

• Disposal: All chemical waste should be disposed of according to institutional and local regulations for hazardous materials.[9]

References

• I. L. D. C. F. R. Ferreira, et al. (2021). Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring. Molecules. [Link]

• ResearchGate (n.d.). Synthesis of 4-benzyl-3-bromofuran-2(5H)-one derivatives. ResearchGate. [Link]

• Y. Chen, et al. (2018). Furan-Site Bromination and Transformations of Fraxinellone as Insecticidal Agents Against Mythimna separata Walker. Molecules. [Link]

• Semantic Scholar (2008). Synthesis of 5-(bromomethylene)furan-2(5H)-ones and 3-(bromomethylene)isobenzofuran-1(3H)-ones as inhibitors of microbial quorum sensing. Semantic Scholar. [Link]

• T. Ren, et al. (2008). Identifying the important structural elements of brominated furanones for inhibiting biofilm formation by Escherichia coli. Bioorganic & Medicinal Chemistry Letters. [Link]

• Pi Chemicals (n.d.). Material Safety Data Sheet. Pi Chemicals. [Link]

• ResearchGate (n.d.). Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. ResearchGate. [Link]

• Reddit (2021). Optimization of n-BuLi alkylation of furan. r/Chempros. [Link]

• Reddit (2024). Explain the mechanisms and choice of base for this multi-step reaction. r/chemhelp. [Link]

• PubChem (n.d.). 3-Bromofuran-2(5H)-one. National Center for Biotechnology Information. [Link]

• ResearchGate (n.d.). Synthesis and rearrangement of substituted s-(1-benzofuran-2(3h)-one-3-yl) isothiuronium-bromides. ResearchGate. [Link]

Sources

• 1. arpi.unipi.it [arpi.unipi.it]
• 2. Identifying the important structural elements of brominated furanones for inhibiting biofilm formation by Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Furan-Site Bromination and Transformations of Fraxinellone as Insecticidal Agents Against Mythimna separata Walker - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. fishersci.com [fishersci.com]
• 6. Buy 3-bromofuran-2,5-dione | 5926-51-2 [smolecule.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 3-Bromofuran-2(5H)-one | C4H3BrO2 | CID 3018648 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

purification and stability of 3-Bromofuran-2(5H)-one

Welcome to the technical support guide for 3-Bromofuran-2(5H)-one (CAS 76311-89-2). This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile but sensitive building block. 3-Bromofuran-2(5H)-one, also known as a bromo butenolide, is a highly reactive intermediate prized for its role in synthesizing complex molecules, including analogues of natural products with potential therapeutic activities.[1] Its structure, featuring a reactive bromine atom and a lactone ring, makes it a valuable precursor but also presents unique challenges in handling, purification, and storage.[1]

This guide provides field-proven insights and troubleshooting solutions to help you navigate these challenges, ensuring the integrity of your material and the success of your experiments.

Section 1: Purification Troubleshooting Guide

Purifying 3-Bromofuran-2(5H)-one requires careful attention to its inherent instability. Below are common issues encountered during purification, their underlying causes, and recommended solutions.

Q1: My compound appears as a yellow to dark brown solid/oil after synthesis or purification. Is this acceptable?

Short Answer: No. While a faint yellow tint can be acceptable depending on the required purity, a significant brown or dark color indicates the presence of impurities or, more commonly, degradation products. The pure compound is typically a colorless to light yellow substance.[2][3]

Potential Causes & Solutions:

• Thermal Stress: The furanone ring is susceptible to thermal decomposition. Overheating during solvent removal or reaction workup can lead to polymerization or rearrangement.

  • Solution: Always concentrate your product solutions at reduced pressure and low temperatures (e.g., ≤ 30-35°C water bath). If your synthesis requires high temperatures, minimize the reaction time and cool the mixture promptly upon completion.

• Acid/Base Contamination: Residual acid or base from the synthetic route can catalyze decomposition pathways, including ring-opening or polymerization.

  • Solution: Ensure your workup procedure includes a neutral wash (e.g., with brine) to remove any residual catalytic species. For purification, consider using a deactivated stationary phase as described in Q2.

• Oxidation/Peroxide Formation: Like many furan derivatives, this compound may be sensitive to air and light, potentially leading to oxidative degradation or the formation of peroxides over time.[4]

  • Solution: Handle the compound under an inert atmosphere (N₂ or Ar) whenever possible. For long-term storage, use amber vials to protect it from light.[5]

Q2: I'm experiencing significant product loss and streaking during silica gel column chromatography. What's wrong?

Short Answer: 3-Bromofuran-2(5H)-one is sensitive to the acidic nature of standard silica gel, which can catalyze its decomposition directly on the column.

Potential Causes & Solutions:

• Silica Gel Acidity: The Lewis and Brønsted acid sites on the surface of silica gel are known to degrade sensitive compounds. The streaking on your TLC plate is a classic indicator of on-plate decomposition.

  • Solution 1 (Recommended): Deactivate the Silica Gel. Before preparing your column, slurry the silica gel in the chosen eluent containing 0.5-1% triethylamine (Et₃N) or another non-nucleophilic base. This neutralizes the acidic sites, significantly improving recovery. Remember to also add the same percentage of base to your mobile phase.

  • Solution 2: Use an Alternative Stationary Phase. Neutral alumina is a good alternative to silica gel for acid-sensitive compounds. Perform a small-scale TLC analysis on alumina plates first to determine the appropriate solvent system.

  • Solution 3: Minimize Residence Time. Use flash chromatography with higher pressure rather than gravity chromatography. A faster elution time reduces the contact between your compound and the stationary phase, minimizing the opportunity for degradation.

Q3: I'm struggling to get sharp crystals during recrystallization; the compound is "oiling out." How can I achieve proper crystallization?

Short Answer: "Oiling out" occurs when the compound's solubility in the cooling solvent is still too high, or the cooling rate is too fast, causing it to separate as a liquid instead of forming a crystal lattice.

Potential Causes & Solutions:

• Improper Solvent System: The chosen solvent or solvent pair may not be optimal. An ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold.

  • Solution: Systematically test solvent systems. Good starting points for this class of compounds include mixed systems like ethyl acetate/hexanes or diethyl ether/petroleum ether.[6][7] Dissolve the crude product in a minimum amount of the more polar solvent (e.g., ethyl acetate) while warm, then slowly add the less polar anti-solvent (e.g., hexanes) until turbidity persists. Re-heat gently to clarify and then allow to cool slowly.

• Cooling Too Rapidly: Placing the hot solution directly into an ice bath is a common cause of oiling out.

  • Solution: Allow the flask to cool slowly to room temperature on the benchtop first. Once it has reached ambient temperature, you can then transfer it to a refrigerator or ice bath to maximize crystal recovery.

• Presence of Impurities: Certain impurities can inhibit crystal lattice formation.

  • Solution: If slow cooling and solvent optimization fail, the compound may be too impure for recrystallization. First, pass the crude material through a short plug of deactivated silica or alumina to remove baseline impurities, and then attempt the recrystallization again.

Section 2: Stability & Storage FAQs

Q4: What are the definitive storage conditions for 3-Bromofuran-2(5H)-one to ensure long-term stability?

To maintain product quality and prevent degradation, the following storage protocol is strongly recommended:

• Temperature: Store in a freezer at or below -20°C.[5]

• Atmosphere: Store under an inert atmosphere (argon or nitrogen). Displace air from the container before sealing.

• Container: Use a tightly sealed, amber glass vial or a clear vial wrapped in aluminum foil to protect from light.[5]

• Moisture Control: The compound is moisture-sensitive.[6] Ensure the container is tightly sealed and consider storing it within a desiccator inside the freezer. Hydrolysis can lead to the opening of the lactone ring.[2]

Q5: How can I visually or analytically detect if my stored compound has degraded?

You can assess the stability of your compound using these methods:

• Visual Inspection: A noticeable darkening of the material from light yellow to tan, brown, or black is a clear sign of degradation.

• Thin-Layer Chromatography (TLC): Spot a small amount of the stored material on a TLC plate. The appearance of new spots, especially near the baseline, or significant streaking that was not present previously, indicates decomposition.

• ¹H NMR Spectroscopy: This is the most reliable method. Acquire a proton NMR spectrum of the sample in a deuterated solvent. Compare it to the reference spectrum of the pure compound. The appearance of broadened peaks or new signals is quantitative proof of degradation.[8]

Q6: Can I add a stabilizer to prolong the shelf-life of 3-Bromofuran-2(5H)-one?

While not a standard practice for this specific compound, a strategy used for the related, structurally similar compound 3-bromofuran is the addition of a solid acid scavenger.[3][9]

• Potential Strategy: Storing the purified solid over a small amount of anhydrous calcium carbonate (CaCO₃) may help neutralize trace amounts of HBr that could form and catalyze further decomposition.[3][9]

• Disclaimer: This should be considered an experimental approach. If you choose to try this, test it on a small batch and validate the stability over time with an analytical method like NMR or HPLC.

Section 3: Experimental Protocols

Protocol 1: Purification by Deactivated Flash Column Chromatography

This protocol is designed to minimize degradation on a silica gel stationary phase.

Step-by-Step Methodology:

• Solvent System Selection: Determine an appropriate eluent system using TLC, aiming for an Rf value of ~0.3 for the product. A common system is a gradient of ethyl acetate in hexanes.

• Slurry Preparation (Deactivation): In a fume hood, measure the required amount of silica gel for your column. Create a slurry in your initial, low-polarity eluent (e.g., 5% EtOAc/hexanes). To this slurry, add triethylamine (Et₃N) to a final concentration of 1% (v/v). Stir gently for 5 minutes.

• Column Packing: Pack the column with the deactivated silica slurry using standard techniques.

• Mobile Phase Preparation: Prepare your mobile phase solvents. Ensure that every solvent mixture used for the chromatography contains 1% Et₃N.

• Sample Loading: Dissolve your crude 3-Bromofuran-2(5H)-one in a minimal amount of dichloromethane or the eluent. Adsorb this solution onto a small amount of deactivated silica gel, dry it carefully under reduced pressure, and load the dry powder onto the top of the packed column.

• Elution: Run the column using a gradually increasing solvent gradient. Collect fractions and monitor them by TLC.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure at a bath temperature no higher than 30°C. The residual triethylamine is volatile and should be removed under high vacuum.

Protocol 2: Purification by Recrystallization

This method is effective if the crude material is of reasonable purity (>85%).

Step-by-Step Methodology:

• Solvent Selection: Place a small amount of your crude product in a test tube. Add a few drops of a potential solvent (e.g., ethyl acetate) and heat. If it dissolves, add a less polar anti-solvent (e.g., hexanes) dropwise until the solution becomes cloudy. This indicates a suitable two-solvent system.[6][7]

• Dissolution: In an appropriately sized Erlenmeyer flask, add the crude solid and the minimum volume of the hot primary solvent required to fully dissolve it. Use a hot plate with stirring and keep the solution just below the solvent's boiling point.

• Slow Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Avoid disturbing the flask to encourage the formation of larger, purer crystals.

• Crystallization: Once the flask has reached room temperature, you may see crystal formation. To maximize yield, place the flask in a refrigerator or an ice bath for at least 30 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing & Drying: Wash the crystals on the filter paper with a small amount of ice-cold anti-solvent (e.g., hexanes) to remove any residual soluble impurities. Dry the purified crystals under high vacuum.

Section 4: Visualized Workflows

The following diagrams provide a visual guide to decision-making during the handling and purification of 3-Bromofuran-2(5H)-one.

Caption: Purification Workflow Decision Tree.

Caption: Troubleshooting Degradation Issues.

References

• Pi Chemicals. Material Safety Data Sheet. [Link]

• PubChem. 3-Bromofuran-2(5H)-one. [Link]

• SIELC Technologies. Separation of 3-Chlorofuran-2(5H)-one on Newcrom R1 HPLC column. [Link]

• Wikipedia. 3-Bromofuran. [Link]

• PubMed Central. 3-(4-Bromophenyl)-4-(4-hydroxyanilino)furan-2(5H)-one. [Link]

• PubChemLite. 3-bromofuran-2(5h)-one (C4H3BrO2). [Link]

• Oakwood Chemical. 3-Bromofuran stabilized over calcium carbonate. [Link]

• Taylor & Francis Online. Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. [Link]

• Chemchart. 3-bromofuran-2,5-dione (5926-51-2). [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Recrystallization. [Link]

• Royal Society of Chemistry. Chromatography. [Link]

• MDPI. Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring. [Link]

• Organic Syntheses. AN IMPROVED PREPARATION OF 3-BROMO-2H-PYRAN-2-ONE: AN AMBIPHILIC DIENE FOR DIELS-ALDER CYCLOADDITIONS. [Link]

• PubMed Central. Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles. [Link]

• SIELC Technologies. 3-Bromofuran. [Link]

Sources

• 1. 3-Bromofuran-2(5H)-one (76311-89-2) for sale [vulcanchem.com]
• 2. Buy 3-bromofuran-2,5-dione | 5926-51-2 [smolecule.com]
• 3. 3-Bromofuran - Wikipedia [en.wikipedia.org]
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• 5. fishersci.com [fishersci.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 3-Bromofuran stabilized over calcium carbonate [oakwoodchemical.com]

Technical Support Center: Synthesis of 3-Bromofuran-2(5H)-one

Welcome to the technical support center for the synthesis of 3-Bromofuran-2(5H)-one. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile building block in their synthetic endeavors. Here, we address common challenges, provide in-depth mechanistic explanations for the formation of byproducts, and offer practical troubleshooting strategies to optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 3-Bromofuran-2(5H)-one?

A1: The most prevalent method for synthesizing 3-Bromofuran-2(5H)-one is through the direct bromination of a 2(5H)-furanone precursor, also known as a butenolide. This typically involves an electrophilic addition of bromine across the double bond, followed by the elimination of hydrogen bromide (HBr). Common brominating agents include molecular bromine (Br₂) and N-bromosuccinimide (NBS). The choice of solvent and base for the dehydrobromination step is crucial for achieving good yields and selectivity.[1]

Q2: I am observing multiple spots on my TLC plate after the reaction. What are the likely byproducts?

A2: The formation of several byproducts is a common issue in the synthesis of 3-Bromofuran-2(5H)-one. The most frequently encountered impurities are:

• 5-Bromofuran-2(5H)-one: An isomer formed due to competing electrophilic attack at the C5 position.

• 3,5-Dibromofuran-2(5H)-one: A result of over-bromination, especially when an excess of the brominating agent is used.

• Unreacted starting material: Incomplete conversion of the 2(5H)-furanone.

• Ring-opened products: Under certain conditions, particularly with aqueous workups, the lactone ring can hydrolyze.

The presence and ratio of these byproducts are highly dependent on the reaction conditions, including the substrate, brominating agent, solvent, and temperature. For instance, the bromination of 4-methoxy-2(5H)-furanone with NBS has been reported to yield a mixture of 3-bromo, 5-bromo, and 3,5-dibromo derivatives.[1]

Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to troubleshooting common problems encountered during the synthesis of 3-Bromofuran-2(5H)-one.

Issue 1: Low Yield of the Desired 3-Bromo Product and Formation of Isomeric Byproducts

Root Cause Analysis: The formation of the 5-bromo isomer is a regioselectivity issue inherent to the electrophilic bromination of the furanone ring. The electron-donating or -withdrawing nature of substituents on the ring, as well as steric hindrance, can influence the site of bromine attack. The α,β-unsaturated lactone system has two potentially reactive carbons in the double bond (C3 and C4) and an allylic position at C5. The initial electrophilic attack of bromine typically forms a bromonium ion intermediate, and the subsequent nucleophilic attack and elimination determine the final product distribution.

Mechanistic Insight: The regioselectivity of the bromination is a delicate balance between electronic and steric effects. The carbonyl group at C2 is electron-withdrawing, which deactivates the double bond towards electrophilic attack. However, the endocyclic oxygen can donate electron density to the ring. The stability of the carbocation intermediate formed after the initial bromine addition plays a crucial role. Attack at C4 would lead to a carbocation at C3, which is α to the carbonyl group and thus destabilized. Attack at C3 would lead to a carbocation at C4. The formation of the 5-bromo isomer suggests a competing reaction pathway, possibly involving radical mechanisms if initiators are present, or direct electrophilic substitution at the allylic C5 position.

Troubleshooting Strategies:

Parameter	Recommendation	Rationale
Brominating Agent	Use N-bromosuccinimide (NBS) instead of Br₂.	NBS provides a slow, controlled release of bromine, which can improve selectivity and reduce the formation of di-brominated byproducts.
Solvent	Employ a non-polar, aprotic solvent such as carbon tetrachloride (CCl₄) or dichloromethane (CH₂Cl₂).	Polar solvents can stabilize charged intermediates, potentially leading to a less selective reaction.
Temperature	Maintain a low reaction temperature (e.g., 0 °C to room temperature).	Higher temperatures can lead to less selective reactions and the formation of more byproducts.
Stoichiometry	Use a slight excess (1.0-1.1 equivalents) of the brominating agent.	A large excess of the brominating agent will significantly increase the formation of the 3,5-dibromo byproduct.
Base for Elimination	Use a non-nucleophilic base like triethylamine (Et₃N) or pyridine for the dehydrobromination step.	These bases will effectively promote the elimination of HBr without competing in nucleophilic substitution reactions.

Experimental Protocol: Selective Bromination of 2(5H)-Furanone

• Dissolve 2(5H)-furanone (1.0 eq) in anhydrous CCl₄ in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of NBS (1.05 eq) in CCl₄ dropwise to the cooled solution over 30 minutes.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, monitoring the progress by TLC.

• Once the starting material is consumed, cool the reaction mixture back to 0 °C.

• Add triethylamine (1.1 eq) dropwise and stir for an additional hour at room temperature.

• Filter the reaction mixture to remove the succinimide byproduct.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product.

Issue 2: Formation of Di-brominated Byproduct

Root Cause Analysis: The formation of 3,5-dibromofuran-2(5H)-one is a direct consequence of over-bromination. The initially formed 3-bromo product can undergo a second bromination, particularly if there is an excess of the brominating agent or if the reaction time is prolonged.

Troubleshooting Strategies:

Parameter	Recommendation	Rationale
Stoichiometry	Carefully control the stoichiometry of the brominating agent to be as close to 1:1 as possible.	This is the most critical factor in preventing di-bromination.
Reaction Monitoring	Monitor the reaction closely using TLC or GC-MS.	Quench the reaction as soon as the starting material is consumed to prevent further bromination of the product.
Addition of Brominating Agent	Add the brominating agent slowly and in a controlled manner.	This maintains a low concentration of the brominating agent in the reaction mixture at any given time.

Issue 3: Difficulty in Purifying 3-Bromofuran-2(5H)-one from Byproducts

Root Cause Analysis: The byproducts, particularly the 5-bromo isomer and the 3,5-dibromo compound, have similar polarities and physical properties to the desired 3-bromo product, making their separation challenging.

Troubleshooting Strategies:

Technique	Recommendation	Rationale
Column Chromatography	Use a high-resolution silica gel column with a shallow gradient of a solvent system like hexane/ethyl acetate.	A slow and gradual increase in the polarity of the eluent will provide better separation of the closely related isomers.
Recrystallization	Attempt recrystallization from a mixed solvent system, such as hexane/dichloromethane or hexane/ether.	The different solubilities of the isomers in a carefully chosen solvent mixture can allow for the selective crystallization of the desired product.
Preparative HPLC	For high-purity requirements, preparative HPLC can be an effective, albeit more resource-intensive, method.	This technique offers superior separation capabilities for closely related compounds.

Visualizing the Reaction Pathways

To better understand the formation of the desired product and its byproducts, the following diagrams illustrate the key reaction steps.

Caption: Formation of 3-Bromofuran-2(5H)-one and its major byproducts.

Sources

• 1. Butenolide synthesis [organic-chemistry.org]

Technical Support Center: Optimizing Reactions with 3-Bromofuran-2(5H)-one

Welcome to the technical support center for 3-Bromofuran-2(5H)-one. As a Senior Application Scientist, I have designed this guide to move beyond simple protocols and address the nuanced challenges researchers face when working with this versatile, yet reactive, synthetic building block. This resource is structured as a series of frequently asked questions and in-depth troubleshooting guides to help you enhance reaction yields, minimize side products, and ensure the integrity of your results.

Section 1: Foundational Knowledge - Reagent Handling and Stability

Proper handling is the first step in any successful experiment. 3-Bromofuran-2(5H)-one's reactivity makes it susceptible to degradation if not stored and handled correctly.

Q1: What are the essential storage and handling conditions for 3-Bromofuran-2(5H)-one to ensure its stability?

3-Bromofuran-2(5H)-one is sensitive to moisture and heat. The butenolide ring, particularly when activated by the bromine and carbonyl functionalities, can be susceptible to hydrolysis. To maintain its integrity, it should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) at refrigerated temperatures (-20°C is recommended for long-term storage). When handling the reagent, work quickly and avoid prolonged exposure to ambient air. Using anhydrous solvents and flame-dried glassware is critical for most applications.

Q2: My bottle of 3-Bromofuran-2(5H)-one has a yellow tint. Is it still viable for my reaction?

While high-purity 3-Bromofuran-2(5H)-one is typically a colorless to very pale yellow liquid or solid, a slight yellow coloration may develop over time due to minor decomposition or impurities.[1] This does not necessarily render the reagent unusable. For robust reactions like the formation of N-substituted maleimides with reactive amines, it may still perform adequately. However, for sensitive or low-yielding reactions, such as challenging Diels-Alder cycloadditions, the purity is paramount. It is advisable to purify the reagent by distillation or chromatography if you observe significant discoloration or if you are troubleshooting unexpected results. An initial NMR spectrum can quickly confirm the integrity of the bulk material.

Q3: What are the primary safety hazards associated with 3-Bromofuran-2(5H)-one?

This compound should be handled with care. It is classified as a substance that causes skin irritation, serious eye irritation, and may cause respiratory irritation.[2] Always work in a well-ventilated chemical fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety glasses or goggles, and a lab coat.[1][3]

Section 2: Troubleshooting Low-Yielding Reactions

This section addresses the most common challenges encountered during key synthetic transformations involving 3-Bromofuran-2(5H)-one.

Diels-Alder Cycloadditions

The electron-deficient nature of 3-Bromofuran-2(5H)-one makes it an excellent dienophile, but success is highly dependent on reaction conditions and the nature of the diene.[3][4]

Q4: My Diels-Alder reaction is sluggish, providing low or no yield. What are the critical parameters to investigate?

Low reactivity is a frequent issue in these cycloadditions.[5] The problem can almost always be traced back to one of three areas: diene electronics, reaction temperature, or steric hindrance.

• Diene Electronics: 3-Bromofuran-2(5H)-one requires an electron-rich diene for an efficient reaction.[5] If your diene possesses electron-withdrawing groups, the energy gap between its Highest Occupied Molecular Orbital (HOMO) and the dienophile's Lowest Unoccupied Molecular Orbital (LUMO) will be too large, resulting in a slow reaction.

• Reaction Temperature: While higher temperatures can increase the reaction rate, they can also promote side reactions like polymerization or favor the thermodynamically stable (and often undesired) exo product over the kinetically favored endo product.[5] Monitor the reaction closely by TLC or NMR to find the optimal balance.

• Lewis Acid Catalysis: For stubborn reactions, the addition of a Lewis acid catalyst (e.g., AlCl₃, ZnCl₂, Et₂AlCl) can significantly accelerate the reaction rate. The Lewis acid coordinates to a carbonyl oxygen, further lowering the LUMO energy of the dienophile and making it more reactive towards the diene.

Below is a logical workflow for troubleshooting these issues.

Diels-Alder Troubleshooting Workflow

Q5: What are the most common side reactions, and how can they be minimized?

The primary side reaction to be aware of is the polymerization of the diene or dienophile, especially at elevated temperatures.[5] This is particularly problematic with highly reactive dienes like cyclopentadiene. To mitigate this, use the lowest effective temperature and consider adding a radical inhibitor like hydroquinone if polymerization is suspected. Another potential issue is the reversibility of the reaction, which can lead to isomerization of the product over time.[5]

Parameter	Condition A	Condition B	Condition C	Expected Outcome
Diene	Isoprene (Electron-donating group)	Cyclopentadiene (Highly reactive)	Furan (Aromatic, less reactive)	Isoprene and cyclopentadiene are generally good partners. Furan reactions may require more forcing conditions.
Temperature	80°C	110°C (Toluene Reflux)	Room Temperature	Higher temperatures increase rate but risk polymerization/reversal. Room temp is only feasible for very reactive partners.
Catalyst	None	0.2 eq. ZnCl₂	0.2 eq. AlCl₃	Lewis acids increase reaction rates, especially for less reactive dienes like furan. AlCl₃ is stronger but may be less selective.
Yield	Low -> High	Low -> Moderate	Moderate -> High	Yield generally improves from left to right, assuming optimization of other parameters.
Table 1: Comparison of Reaction Parameters for Diels-Alder Cycloadditions.

Michael Additions

3-Bromofuran-2(5H)-one is a potent Michael acceptor, readily reacting with soft nucleophiles like thiols and amines.[1][6]

Q6: My Michael addition with a thiol/amine nucleophile is incomplete. How can I drive it to completion?

An incomplete Michael addition is typically due to insufficient nucleophilicity, unfavorable equilibrium, or improper solvent choice.

• Nucleophilicity & Basicity: For thiols, the reaction is often catalyzed by a non-nucleophilic base (e.g., triethylamine, DIPEA) which generates the more nucleophilic thiolate anion in situ. For amines, their inherent basicity is usually sufficient.

• Solvent: A polar aprotic solvent like THF, DCM, or acetonitrile is generally effective.[6] For reactions involving primary or secondary amines that proceed to form a succinimide, using a solvent like glacial acetic acid can facilitate both the initial addition and the subsequent cyclization/dehydration step.[4][6]

• Stoichiometry: Using a slight excess (1.1-1.2 equivalents) of the nucleophile can help drive the reaction to completion, but be mindful that this will require purification to remove the excess reagent.

Michael Addition Optimization Logic

Section 3: Experimental Protocols

The following are generalized, robust protocols that can serve as a starting point for your specific system.

Protocol 1: Diels-Alder Reaction with 3-Bromofuran-2(5H)-one and Isoprene

This protocol details a typical cycloaddition to form a functionalized bicyclic system.[4]

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-Bromofuran-2(5H)-one (1.0 eq).

• Reagent Addition: Under an inert atmosphere (N₂ or Ar), add anhydrous toluene (to make a ~0.5 M solution). Add freshly distilled isoprene (1.2-1.5 eq).

• Reaction: Heat the mixture to reflux (approx. 110°C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or ¹H NMR by taking small aliquots. The reaction is typically complete within 4-12 hours.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude residue can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired adduct.[4]

Protocol 2: Synthesis of N-Phenyl-3-bromomaleimide

This procedure describes the conversion of the furanone to a maleimide, a common follow-up reaction.[4]

• Preparation: In a round-bottom flask, dissolve 3-Bromofuran-2(5H)-one (1.0 eq) in glacial acetic acid (to make a ~0.4 M solution).

• Reagent Addition: Add aniline (1.0 eq) to the solution.

• Reaction: Heat the reaction mixture to reflux (approx. 118°C) for 2-4 hours.

• Monitoring: The reaction progress can be monitored by TLC. The product is often less polar than the starting materials.

• Work-up: Upon completion, cool the mixture to room temperature, then place it in an ice bath. The product will often precipitate from the solution.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake with cold ethanol and dry under vacuum to afford the pure N-phenyl-3-bromomaleimide.[4]

References

• PubChem. 3-Bromofuran-2(5H)-one. National Center for Biotechnology Information. [Link]

• PubChemLite. 3-bromofuran-2(5h)-one (C4H3BrO2). [Link]

• MDPI. Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring. [Link]

• ResearchGate. Synthesis of 4-benzyl-3-bromofuran-2(5H)-one derivatives. [Link]

Sources

• 1. Buy 3-bromofuran-2,5-dione | 5926-51-2 [smolecule.com]
• 2. 3-Bromofuran-2(5H)-one | C4H3BrO2 | CID 3018648 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

troubleshooting failed reactions with 3-Bromofuran-2(5H)-one

Answering the call of researchers and drug development professionals, this Technical Support Center is engineered to navigate the complexities of experimentation with 3-Bromofuran-2(5H)-one. As a Senior Application Scientist, my goal is to provide not just protocols, but a foundational understanding of the causality behind experimental outcomes. This guide is structured to address challenges head-on, moving from broad inquiries to specific, troubleshooting scenarios, ensuring that every procedure is a self-validating system for robust and reproducible results.

Section 1: Core Characteristics of 3-Bromofuran-2(5H)-one

Understanding the inherent properties of 3-Bromofuran-2(5H)-one is the bedrock of successful experimentation. This molecule is more than a simple alkyl halide; it is a multifunctional scaffold with distinct reactive sites.

Chemical and Physical Properties

A summary of the key physical and chemical properties is essential for proper handling, reaction setup, and safety considerations.

Property	Value	Source
Molecular Formula	C₄H₃BrO₂	PubChem[1]
Molecular Weight	162.97 g/mol	PubChem[1]
Appearance	Solid (Expected)	General Chemical Knowledge
IUPAC Name	3-bromo-2H-furan-5-one	PubChem[1]
Key Hazards	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.	PubChem[1]

Core Reactivity Principles

The reactivity of 3-Bromofuran-2(5H)-one is dominated by three features: the vinyl bromide, the α,β-unsaturated lactone system, and the ester linkage. Each site offers a different path for transformation.

Caption: Core reactivity pathways of 3-Bromofuran-2(5H)-one.

Safety & Handling

Given its hazard profile, proper personal protective equipment (PPE) is mandatory.[1]

• Engineering Controls: Always handle 3-Bromofuran-2(5H)-one in a certified chemical fume hood to avoid inhalation of dust or vapors.[2]

• Personal Protective Equipment: Wear a lab coat, chemical-resistant gloves (nitrile is a suitable choice), and chemical safety goggles.[2]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place to prevent potential degradation.[3] Some related furan compounds require storage at freezer temperatures to maintain quality.[2]

Section 2: Frequently Asked Questions (FAQs)

This section addresses common initial hurdles encountered during experimentation.

Q1: My reaction with 3-Bromofuran-2(5H)-one isn't starting. I see only my starting material by TLC. What are the first things to check?

A1: This is a frequent issue that often points back to fundamental reaction setup and reagent quality.[4]

• Reagent Purity: Is your 3-Bromofuran-2(5H)-one pure? Has it been stored correctly? Impurities or degradation can inhibit reactions. Consider purifying the starting material if its integrity is in doubt.

• Solvent Quality: Are you using anhydrous (dry) solvents? Trace amounts of water can quench sensitive reagents, especially in organometallic or base-catalyzed reactions.

• Inert Atmosphere: For many reactions, particularly palladium-catalyzed couplings, maintaining an inert atmosphere (Nitrogen or Argon) is critical to prevent catalyst deactivation and side reactions.

• Activation Energy: The reaction may simply be too slow at the current temperature. A modest increase in temperature (e.g., from room temperature to 40-50 °C) can often initiate a sluggish reaction. Always monitor for potential decomposition at higher temperatures.[4]

Q2: I'm observing a complex mixture of spots on my TLC, and my starting material is being consumed. What could be causing this decomposition?

A2: Decomposition often arises from the inherent instability of the butenolide ring under certain conditions.

• Base-Induced Ring Opening: Strong, hard nucleophiles or bases (e.g., NaOH, MeO⁻) can attack the carbonyl carbon (C2), leading to saponification and ring-opening. If your protocol requires a base, consider a non-nucleophilic, sterically hindered base like DBU or diisopropylethylamine (DIPEA).

• Thermal Instability: Butenolides can be sensitive to high temperatures, which may lead to polymerization or other decomposition pathways, especially if the reaction is run for an extended period.[5]

• Light Sensitivity: Some related furan derivatives are noted to be light-sensitive.[2] Protecting the reaction from light by wrapping the flask in aluminum foil is a simple but effective preventative measure.

Q3: What are the best general-purpose solvents and bases for reactions with this substrate?

A3: The optimal choice is highly dependent on the specific reaction mechanism.

• For Nucleophilic Substitutions: Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally effective as they can solvate cations while leaving the nucleophile relatively free and reactive.[6]

• For Palladium-Catalyzed Couplings: Aprotic solvents such as 1,4-dioxane, toluene, or THF are commonly used. Often, a mixture with water is employed in Suzuki couplings.[7]

• Bases: For reactions requiring a base to deprotonate a nucleophile or act as a halide scavenger, inorganic bases like K₂CO₃ or Cs₂CO₃ are often a good starting point as they have limited solubility and are less likely to cause ring-opening than soluble hydroxides. For stronger base requirements, non-nucleophilic organic bases are preferred.

Section 3: Detailed Troubleshooting Guides

This section provides in-depth, scenario-based guidance for resolving specific experimental failures.

Guide 1: Low to No Product Yield in Nucleophilic Substitution

Q: My nucleophilic substitution reaction (e.g., with an amine or thiol) is providing very low yields, or not working at all. How can I troubleshoot this?

A: Low yields in substitution reactions with this substrate can stem from issues with nucleophilicity, reaction conditions, or competing side reactions.

Caption: Troubleshooting workflow for low-yield nucleophilic substitution.

• Evaluate the Nucleophile: The reactivity of the nucleophile is paramount. Very weak nucleophiles (e.g., highly delocalized amines) may not react. If using a neutral nucleophile (R-NH₂), a base is required to act as a scavenger for the HBr formed. If the nucleophile requires deprotonation first, ensure the base is strong enough (pKa of base > pKa of nucleophile's conjugate acid).

• Optimize the Base: The base can make or break the reaction.

  • Too Weak: If the base is too weak, the nucleophile concentration will be too low for the reaction to proceed at a reasonable rate.

  • Too Strong/Nucleophilic: A base like NaOH may cause hydrolysis of the lactone.

  • Solution: Start with a moderate, non-nucleophilic base like K₂CO₃ or Et₃N. If the reaction fails, consider a stronger, non-nucleophilic base like DBU.

• Solvent Choice: The solvent must be appropriate for the reaction type. For substitutions involving charged nucleophiles, polar aprotic solvents (DMF, DMSO) are superior to nonpolar (toluene) or protic (ethanol) solvents.[6]

• Increase Temperature: If kinetics are slow, gently warming the reaction can significantly increase the rate. Monitor by TLC every 1-2 hours to check for product formation versus decomposition.

Guide 2: Formation of Side Products in Base-Catalyzed Reactions

Q: I'm trying to perform a reaction using a base, but I'm getting an unexpected product that appears to be an isomer or has a different UV activity on the TLC plate. What could be happening?

A: The α,β-unsaturated nature of the butenolide ring makes it susceptible to base-catalyzed isomerization and conjugate addition.

• Possible Side Reaction: Michael Addition. If your reaction mixture contains other potential nucleophiles (even the solvent or a deprotonated starting material), a Michael-type conjugate addition at the C4 position can occur.[8][9] This is especially prevalent with soft nucleophiles (e.g., thiols, secondary amines).[10] The resulting enolate can then be protonated to give a 3-bromo-4-substituted-butyrolactone.

• Possible Side Reaction: Elimination/Isomerization. A strong, sterically hindered base could potentially deprotonate the C5 position, leading to an exocyclic double bond or other rearranged products. While less common, it's a possibility under harsh conditions.

Mitigation Strategies:

• Use a Weaker Base: If possible, switch to a milder base like sodium bicarbonate or an organic amine.

• Control Stoichiometry: Use the minimum required amount of base. An excess can promote side reactions.

• Lower the Temperature: Side reactions often have higher activation energies than the desired reaction. Running the reaction at 0 °C or even lower can sometimes suppress the formation of unwanted byproducts.

Guide 3: Failure of Palladium-Catalyzed Cross-Coupling Reactions

Q: My Suzuki-Miyaura coupling reaction with 3-Bromofuran-2(5H)-one is failing. I either get no reaction or a significant amount of the debrominated starting material. How can I fix this?

A: Palladium-catalyzed cross-couplings are powerful but sensitive to many variables. Failure often points to catalyst deactivation or suboptimal reaction parameters.[11][12]

Common Issues & Solutions for Pd-Catalyzed Couplings

Issue	Potential Cause(s)	Recommended Solution(s)
No Reaction	Inactive Catalyst: Pd(0) species not formed or has decomposed. Poor Ligand Choice: Ligand does not effectively stabilize the catalyst or promote reductive elimination.	Use a fresh batch of catalyst or a pre-catalyst. Screen different phosphine ligands (e.g., PPh₃, SPhos, XPhos) to find one that promotes the desired coupling.[7]
Hydrodebromination	Presence of H-source: Water, alcohols, or even certain bases can act as proton sources. Slow Transmetalation: If the transmetalation step is slow, the intermediate Pd-complex can react with impurities.	Ensure anhydrous conditions. Use a stronger base or a different solvent system to accelerate transmetalation. High temperatures can also promote this side reaction.[7]
Low Yield	Suboptimal Base/Solvent: The combination is not effective for the specific substrates. Incorrect Stoichiometry: Too little of the coupling partner (e.g., boronic acid) is used.	Screen different bases (e.g., K₂CO₃, K₃PO₄, CsF) and solvent systems (e.g., Dioxane/H₂O, Toluene, DMF).[13] Use a slight excess (1.1-1.5 equivalents) of the boronic acid.[7]

Section 4: Key Experimental Protocols

These protocols provide a validated starting point for common transformations. Users should adapt them as necessary based on the specific reactivity of their substrates.

Protocol 1: General Procedure for Nucleophilic Substitution with an Amine

This protocol describes a typical reaction to form a 3-aminofuran-2(5H)-one derivative.

• Setup: To a dry, round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 3-Bromofuran-2(5H)-one (1.0 eq.).

• Reagent Addition: Add anhydrous acetonitrile (or DMF) to dissolve the starting material (approx. 0.1 M concentration). Add the desired primary or secondary amine (1.1 eq.) followed by potassium carbonate (K₂CO₃, 2.0 eq.).

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) every 2-4 hours. If no significant progress is observed after 8 hours, warm the reaction to 50 °C.

• Workup: Once the starting material is consumed (as indicated by TLC), cool the reaction to room temperature. Filter the mixture to remove the inorganic base, washing the solid with a small amount of the reaction solvent.

• Isolation: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired product.

Protocol 2: General Procedure for a Suzuki-Miyaura Cross-Coupling

This protocol outlines the coupling of an aryl boronic acid to the C3 position.[7][13]

• Setup: In an oven-dried Schlenk flask under an argon atmosphere, combine 3-Bromofuran-2(5H)-one (1.0 eq.), the arylboronic acid (1.2 eq.), and potassium carbonate (K₂CO₃, 2.5 eq.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%) to the flask.

• Solvent Addition: Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Reaction: Heat the mixture to 80-90 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup: After cooling to room temperature, quench the reaction by adding water. Extract the mixture with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[13]

Section 5: References

• BenchChem. (2025). Application Notes and Protocols for Michael Addition Reactions Using 3-Bromofuran-2,5-dione.

• Organic Chemistry Portal. (n.d.). Butenolide synthesis. [Link]

• BenchChem. (2025). Technical Support Center: Optimizing Reactions of 3-Bromofuran-2,5-dione.

• BenchChem. (2025). Application Notes and Protocols: Synthesis of Heterocyclic Compounds Using 3-Bromofuran-2,5-dione.

• BenchChem. (2025). Troubleshooting low reactivity of 3-bromofuran-2,5-dione in cycloadditions.

• Yu, D. et al. (2018). Versatile Butenolide Syntheses via a Structure-Oriented C−H Activation Reaction. PMC. [Link]

• Sowińska, A. et al. (2021). 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. National Institutes of Health. [Link]

• Frontier, A. (2026). How to Troubleshoot a Reaction. University of Rochester, Department of Chemistry. [Link]

• BenchChem. (2025). Proper Disposal of 3-bromofuran-2,5-dione: A Guide for Laboratory Professionals.

• Doucet, H. & Hierso, J.-C. (2007). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. In Palladium-Catalyzed Cross-Coupling Reactions for the Synthesis of Pharmaceuticals. [Link]

• National Center for Biotechnology Information. (n.d.). 3-Bromofuran-2(5H)-one. PubChem Compound Database. [Link]

• Nguyen, S. S. et al. (2019). Butenolide synthesis from functionalized cyclopropenones. Organic Letters. [Link]

• Mzahem, A. M. et al. (2022). Palladium-Catalyzed Cross-Coupling Reaction via C–H Activation of Furanyl and Thiofuranyl Substrates. MDPI. [Link]

• BenchChem. (2025). Application Notes and Protocols for Cycloaddition Reactions with 3-Bromofuran-2,5-dione.

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. [Link]

• PubChemLite. (n.d.). 3-bromofuran-2(5h)-one (C4H3BrO2). [Link]

• BenchChem. (2025). Palladium-Catalyzed Functionalization of 3-Bromo-2-iodofuran: Application Notes and Protocols.

• Chemchart. (n.d.). 3-bromofuran-2,5-dione (5926-51-2). [Link]

• Nguyen, S. S. et al. (2019). Butenolide synthesis from functionalized cyclopropenones. PMC. [Link]

• Al-Zoubi, R. M. (2018). Catalytic Asymmetric Synthesis of Butenolides and Butyrolactones. PMC. [Link]

• Beck, B. et al. (2003). A novel three-component butenolide synthesis. University of Groningen research portal. [Link]

• University of Calgary. (n.d.). Nucleophilic Substitution Reactions. [Link]

• Wang, F. et al. (2021). One-pot domino syntheses of 3-alkyl-3-N-substituted aminobenzofuran-2(3H)-ones based on alkali-promoted Michael addition and lactonization. PMC. [Link]

• Organic Chemistry Portal. (n.d.). Michael Addition. [Link]

• Semantic Scholar. (2017). Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring and/or Brominated Substituents. [Link]

• Ye, M. & Tam, W. (2009). Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. Synthetic Communications. [Link]

• ResearchGate. (2015). Formation of 3-Aminofuran-2-(5H)-ones and 3-Amino-1H-pyrrole-2,5-diones by Rearrangement of Isoxazolidines. [Link]

• Wikipedia. (n.d.). Michael addition reaction. [Link]

• Abu-Hashem, A. A. et al. (2014). Synthesis, Reactions and Biological Evaluation of Some Novel 5-Bromobenzofuran-Based Heterocycles. Molecules. [Link]

• ResearchGate. (2014). Efficient procedure for the preparation of 2-bromo-5-ethylfuran and its unexpected isomerisation. [Link]

• National Institutes of Health. (2022). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. [Link]

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Technical Support Center: Cycloadditions with 3-Bromofuran-2(5H)-one

Welcome to the technical support center for researchers utilizing 3-Bromofuran-2(5H)-one in cycloaddition reactions. This guide is designed to provide in-depth troubleshooting for common side reactions and experimental challenges encountered in the synthesis of complex molecular scaffolds.

Section 1: Frequently Asked Questions (FAQs)

Question 1: My [4+2] cycloaddition (Diels-Alder) reaction with 3-Bromofuran-2(5H)-one is sluggish or yielding no product. What are the primary causes?

Answer: This is a common issue stemming from the electronic nature of the reactants. 3-Bromofuran-2(5H)-one is an electron-poor dienophile. Its reactivity is dictated by several factors:

• Electronic Demand: For a successful Diels-Alder reaction, this electron-poor dienophile requires an electron-rich diene.[1][2] The electron-withdrawing effect of the lactone carbonyl and the bromine atom lowers the energy of the dienophile's Lowest Unoccupied Molecular Orbital (LUMO). A successful reaction depends on a small energy gap between this LUMO and the Highest Occupied Molecular Orbital (HOMO) of the diene. If your diene is not sufficiently electron-rich, the reaction will be slow.

• Steric Hindrance: The bromine atom, while electronically activating, adds significant steric bulk.[1] Highly substituted dienes or those with bulky groups near the reacting centers can sterically hinder the approach of the dienophile, preventing the formation of the necessary transition state.

• Purity of Starting Material: 3-Bromofuran-2(5H)-one can be susceptible to hydrolysis or degradation. Ensure the starting material is pure and handled under anhydrous conditions to prevent the formation of inhibitory byproducts.

Question 2: I've isolated a product with an unexpected mass and NMR spectrum, suggesting a rearrangement or a different cycloaddition pathway. What could be happening?

Answer: While the [4+2] Diels-Alder pathway is common, the structural features of 3-Bromofuran-2(5H)-one and the reaction conditions can promote alternative, sometimes unexpected, reaction pathways.

• [4+3] Cycloaddition: Under certain conditions, particularly with Lewis acid catalysis, the furanone can act as a precursor to an oxyallyl cation intermediate. This species can undergo a [4+3] cycloaddition with the diene, leading to the formation of a seven-membered ring system.[3][4] This is a significant pathway to consider if your product has gained the diene but the resulting structure is not the expected 6-membered ring adduct.

• Acid-Catalyzed Rearrangements: The initial Diels-Alder adduct, particularly the kinetically favored endo product, can be prone to rearrangement under acidic conditions (either from a Lewis acid catalyst or acidic impurities). This can lead to complex skeletal reorganizations.[5] There are documented cases where Lewis acids like AlCl₃ have induced profound rearrangements in similar halogenated carbonyl systems.[6][7][8]

• Ring-Opening/Michael Addition: In the presence of nucleophiles (including some dienes under harsh conditions or impurities like water), the lactone ring could potentially open, leading to a cascade of side reactions, including Michael additions, rather than a concerted cycloaddition.

Question 3: My reaction produces a mixture of stereoisomers (endo and exo). How can I improve the stereoselectivity?

Answer: The formation of endo and exo isomers is a classic aspect of the Diels-Alder reaction.

• Kinetic vs. Thermodynamic Control: The endo product is typically formed faster and is known as the kinetic product, favored at lower temperatures.[1] The exo product is often more stable and is the thermodynamic product, favored by higher temperatures and longer reaction times, which allow for the retro-Diels-Alder reaction and equilibration to the most stable isomer.[1][9]

• Controlling Selectivity: To favor the endo product, run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. To favor the exo product, higher temperatures (e.g., reflux in toluene or xylene) for an extended period are recommended.[10] Monitoring the reaction mixture over time by ¹H NMR can provide insight into the isomer ratio and help optimize conditions.

Section 2: Troubleshooting Guides & Protocols

Issue: Low or No Yield of the Desired Cycloadduct

This guide provides a systematic approach to diagnosing and resolving low-yield cycloaddition reactions.

Troubleshooting Workflow

Caption: Workflow for troubleshooting low cycloaddition yield.

Detailed Protocol: Enhancing Reactivity

• Reagent Verification:

  • Confirm the purity of 3-Bromofuran-2(5H)-one via ¹H NMR and check its melting point.

  • Ensure the diene is pure and, if it is a liquid, freshly distilled to remove any polymeric impurities.

• Solvent and Temperature Optimization:

  • Baseline: Start with a non-polar solvent like toluene at reflux (~110 °C) for 4-6 hours.[10]

  • Increase Energy: If no reaction occurs, switch to a higher boiling solvent like xylene (~140 °C). For even higher temperatures, a sealed tube reaction is necessary.

  • Monitoring: In all cases, monitor the reaction by Thin Layer Chromatography (TLC) or by taking aliquots for ¹H NMR analysis.

• Lewis Acid Catalysis:

  • Caution: Lewis acids can promote rearrangements and polymerization. Use them judiciously and at low temperatures.

  • Procedure: Cool the solution of the diene and dienophile in a solvent like dichloromethane (CH₂Cl₂) to -78 °C. Add a sub-stoichiometric amount (e.g., 0.1-0.2 equivalents) of a mild Lewis acid (e.g., ZnCl₂, Et₂AlCl). Allow the reaction to warm slowly to room temperature while monitoring progress.

Issue: Formation of an Unexpected [4+3] Cycloadduct

The formation of a seven-membered ring indicates a mechanistic shift from the standard Diels-Alder pathway.

Mechanistic Insight

Caption: Competing [4+2] vs. [4+3] cycloaddition pathways.

Conditions Favoring Different Pathways

The following table summarizes conditions that may favor one pathway over the other.

Parameter	Favors [4+2] Diels-Alder	Favors [4+3] Cycloaddition / Rearrangement	Rationale
Temperature	Moderate to High (Thermal)	Low to Moderate	High thermal energy promotes the concerted [4+2] mechanism.
Catalyst	None (Thermal)	Lewis Acids (e.g., AlCl₃, ZnCl₂)	Lewis acids can coordinate to the carbonyl, facilitating bromide elimination to form an oxyallyl cation intermediate required for the [4+3] pathway.[3]
Solvent	Non-polar (Toluene, Xylene)	Polar Aprotic (CH₂Cl₂, DCE)	Polar solvents can help stabilize charged intermediates involved in the [4+3] mechanism.

Protocol to Suppress [4+3] Side Reactions

• Eliminate Lewis Acids: The most effective way to prevent [4+3] cycloadditions is to avoid Lewis acid catalysts. Rely on thermal conditions.

• Use Non-polar Solvents: Conduct the reaction in solvents like toluene, benzene, or even cyclopentane to disfavor the formation of charged intermediates.

• Add a Proton Sponge: If trace acidity is suspected to be the cause, add a non-nucleophilic base, such as 2,6-di-tert-butylpyridine (a "proton sponge"), to the reaction mixture to neutralize any acid impurities without interfering in the reaction.

References

• BenchChem. (2025). Troubleshooting low reactivity of 3-bromofuran-2,5-dione in cycloadditions.
• BenchChem. (2025). Application Notes and Protocols: Synthesis of Heterocyclic Compounds Using 3-Bromofuran-2,5-dione.
• BenchChem. (2025). Application Notes and Protocols for Cycloaddition Reactions with 3-Bromofuran-2,5-dione.
• Organic Reactions. (1997). [4 + 3] Cycloaddition Reactions.
• Pindur, U. & H. Erfanian-Abdoust. (2019). Remarkable Reactivity of Boron-Substituted Furans in the Diels–Alder Reactions with Maleic Anhydride.
• Ashenhurst, J. (2017). The Diels-Alder Reaction. Master Organic Chemistry.
• H. M. L. Davies, et al. (2018). Application of (4+3) cycloaddition strategies in the synthesis of natural products. Chemical Society Reviews (RSC Publishing).
• Padwa, A. et al. (2010).
• Jones, C. et al. (2021). Unexpected rearrangements and a novel synthesis of 1,1-dichloro-1-alkenones from 1,1,1-trifluoroalkanones with aluminium trichloride. Beilstein Journal of Organic Chemistry.
• Jones, C. et al. (2021). Unexpected rearrangements and a novel synthesis of 1,1-dichloro-1-alkenones from 1,1,1-trifluoroalkanones with aluminium trichloride. PubMed.
• Jones, C. et al. (2021). Unexpected rearrangements and a novel synthesis of 1,1-dichloro-1-alkenones from 1,1,1-trifluoroalkanones with aluminium trichloride. NIH Public Access.

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• 4. Application of (4+3) cycloaddition strategies in the synthesis of natural products - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. Diels-Alder reactions of five-membered heterocycles containing one heteroatom - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. Unexpected rearrangements and a novel synthesis of 1,1-dichloro-1-alkenones from 1,1,1-trifluoroalkanones with aluminium trichloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Unexpected rearrangements and a novel synthesis of 1,1-dichloro-1-alkenones from 1,1,1-trifluoroalkanones with aluminium trichloride - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Selection for 3-Bromofuran-2(5H)-one Cross-Coupling

Welcome to the technical support center for cross-coupling reactions involving 3-Bromofuran-2(5H)-one. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of catalyst selection and reaction optimization. Here, we address common challenges through troubleshooting guides and frequently asked questions, providing not just solutions but the underlying chemical principles to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the most suitable palladium-catalyzed cross-coupling reactions for functionalizing 3-Bromofuran-2(5H)-one?

A1: 3-Bromofuran-2(5H)-one is an excellent substrate for a variety of palladium-catalyzed cross-coupling reactions, which are instrumental in forming new carbon-carbon and carbon-heteroatom bonds. The most common and effective reactions include:

• Suzuki-Miyaura Coupling: Ideal for creating C-C bonds with boronic acids or their esters, leading to aryl- or vinyl-substituted furanones.[1] This is often the first choice due to the commercial availability of a wide range of boronic acids and the relatively mild reaction conditions.

• Heck Coupling: Forms a C-C bond with an alkene, yielding vinyl-substituted furanones.[2] This reaction is powerful for installing unsaturated side chains.

• Sonogashira Coupling: Used to form a C-C bond with a terminal alkyne, producing alkynyl-substituted furanones.[3][4] This method is crucial for synthesizing conjugated systems and intermediates for further transformations.

• Buchwald-Hartwig Amination: Facilitates the formation of a C-N bond by coupling with a primary or secondary amine.[5][6] This is a go-to method for synthesizing amino-furanone derivatives, which are prevalent in medicinal chemistry.

Q2: The furanone ring in my substrate seems to be degrading under the reaction conditions. What causes this and how can I prevent it?

A2: The 3-Bromofuran-2(5H)-one core, being a lactone, can be sensitive to harsh reaction conditions. Ring-opening, hydrolysis, or polymerization are potential side reactions.[1] Key factors contributing to degradation include:

• Strong Bases: Strong bases can promote hydrolysis or other undesired reactions.

• High Temperatures: Prolonged exposure to high temperatures can lead to decomposition or polymerization.

• Protic Solvents: The presence of water or other protic solvents can facilitate ring-opening, especially under basic conditions.

To mitigate this, consider the following preventative measures:

• Use Milder Bases: Opt for bases like K₂CO₃ or K₃PO₄ instead of stronger options where possible.[1]

• Lower Reaction Temperature: Operate at the lowest effective temperature that allows for a reasonable reaction rate. Even a 10-20 °C reduction can significantly improve substrate stability.[1]

• Ensure Anhydrous Conditions: Thoroughly dry all solvents and reagents and run the reaction under an inert atmosphere (Argon or Nitrogen) to exclude moisture.[1]

Q3: I am observing a significant amount of debrominated furanone byproduct. What is happening and how can I minimize it?

A3: Debromination, or hydrodehalogenation, is a common side reaction where the bromine atom is replaced by a hydrogen atom, consuming your starting material.[7] This occurs via a competing catalytic cycle involving a palladium-hydride (Pd-H) species. Factors that promote debromination include:

• Source of Hydride: Pd-H species can be generated from bases, solvents (especially alcohols), or even the boronic acid reagent in Suzuki couplings.

• High Temperatures: Elevated temperatures can increase the rate of this side reaction.[7]

• Inefficient Catalytic Turnover: If the desired cross-coupling is slow, the competing debromination pathway can become more prominent.

To minimize debromination, you should optimize conditions to favor the cross-coupling pathway:

• Ligand Choice: Use bulky, electron-rich phosphine ligands. These ligands often accelerate the reductive elimination step of the primary catalytic cycle, outcompeting the debromination pathway.

• Base and Solvent Selection: Use an anhydrous, aprotic solvent and a non-hydridic base if possible.

• Reaction Temperature: Lowering the temperature may help suppress this side reaction.[8]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your experiments.

Issue 1: Low or No Yield in Suzuki-Miyaura Coupling

Potential Cause	Troubleshooting Steps & Scientific Rationale
Inactive Catalyst	Use a fresh batch of palladium catalyst or a pre-catalyst. Palladium(0) catalysts, like Pd(PPh₃)₄, are sensitive to oxygen and can degrade upon storage.[9] Using a stable Pd(II) pre-catalyst (e.g., Pd(OAc)₂) with a phosphine ligand allows for the in situ generation of the active Pd(0) species.[10]
Inappropriate Ligand	The choice of phosphine ligand is critical. For Suzuki coupling, electron-rich and sterically bulky ligands (e.g., SPhos, XPhos, Buchwald-type ligands) are often highly effective.[1][9] These ligands promote the oxidative addition step and stabilize the catalytically active Pd(0) species. Screen a panel of ligands to find the optimal one for your specific substrate combination.
Incorrect Base	The base is crucial for activating the boronic acid in the transmetalation step. If a weak base (e.g., K₂CO₃) is ineffective, try a stronger inorganic base like K₃PO₄ or Cs₂CO₃.[1] The choice of base can also influence the solubility of the boron species.
Poor Quality Reagents	Ensure the 3-Bromofuran-2(5H)-one and the boronic acid are pure. Impurities can poison the catalyst.[1] Additionally, boronic acids can undergo dehydration to form boroxines, which are often less reactive; using a slight excess (1.1-1.5 equivalents) can compensate for this.[11]
Solvent Effects	The solvent system must solubilize all components and facilitate the reaction. A mixture of an organic solvent (e.g., dioxane, toluene, or DME) and water is often used for Suzuki couplings to dissolve both the organic substrate and the inorganic base.[8] Ensure the solvent is properly degassed to remove oxygen, which can deactivate the Pd(0) catalyst.[9]

Issue 2: Poor Selectivity or Multiple Products in Heck Coupling

Potential Cause	Troubleshooting Steps & Scientific Rationale
Isomerization of Alkene	The formation of regioisomers or E/Z isomers of the product can occur. The choice of ligand can influence regioselectivity. Experiment with different phosphine ligands (e.g., PPh₃ vs. P(o-tolyl)₃).[1] Reaction temperature also plays a role; running the reaction at a lower temperature for a longer duration may improve selectivity.
Double Addition	If the product of the first Heck reaction still contains a reactive site, a second addition can occur. Monitor the reaction closely by TLC or GC-MS and stop it once the desired product is formed to prevent over-reaction.
Catalyst Decomposition	At the high temperatures often required for Heck reactions, the palladium catalyst can decompose to form palladium black, which is inactive.[12] The use of more stable N-heterocyclic carbene (NHC) ligands or specific phosphine ligands can enhance catalyst stability at elevated temperatures.

Catalyst & Condition Selection Guide

The following tables provide recommended starting points for various cross-coupling reactions. These are general conditions and will likely require optimization for your specific coupling partners.

Table 1: Illustrative Starting Conditions for Cross-Coupling of 3-Bromofuran-2(5H)-one

Reaction Type	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)
Suzuki-Miyaura	Pd(OAc)₂ (2-5)	SPhos (4-10)	K₃PO₄ (2.0-3.0)	Dioxane/H₂O (4:1)	80-100
Heck	Pd(OAc)₂ (2)	P(o-tolyl)₃ (4)	Et₃N (2.0)	DMF (anhydrous)	100-120
Sonogashira	Pd(PPh₃)₂Cl₂ (2-5)	PPh₃ (4-10)	Et₃N (3.0)	THF (anhydrous)	60-80
Buchwald-Hartwig	Pd₂(dba)₃ (2)	XPhos (4-8)	NaOt-Bu (1.5-2.0)	Toluene (anhydrous)	90-110

Note: For Sonogashira coupling, a Cu(I) co-catalyst (e.g., CuI, 5-10 mol%) is typically required.[3]

Visualized Workflows and Mechanisms

A logical approach to catalyst selection and troubleshooting is crucial for success.

Caption: A logical workflow for catalyst selection and optimization.

Caption: A simplified catalytic cycle for Suzuki-Miyaura cross-coupling.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

Note: This is a starting point and requires optimization based on the specific boronic acid used.

• Reaction Setup: In an oven-dried Schlenk tube, combine 3-Bromofuran-2(5H)-one (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), the phosphine ligand (e.g., SPhos, 4-10 mol%), and a base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent like 1,4-dioxane and water (e.g., 4:1 v/v), via syringe.[8]

• Reaction Execution: Place the sealed tube in a preheated oil bath at the desired temperature (e.g., 80-100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

General Protocol for Heck Coupling

• Reaction Setup: In a sealed tube, combine 3-Bromofuran-2(5H)-one (1.0 equiv), the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and the ligand (e.g., P(o-tolyl)₃, 4 mol%).[1]

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas.

• Reagent Addition: Add the anhydrous solvent (e.g., DMF), the alkene (1.5 equiv), and the base (e.g., Et₃N, 2.0 equiv) via syringe.[1]

• Reaction Execution: Seal the tube tightly and heat the reaction mixture in an oil bath at the desired temperature (e.g., 100-120 °C) with stirring.

• Monitoring & Workup: Follow steps 5 and 6 from the Suzuki-Miyaura protocol.

References

• BenchChem. (2025). Technical Support Center: Optimizing Reactions of 3-Bromofuran-2,5-dione.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Reddit r/Chempros. (2025). Problems with Suzuki coupling. [Link]

• BenchChem. (2025). Technical Support Center: Catalyst Selection for Cross-Coupling with 3-bromo-7-chloro-1-benzothiophene.

• Wikipedia. (n.d.). Heck reaction. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• BenchChem. (2025). A comparative guide to the efficacy of different catalysts for 3-bromoquinoline coupling reactions.
• BenchChem. (2025). Troubleshooting low yields in 3-Bromo-2-iodofuran Suzuki reactions.
• BenchChem. (2025). Technical Support Center: Troubleshooting Cross-Coupling Reactions.

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• MDPI. (2015). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. [Link]

• J&K Scientific LLC. (2021). Sonogashira Cross-Coupling. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

Sources

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• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. jk-sci.com [jk-sci.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
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• 12. mdpi.com [mdpi.com]

Technical Support Center: Managing the Reactivity of 3-Bromofuran-2(5H)-one

Welcome to the technical support center for 3-Bromofuran-2(5H)-one. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile but highly reactive building block. Here, we provide in-depth troubleshooting guides, frequently asked questions, and validated protocols to help you navigate the complexities of its chemistry and ensure the success of your experiments.

Core Reactivity Profile of 3-Bromofuran-2(5H)-one

Understanding the inherent reactivity of 3-Bromofuran-2(5H)-one is fundamental to troubleshooting and optimizing its reactions. The molecule's functionality is governed by several key features:

• Electrophilic Nature : The furanone ring contains two electron-withdrawing carbonyl groups, which render the molecule highly electrophilic. This makes it an excellent substrate for reactions with a wide range of nucleophiles.[1][2]

• Reactive Bromine Atom : The bromine atom at the 3-position is a good leaving group, making this position susceptible to nucleophilic substitution reactions.[3][4]

• Activated Double Bond : The endocyclic double bond is electron-deficient due to the adjacent carbonyl and bromine substituents. This makes 3-Bromofuran-2(5H)-one a potent dienophile in [4+2] cycloaddition reactions, such as the Diels-Alder reaction.[2][5]

These features contribute to its utility in synthesizing complex heterocyclic scaffolds for drug discovery and materials science.[1][2][6] However, this high reactivity also presents challenges, which this guide aims to address.

Caption: Key reactivity sites on the 3-Bromofuran-2(5H)-one molecule.

Frequently Asked Questions (FAQs)

Q1: How should I properly store and handle 3-Bromofuran-2(5H)-one?

A: Due to its reactivity and moisture sensitivity, proper storage is critical.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[7][8] For long-term stability and to maintain product quality, storage in a freezer at -20°C is recommended.[7][8][9] Protect from light and moisture, as the furanone ring can be susceptible to hydrolysis.[1]

• Handling: Always handle 3-Bromofuran-2(5H)-one in a well-ventilated chemical fume hood.[7][10] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), safety goggles or a face shield, and a lab coat.[11][12] Avoid inhalation of vapors and any contact with skin and eyes.[7][13]

Q2: What are the primary hazards associated with this compound?

A: 3-Bromofuran-2(5H)-one is classified as an irritant. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation upon inhalation.[13] It is crucial to consult the Safety Data Sheet (SDS) before use and handle it with care.[7][8][10]

Q3: In what types of reactions is 3-Bromofuran-2(5H)-one most commonly used?

A: Its structure makes it a versatile reagent for several key transformations in organic synthesis:

• Nucleophilic Substitution: The bromine atom can be displaced by a variety of nucleophiles.

• Diels-Alder Reactions: It acts as an electron-poor dienophile, reacting with electron-rich dienes to form complex cyclic structures.[2][10][14]

• Palladium-Catalyzed Cross-Coupling: It is a suitable substrate for reactions like Suzuki, Heck, and Buchwald-Hartwig amination to form C-C and C-N bonds.[15]

• Michael Additions: Nucleophiles can add to the electron-deficient double bond.[1]

Q4: My compound has a slight yellow tint. Is it still usable?

A: A colorless to yellow appearance is common for this compound, and a slight coloration does not necessarily indicate significant degradation, especially if it has been stored properly.[1] However, a dark brown or black color could signify decomposition or polymerization. It is always best practice to verify the purity of your starting material by techniques like ¹H NMR before commencing a reaction, especially for sensitive or large-scale syntheses.

Troubleshooting Guide for Common Experimental Issues

This section addresses specific problems you may encounter during your experiments.

Problem 1: Low or No Product Yield in Nucleophilic Substitution Reactions

Q: I am attempting a nucleophilic substitution at the C3 position, but I am seeing very low conversion of my starting material. What are the likely causes and how can I fix it?

A: This is a common issue that can often be resolved by systematically evaluating your reaction parameters.

Potential Cause	Explanation & Causality	Recommended Solution
Poor Nucleophile	The effectiveness of a nucleophilic substitution reaction is highly dependent on the strength of the nucleophile.[3][16] Weak nucleophiles (e.g., neutral amines, alcohols) may not be reactive enough to displace the bromide.	* Increase Nucleophilicity: If using a neutral nucleophile like an alcohol or amine, deprotonate it with a suitable non-nucleophilic base (e.g., NaH, K₂CO₃, or an organic base like DBU) to generate the more reactive anionic form (alkoxide or amide). * Change Nucleophile: If possible, consider a more potent nucleophile.
Steric Hindrance	Both the nucleophile and the substrate can have steric bulk that impedes the backside attack required for an SN2-type mechanism.[3][5]	* Reduce Steric Bulk: If possible, use a less sterically hindered nucleophile. * Increase Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy to overcome steric barriers. Monitor for side reactions.
Inappropriate Solvent	The solvent plays a crucial role. Polar aprotic solvents (e.g., DMF, DMSO, Acetonitrile) are generally preferred for SN2 reactions as they solvate the cation of the nucleophilic salt but not the anion, leaving the nucleophile "naked" and more reactive.[3]	* Solvent Screening: Switch to a polar aprotic solvent. If solubility is an issue, perform a small-scale solvent screen to find an optimal medium.
Competing Elimination	If your nucleophile is also a strong base, an E2 elimination reaction can compete with substitution, leading to undesired byproducts.	* Use a Non-Basic Nucleophile: If possible, use a nucleophile that is a weak base (e.g., azide, cyanide). * Lower Temperature: Elimination reactions are often favored at higher temperatures. Running the reaction at a lower temperature may favor the substitution pathway.

Problem 2: Sluggish or Failed Diels-Alder Reaction

Q: My [4+2] cycloaddition with 3-Bromofuran-2(5H)-one is not proceeding. How can I improve this reaction?

A: 3-Bromofuran-2(5H)-one is an electron-poor dienophile. Its success in a Diels-Alder reaction hinges on the properties of the diene partner.[2][5]

Caption: Troubleshooting workflow for a sluggish Diels-Alder reaction.

• Cause: The primary cause of a failed Diels-Alder reaction is a poor electronic match between the diene and dienophile.[5] An electron-poor dienophile like 3-Bromofuran-2(5H)-one requires an electron-rich diene for an efficient reaction. A diene with electron-withdrawing groups will be unreactive.

• Solution:

  • Evaluate Your Diene: Ensure your diene possesses electron-donating groups (e.g., alkyl, alkoxy) to increase the energy of its Highest Occupied Molecular Orbital (HOMO).

  • Increase Temperature: Heating the reaction, often in a sealed tube with a high-boiling solvent like toluene or xylene, can provide the necessary activation energy.[2][10]

  • Lewis Acid Catalysis: The addition of a Lewis acid can coordinate to one of the carbonyl oxygens, further withdrawing electron density and lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile, which can dramatically accelerate the reaction rate.

Problem 3: Debromination Observed as a Side Reaction in Cross-Coupling

Q: In my Suzuki coupling reaction, I'm getting a significant amount of furan-2(5H)-one (the debrominated starting material) as a byproduct. Why is this happening?

A: This side reaction, known as hydrodehalogenation, is a common pitfall in palladium-catalyzed cross-coupling.[15]

• Cause: It is often caused by the generation of palladium-hydride species in the catalytic cycle. These species can arise from certain bases or impurities (like water) in the reaction mixture and can react with the starting material to replace the bromine with a hydrogen atom. High reaction temperatures can also promote this pathway.[15]

• Solution:

  • Reagent Purity: Ensure all reagents, especially the solvent and base, are anhydrous. Use freshly degassed solvents.

  • Choice of Base: Switch to a non-hydroxide base. Anhydrous potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are often good choices.

  • Optimize Temperature: Try running the reaction at a lower temperature. While this may slow the reaction rate, it can significantly suppress the rate of debromination.

  • Ligand Choice: The choice of phosphine ligand can influence the stability of the catalytic intermediates and minimize side reactions. Experiment with different ligands if the problem persists.[15]

Key Experimental Protocols

The following protocols are provided as a starting point. Always perform a risk assessment before beginning any new procedure.

Protocol 1: General Procedure for Nucleophilic Substitution with a Phenoxide

This protocol describes a representative SNAr-type reaction to form an ether linkage at the C3 position.

Materials:

• 3-Bromofuran-2(5H)-one

• 4-Methoxyphenol

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Round-bottom flask with magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: To an oven-dried round-bottom flask under an inert atmosphere, add 4-methoxyphenol (1.1 equivalents) and anhydrous potassium carbonate (1.5 equivalents).

• Solvent Addition: Add anhydrous DMF via syringe to create a stirrable suspension.

• Reagent Addition: In a separate vial, dissolve 3-Bromofuran-2(5H)-one (1.0 equivalent) in a minimal amount of anhydrous DMF. Add this solution dropwise to the stirring suspension at room temperature.

• Reaction: Heat the reaction mixture to 60-80 °C. The reaction progress can be monitored by Thin-Layer Chromatography (TLC) or LC-MS.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Pour the mixture into water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: Representative Diels-Alder Reaction with Isoprene

This protocol is adapted from general procedures for related dienophiles and serves as a robust starting point.[2][10]

Materials:

• 3-Bromofuran-2(5H)-one

• Isoprene (freshly distilled)

• Toluene, anhydrous

• Pressure-rated sealed tube with a stir bar

• Heating mantle or oil bath

Procedure:

• Setup: To a dry, pressure-rated sealed tube containing a magnetic stir bar, add 3-Bromofuran-2(5H)-one (1.0 equivalent).

• Reagent Addition: Add anhydrous toluene, followed by isoprene (1.2-1.5 equivalents).[2]

• Reaction: Securely seal the tube and place it in a heating mantle or oil bath pre-heated to 110 °C.[10]

• Monitoring: Allow the reaction to stir at this temperature for 4-12 hours. Monitor the reaction by TLC or ¹H NMR analysis of an aliquot.

• Workup: After the reaction is complete, cool the tube to room temperature. Carefully unseal the tube in a fume hood.

• Purification: Remove the solvent under reduced pressure. The resulting crude adduct can be purified by column chromatography or recrystallization to yield the desired product.[2][10] The stereochemical outcome (endo/exo) can be determined by ¹H NMR analysis of the coupling constants.[14]

Safety Precautions Summary

• Engineering Controls: Always use this chemical within a certified chemical fume hood to minimize inhalation exposure.[7][12] Ensure an eyewash station and safety shower are readily accessible.[7]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a full-face shield.[11]

  • Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a flame-retardant lab coat.[11][17]

  • Respiratory Protection: If there is a risk of generating aerosols or if working outside a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[7][11]

• Spill & Disposal:

  • In case of a spill, evacuate the area. Absorb the spill with an inert, non-combustible material (e.g., vermiculite or sand) and place it in a sealed container for hazardous waste disposal.[7][11]

  • Dispose of all waste containing 3-Bromofuran-2(5H)-one as hazardous chemical waste in accordance with institutional and local regulations. Do not dispose of it down the drain.[11]

References

• Buy 3-bromofuran-2,5-dione | 5926-51-2 - Smolecule. (2021-05-25).
• SAFETY DATA SHEET - Fisher Scientific. (2012-03-08).
• Proper Disposal of 3-bromofuran-2,5-dione: A Guide for Laboratory Professionals - Benchchem.
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2012-03-08).
• SAFETY DATA SHEET - TCI Chemicals. (2025-03-31).
• troubleshooting low reactivity of 3-bromofuran-2,5-dione in cycloadditions - Benchchem.
• 3-Bromofuran-2(5H)-one | C4H3BrO2 | CID 3018648 - PubChem.
• Application Notes and Protocols: Synthesis of Heterocyclic Compounds Using 3-Bromofuran-2,5-dione - Benchchem.
• Material Safety Data Sheet - Pi Chemicals.
• Application Notes and Protocols for Cycloaddition Reactions with 3-Bromofuran-2,5-dione - Benchchem.
• Validating 3-Bromofuran-2,5-dione Adducts: A Comparative Guide to Spectroscopic Techniques - Benchchem.
• 3-Bromo-2,5-furandione | CAS 5926-51-2 - CymitQuimica.
• Nucleophilic Substitution Reactions - University of Illinois Chicago.
• 3-Bromofuran 97 | 22037-28-1 - Sigma-Aldrich.
• 3-Bromofuran - Wikipedia.
• Nucleophilic Substitution Reactions Overview – Organic Chemistry I - KPU Pressbooks.
• Nucleophilic Substitution Reactions | Thermo Fisher Scientific - US.
• Technical Support Center: Optimizing Reactions of 3-Bromofuran-2,5-dione - Benchchem.

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Technical Support Center: Purification of 3-Bromofuran-2(5H)-one

Welcome to the technical support guide for 3-Bromofuran-2(5H)-one. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of this versatile synthetic building block. High purity is critical for ensuring reproducible results in downstream applications, from complex heterocyclic synthesis to the development of novel pharmaceutical agents.[1] This guide provides in-depth, experience-driven advice in a direct question-and-answer format to help you troubleshoot and optimize your purification protocols.

Section 1: Frequently Asked Questions (FAQs) about Impurity Profile

This section addresses the fundamental questions regarding the nature of impurities in crude 3-Bromofuran-2(5H)-one and how to identify them.

Q1: What are the most common impurities I can expect in my crude 3-Bromofuran-2(5H)-one?

A1: The impurity profile of your crude product is intrinsically linked to its synthetic route. A common method for synthesizing 3-bromo-2(5H)-furanone involves the bromination of 2(5H)-furanone, followed by dehydrobromination.[2] Based on this and similar halogenation reactions, the primary impurities to anticipate are:

• Unreacted Starting Material: Residual 2(5H)-furanone.

• Over-brominated Species: Dibrominated furanones, such as 3,5-dibromo-2(5H)-furanone, can form if the reaction conditions are not strictly controlled.[2]

• Positional Isomers: Depending on the synthetic strategy, isomers like 5-bromo-2(5H)-furanone could be present.[2]

• Solvent Residues: Residual solvents from the reaction and initial work-up (e.g., diethyl ether, carbon tetrachloride, acetic acid) are common.[2][3]

• Reagent Carryover: Traces of the brominating agent (e.g., N-Bromosuccinimide) or base (e.g., triethylamine, pyridine) used for dehydrobromination can persist.[2]

The following diagram illustrates the relationship between a typical synthesis pathway and the generation of these common impurities.

Caption: Origin of common impurities during synthesis.

Q2: How can I best identify the impurities in my sample before and after purification?

A2: A multi-technique approach is essential for the robust identification and quantification of impurities.[4][5]

Analytical Technique	Information Provided	Key Advantages & Considerations
Thin-Layer Chromatography (TLC)	Rapid qualitative assessment of reaction completion and purity.	Excellent first-pass technique. Use different solvent systems to ensure separation. Visualization with UV light and/or a potassium permanganate stain is effective.
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile and semi-volatile impurities. Provides structural information.[6]	Highly sensitive for detecting residual solvents and low-boiling point side products. Care must be taken with the inlet temperature to avoid thermal degradation of the target compound.[6]
High-Performance Liquid Chromatography (HPLC)	High-resolution separation and quantification of non-volatile impurities.	Ideal for assessing purity with high accuracy. Method development (column, mobile phase) is required for optimal separation from closely related isomers.[6]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Unambiguous structural confirmation of the main product and identification of impurities.	¹H and ¹³C NMR are indispensable for confirming the chemical structure. Impurities can often be identified by characteristic signals, even at low levels.[4]
Mass Spectrometry (MS)	Provides molecular weight and fragmentation patterns.	Confirms the molecular formula of the product and helps in identifying the mass of unknown impurities, which is a crucial piece of data for structural elucidation.[4][7]

Q3: My 3-Bromofuran-2(5H)-one sample is darkening over time. Is it unstable?

A3: Yes, lactones and halogenated compounds can be susceptible to degradation. The coloration suggests potential decomposition, possibly through polymerization or hydrolysis, which can be accelerated by light, heat, or the presence of acidic or basic residues. For long-term storage, it is recommended to keep the purified compound in a cool, dark place (e.g., at -20°C) under an inert atmosphere (nitrogen or argon).

Section 2: Troubleshooting Common Purification Challenges

This section provides solutions to specific issues that may arise during the purification process.

Problem 1: My crude product is a persistent oil and fails to crystallize during recrystallization attempts.

Causality: "Oiling out" occurs when the compound melts in the hot solvent or its solubility is too high, preventing the formation of a crystalline lattice upon cooling. This is often exacerbated by the presence of impurities that depress the melting point and interfere with crystal formation.

Troubleshooting Protocol:

• Confirm Purity: First, analyze a small sample by TLC or ¹H NMR. If the product is significantly impure (>10-15% impurities), a pre-purification step like column chromatography is highly recommended to remove the bulk of the contaminants.

• Solvent System Optimization: The key to successful recrystallization is finding a solvent system where the compound is sparingly soluble at room temperature but highly soluble when hot.

  • Single Solvent: Test solvents like isopropanol, ethanol, or a mixture of hexane and ethyl acetate.[8]

  • Binary Solvent System: If a single solvent fails, use a binary system. Dissolve the oil in a minimal amount of a "good" solvent (e.g., ethyl acetate, dichloromethane) in which it is highly soluble. Then, slowly add a "poor" solvent (e.g., hexanes, petroleum ether) at room temperature until persistent cloudiness (turbidity) is observed.

• Induce Crystallization:

  • Gently warm the turbid solution until it becomes clear again.

  • Allow the solution to cool slowly to room temperature, and then place it in a refrigerator or freezer. Slow cooling is crucial for forming well-defined crystals rather than an amorphous solid or oil.

  • If no crystals form, try scratching the inside of the flask with a glass rod at the solvent-air interface to create nucleation sites.

  • Adding a "seed crystal" from a previous successful crystallization can also initiate the process.

Problem 2: An impurity co-elutes with my product during silica gel column chromatography.

Causality: Co-elution occurs when the impurity and the product have very similar polarities, resulting in nearly identical retention factors (Rƒ) on the stationary phase with the chosen mobile phase.

Strategies for Resolution:

• Optimize the Mobile Phase:

  • Decrease Polarity: If the Rƒ values are high (>0.5), decrease the polarity of the eluent system (e.g., from 30% ethyl acetate in hexanes to 15%). This will increase the interaction with the silica gel and may improve separation.

  • Change Solvent Selectivity: Replace one of the solvents with another of similar polarity but different chemical nature. For instance, if using an ethyl acetate/hexanes system, try a dichloromethane/hexanes or diethyl ether/hexanes system. Different solvents can alter the specific interactions with your compound and the impurity, leading to separation.[9]

• Employ Gradient Elution: Start with a low-polarity mobile phase and gradually increase the polarity during the chromatography run. This can help sharpen the elution bands and resolve closely eluting spots.

• Consider a Different Stationary Phase: If silica gel fails, the impurity may have a different type of interaction that can be exploited.

  • Alumina (neutral or basic): Can be effective if your compounds have acidic or basic functionalities.

  • Reverse-Phase Silica (C18): Separates compounds based on hydrophobicity rather than polarity. This is often a very effective alternative for separating polar compounds that are difficult to resolve on normal-phase silica.

Problem 3: My final product is pure by NMR but retains a faint yellow or brown color.

Causality: Trace amounts of highly colored, often polymeric or oxidized, impurities may be present at levels below the detection limit of standard NMR. These can sometimes be removed with an activated carbon treatment.

Decolorization Protocol:

• Dissolve the colored product in a suitable solvent (e.g., ethyl acetate or dichloromethane).

• Add a small amount of activated charcoal (approximately 1-2% by weight of your compound).

• Stir or gently heat the mixture for 10-15 minutes.

• Filter the mixture through a pad of Celite® or a syringe filter to remove the charcoal.

• Remove the solvent under reduced pressure to recover the decolorized product. Caution: Activated carbon can adsorb your product as well, potentially leading to a loss of yield. Perform this on a small scale first.

Section 3: Standardized Purification Protocols

These protocols provide a validated starting point for the purification of 3-Bromofuran-2(5H)-one.

Protocol 1: Purification by Flash Column Chromatography

This technique is the workhorse for purifying moderately to highly impure samples.[10]

Workflow Diagram:

Caption: Standard workflow for flash column chromatography.

Step-by-Step Methodology:

• TLC Analysis: Determine an appropriate solvent system by TLC. Aim for an Rƒ value of ~0.25-0.35 for the product in the elution solvent. A good starting point is 20-30% Ethyl Acetate in Hexanes.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity solvent (e.g., 100% hexanes). Pour the slurry into the column and use gentle pressure to pack the bed, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve your crude product in a minimal amount of a volatile solvent (like dichloromethane). Add a small amount of silica gel (about 1-2 times the weight of your crude product) and evaporate the solvent to create a dry, free-flowing powder. This "dry loading" method generally results in better separation. Carefully add this powder to the top of the packed column.

• Elution: Begin eluting with the low-polarity solvent, then gradually increase the proportion of the more polar solvent. Collect fractions and monitor them by TLC.

• Isolation: Combine the fractions that contain the pure product and remove the solvent using a rotary evaporator.

Protocol 2: Purification by Recrystallization

This method is ideal for removing small amounts of impurities from a solid product that is already relatively pure (>90%).

Step-by-Step Methodology:

• Solvent Selection: Choose a suitable solvent or binary solvent system as described in the troubleshooting section. For 3-Bromofuran-2(5H)-one, an ethanol/water or ethyl acetate/hexane mixture is a good starting point.[8]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and swirling until the solid just dissolves. Do not add excessive solvent, as this will reduce your recovery yield.

• Hot Filtration (Optional): If there are insoluble impurities (dust, etc.), perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath or refrigerator for at least 30 minutes to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel). Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities. Dry the crystals under high vacuum to remove all traces of solvent.

By applying these targeted troubleshooting strategies and validated protocols, you can effectively remove impurities and obtain high-purity 3-Bromofuran-2(5H)-one, ensuring the integrity and success of your subsequent research and development activities.

References

• A Comparative Guide to Purity Assessment of Synthesized 3-Bromofuran-2,5-dione by HPLC - Benchchem.
• Purification of Monoclonal Antibodies Using Chromatographic Methods: Increasing Purity and Recovery - PMC - NIH.
• Purine and Related Compound Purification Str
• Application Notes and Protocols: Synthesis of Heterocyclic Compounds Using 3-Bromofuran-2,5-dione - Benchchem.
• Synthesis and Biological Properties of 2(5H)
• Validating 3-Bromofuran-2,5-dione Adducts: A Comparative Guide to Spectroscopic Techniques - Benchchem.
• Efficient procedure for the preparation of 2-bromo-5-ethylfuran and its unexpected isomerisation - ResearchG
• Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR.
• 3-(4-Bromophenyl)-4-(4-hydroxyanilino)furan-2(5H)-one - PubMed Central.
• 3-Bromofuran - Chem-Impex.
• Analytical Strategies for Monitoring Residual Impurities | BioPharm Intern
• 3-Bromofuran 97 22037-28-1 - Sigma-Aldrich.
• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester.

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• 1. chemimpex.com [chemimpex.com]
• 2. arpi.unipi.it [arpi.unipi.it]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. biopharminternational.com [biopharminternational.com]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. teledynelabs.com [teledynelabs.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Scaling the Synthesis of 3-Bromofuran-2(5H)-one

Welcome to the technical support center for the synthesis and scale-up of 3-Bromofuran-2(5H)-one. This guide is designed for researchers, chemists, and process development professionals. Here, we address common challenges and frequently asked questions encountered during the synthesis of this valuable butenolide intermediate, moving from bench-scale experiments to larger-scale production. Our focus is on providing not just solutions, but a deeper understanding of the underlying chemical principles to empower your experimental success.

Section 1: Synthesis Overview and Core Mechanism

3-Bromofuran-2(5H)-one is a key synthetic building block, but its preparation can be nuanced. The most common and direct laboratory-scale synthesis involves the bromination of 2(5H)-furanone, followed by an in-situ dehydrobromination to yield the desired α,β-unsaturated lactone.[1]

Reaction Pathway Diagram

Caption: Reaction mechanism for the synthesis of 3-Bromofuran-2(5H)-one.

Baseline Laboratory Protocol (10g Scale)

This protocol serves as our baseline for discussing scale-up challenges.

• Reaction Setup: In a 500 mL three-necked, round-bottomed flask equipped with a magnetic stirrer, a pressure-equalizing dropping funnel, and a reflux condenser (with a gas outlet to a scrubber), dissolve 2(5H)-furanone (10.0 g) in diethyl ether (200 mL).

• Bromination: Cool the solution to 0°C using an ice bath. Prepare a solution of bromine (1.2 equivalents) in diethyl ether (50 mL) and add it dropwise to the stirred furanone solution over 1 hour. Maintain the temperature below 5°C. The disappearance of the bromine color indicates its consumption.

• Dehydrobromination: After the bromine addition is complete, continue stirring at 0°C for 30 minutes. Slowly add triethylamine (Et₃N, 1.5 equivalents) dropwise via syringe. A white precipitate of triethylamine hydrobromide (Et₃N·HBr) will form.[1]

• Workup: Allow the mixture to warm to room temperature and stir for 1 hour. Filter the mixture to remove the Et₃N·HBr salt, washing the solid with a small amount of diethyl ether.

• Purification: Combine the filtrates and wash with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is typically a yellow to brown oil.

• Final Purification: Purify the crude oil via column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 3-Bromofuran-2(5H)-one.

Section 2: Troubleshooting Guide for Synthesis and Scale-Up

This section addresses specific problems in a question-and-answer format.

Issue 1: Low or Inconsistent Yield

Question: My reaction yield is significantly lower than reported in the literature, or it varies greatly between batches. What are the common causes?

Answer: Low and inconsistent yields are often traced back to three main areas: incomplete reaction, side reactions, or product decomposition.

• Probable Cause A: Incomplete Bromination. The initial electrophilic addition of bromine is highly dependent on temperature. If the reaction is too cold or the bromine is added too quickly, it may not go to completion.

  • Solution: Ensure your thermometer is accurately measuring the internal reaction temperature. Monitor the reaction by TLC after bromine addition is complete to confirm the full consumption of the starting material before proceeding to the dehydrobromination step.

• Probable Cause B: Competing Side Reactions. Over-bromination can occur, leading to the formation of 3,5-dibromo derivatives.[1] Additionally, if the reaction temperature is not well-controlled during bromine addition, unwanted side reactions can lead to the formation of tarry byproducts, a common issue in bromination of furan-based compounds.[2]

  • Solution: Strict temperature control below 5°C during bromine addition is critical. On a larger scale, this means ensuring your reactor has sufficient cooling capacity and that the addition rate is slow enough to allow for heat dissipation. Using a less reactive brominating agent like N-Bromosuccinimide (NBS) can sometimes offer better control, though it may require initiation (e.g., with benzoyl peroxide).[1]

• Probable Cause C: Product Decomposition. The furanone ring is susceptible to hydrolysis, especially under basic conditions or in the presence of moisture during workup. The product can also be unstable to heat during purification.

  • Solution: Ensure the workup is performed without unnecessary delays. Use saturated, not dilute, sodium bicarbonate for washing to minimize contact time with aqueous base. When concentrating the product, use a rotary evaporator at a moderate temperature (<40°C). For purification, flash chromatography is generally preferred over distillation, which may require higher temperatures that can lead to decomposition.[3]

Troubleshooting Flowchart: Diagnosing Low Yield

Caption: Decision tree for troubleshooting low reaction yield.

Issue 2: Challenges in Scaling Up the Reaction

Question: I'm moving from a 10g to a 200g scale. What are the most critical parameters I need to reconsider?

Answer: Scaling up this synthesis introduces significant challenges related to mass and heat transfer, as well as materials handling.

Parameter	10g Lab Scale	200g Pilot Scale	Key Considerations for Scale-Up
Heat Transfer	Surface area-to-volume ratio is high. Cooling with an ice bath is sufficient.	Surface area-to-volume ratio is low. Heat generated can overwhelm simple cooling baths.	Action: Use a jacketed reactor with a circulating chiller. The rate of bromine addition must be dictated by the ability of the system to remove heat (exotherm control). A runaway reaction is a significant safety hazard.
Stirring	Magnetic stirring is adequate.	Inefficient stirring can create "hot spots" and localized high concentrations of reagents, leading to side products.	Action: Use an overhead mechanical stirrer with an appropriately sized impeller (e.g., pitched-blade turbine) to ensure vigorous mixing and maintain a homogeneous solution.
Byproduct Handling	Et₃N·HBr salt is easily filtered. HBr gas from any decomposition can be handled in a fume hood.	Large quantities of solid salt can be difficult to filter and wash. HBr gas evolution can be significant.	Action: Plan for a larger filtration apparatus (e.g., a Büchner funnel with a larger diameter). Ensure the reactor is vented to a caustic scrubber (e.g., NaOH solution) to neutralize any HBr gas.
Purification	Flash column chromatography is feasible and effective.	Chromatography is expensive and time-consuming at this scale.	Action: Investigate the feasibility of vacuum distillation if the product is thermally stable enough under high vacuum. Alternatively, develop a crystallization or solvent-trituration method to purify the product without chromatography.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the required purity of the 2(5H)-furanone starting material? A1: The starting material should be of high purity (>98%). Impurities can interfere with the bromination reaction, potentially leading to undesired byproducts and lower yields. If the starting material has a dark color, consider purifying it by distillation before use.

Q2: Can I use a different base for the dehydrobromination step? A2: Triethylamine (Et₃N) is commonly used because it is a non-nucleophilic, moderately strong base that effectively promotes the elimination reaction, and its hydrobromide salt precipitates from many organic solvents, simplifying removal.[1] Other hindered bases like diisopropylethylamine (DIPEA) could also work. Stronger, nucleophilic bases (e.g., NaOH) are not recommended as they can promote hydrolysis of the lactone ring.

Q3: What are the primary safety concerns for this reaction? A3: The primary hazards are associated with bromine . Liquid bromine is highly corrosive, toxic upon inhalation, and can cause severe chemical burns. Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including heavy-duty gloves, a lab coat, and chemical splash goggles. Have a bromine neutralizing agent (e.g., sodium thiosulfate solution) readily available. The dehydrobromination step can also evolve hydrogen bromide (HBr) gas, which is corrosive and a respiratory irritant.

Q4: How should the final 3-Bromofuran-2(5H)-one product be stored? A4: The product is a lactone and can be sensitive to moisture and heat.[3] It is best stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at refrigerated temperatures (2-8°C) to minimize degradation over time.

Q5: What are the characteristic analytical signatures for this compound? A5: In ¹H NMR (in CDCl₃), you should expect to see signals for the vinyl proton and the CH₂ group. The vinyl proton typically appears as a triplet. In ¹³C NMR, characteristic peaks for the carbonyl carbon, the two sp² carbons of the double bond, and the sp³ carbon of the CH₂ group will be present. Infrared (IR) spectroscopy will show a strong absorption band for the lactone carbonyl (C=O) stretch, typically around 1750-1780 cm⁻¹.

References

• Wikipedia. Mucobromic acid. [Link]

• Organic Syntheses. Mucobromic acid. [Link]

• Bellina, F., & Rossi, R. (2004). Mucochloric and Mucobromic Acids: Inexpensive, Highly Functionalised Starting Materials for the Selective Synthesis of Variously Substituted 2(5H)-Furanone Derivatives, Sulfur- or Nitrogen-Containing Heterocycles and Stereodefined Acyclic Unsaturated Dihalogenated Compounds. Current Organic Chemistry, 8(12), 1135-1167. [Link]

• Rossi, R., Bellina, F., & Raugei, E. (2016). Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring and/or on the Substituents. Current Organic Chemistry, 20(29), 3075-3136. [Link]

• PubChem. 3-Bromofuran-2(5H)-one. [Link]

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Buy 3-bromofuran-2,5-dione | 5926-51-2 [smolecule.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to the Spectroscopic Analysis of 3-Bromofuran-2(5H)-one Derivatives

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of rigorous scientific practice. 3-Bromofuran-2(5H)-one and its derivatives are highly valuable synthons in organic chemistry, serving as precursors to a wide range of biologically active molecules and complex natural products.[1][2] Their utility stems from the reactive functionalities within the lactone ring, making precise structural and stereochemical characterization not just important, but imperative.

This guide provides an in-depth comparison of the primary spectroscopic techniques used to analyze these compounds. We will move beyond simple data reporting to explain the causality behind experimental choices, demonstrating how Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) function as a self-validating analytical system for the comprehensive characterization of this important class of molecules.

The Synergy of Spectroscopic Techniques: A Workflow for Confidence

No single technique can provide a complete structural picture. True analytical confidence is achieved when data from orthogonal methods converge to support a single, unambiguous structure. The workflow below illustrates the logical progression from a synthesized compound to its full characterization, where each step provides a piece of the structural puzzle.

Sources

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• 2. ijsdr.org [ijsdr.org]

Introduction: The Butenolide Scaffold and the Power of Halogenation

An In-Depth Comparative Guide to 3-Bromofuran-2(5H)-one and Other Halogenated Butenolides for Drug Development Professionals

This guide provides a comprehensive comparison of 3-Bromofuran-2(5H)-one and other halogenated butenolides, focusing on their synthesis, mechanisms of action, and biological performance. Drawing from extensive experimental data, we delve into the structure-activity relationships that govern their efficacy as potent inhibitors of bacterial communication and biofilm formation, offering critical insights for researchers in antimicrobial drug discovery and development.

The 2(5H)-furanone, or butenolide, ring is a privileged scaffold found in numerous natural products. A particularly fascinating class of these compounds is the halogenated furanones, first isolated from the marine red alga Delisea pulchra.[1][2] This seaweed employs these metabolites as a sophisticated chemical defense system to prevent colonization by bacteria and other marine organisms, a phenomenon known as antifouling.[1]

The key to their potent biological activity lies in the disruption of bacterial quorum sensing (QS).[1] QS is a cell-to-cell communication mechanism that allows bacteria to coordinate gene expression based on population density, controlling virulence, biofilm formation, and antibiotic resistance.[3] By interfering with QS, halogenated furanones act as anti-infective agents that disarm pathogens rather than killing them, a strategy that may impose less selective pressure for the development of resistance.[4]

This guide will focus on 3-Bromofuran-2(5H)-one, a synthetically accessible and foundational compound of this class, and compare its properties and performance against other butenolides bearing different halogen substitutions (e.g., chlorine, iodine) and varied substitution patterns.

Synthesis and Chemical Reactivity: A Comparative Overview

The synthetic accessibility and inherent reactivity of halogenated butenolides are critical considerations for their development as therapeutic agents. The nature and position of the halogen atom profoundly influence the electrophilicity of the butenolide ring, which is central to its biological mechanism.

Synthesis of 3-Bromofuran-2(5H)-one

A common and straightforward method for synthesizing 3-bromo-2(5H)-furanone involves a two-step, one-pot reaction starting from the parent 2(5H)-furanone. The process consists of the addition of bromine across the double bond, followed by an elimination reaction (dehydrobromination) mediated by a base like triethylamine (Et₃N) to reinstall the double bond with the bromine atom at the C3 position.[5]

Synthesis of Other Halogenated Butenolides

The synthesis of more complex or differently halogenated butenolides often employs different strategies:

• Electrophilic Cyclization: 3,4-dihalogenated furan-2(5H)-ones can be prepared by treating 4-hydroxy-2-alkynoate derivatives with interhalogen compounds like iodine monochloride (ICl) or iodine monobromide (IBr).[6]

• From Mucohalic Acids: Mucochloric and mucobromic acids (3,4-dihalo-5-hydroxy-2(5H)-furanones) are versatile starting materials for a wide range of derivatives.[7][8] The hydroxyl group at the C5 position can be easily substituted or modified, and the halogens at C3 and C4 can be replaced through various coupling reactions.[7][9]

The choice of halogen (F, Cl, Br, I) and its position on the furanone ring dictates the molecule's reactivity. The electron-withdrawing nature of the halogens increases the electrophilicity of the α,β-unsaturated carbonyl system, making it susceptible to nucleophilic attack by biological macromolecules.

Core Mechanism of Action: Disruption of Quorum Sensing

The primary anti-virulence mechanism of halogenated furanones is the targeted disruption of QS in Gram-negative bacteria. This system typically relies on N-acyl-homoserine lactone (AHL) signaling molecules that bind to transcriptional regulators of the LuxR family.

Halogenated furanones do not act as simple competitive inhibitors at the AHL binding site. Instead, they destabilize the LuxR protein, promoting its rapid proteolytic degradation.[10][11][12] This depletion of the LuxR protein prevents the activation of QS-controlled genes, effectively shutting down the expression of virulence factors and the formation of biofilms.[11][13]

Caption: Mechanism of Quorum Sensing (QS) inhibition by halogenated furanones.

Comparative Biological Performance: Experimental Data

The substitution pattern of the butenolide ring—specifically the type and location of the halogen—creates a spectrum of biological activity. While 3-Bromofuran-2(5H)-one serves as a foundational structure, other derivatives exhibit distinct performance profiles.

Quorum Sensing and Biofilm Inhibition

Both brominated and chlorinated furanones are effective inhibitors of QS and biofilm formation.[2] However, the specific halogen and other substituents can fine-tune this activity. For instance, a comparative study of the isomeric furanones C-30 (Z-4-bromo-5-(bromomethylene)-2(5H)) and GBr (5-(dibromomethylene)-2-(5H)) showed that GBr had more potent activity in inhibiting pyocyanin production (a QS-controlled virulence factor) in clinical isolates of Pseudomonas aeruginosa.[14] This highlights that not just the presence of bromine, but its specific placement and chemical environment are crucial. While halogenation is a common feature of the most potent furanones, it is not an absolute requirement for antibiofilm activity; the 2-furanone core and sufficient lipophilicity are also critical determinants.[15]

Cytotoxicity and Anticancer Potential

The same chemical reactivity that makes halogenated butenolides effective against bacteria also imparts cytotoxicity against eukaryotic cells, a critical consideration for drug development. Studies on 3,4-dihalogenated 2(5H)-furanones have demonstrated cytotoxicity in the low micromolar to nanomolar range against various cancer cell lines.[8]

Structure-activity relationship studies have revealed key determinants of toxicity:

• Effect of C5-Hydroxyl Group: The presence of a hydroxyl group at the C5 position significantly enhances the mutagenic potency of halogenated butenolides.[16]

• Number of Halogens: Increasing the number of halogens generally correlates with increased mutagenicity.[16]

• Type of Halogen (Br vs. Cl): Replacing a chlorine atom with a bromine atom at the C6 position (on a methyl substituent) resulted in small or indiscernible increases in mutagenicity, suggesting the type of halogen at this position is a less critical determinant than other structural features.[16]

Data Summary: 3-Bromofuran-2(5H)-one vs. Other Halogenated Butenolides

The table below summarizes representative experimental data, comparing the biological activity of various halogenated butenolides. Note: Direct comparison is challenging as experimental conditions and model systems vary between studies. This table serves as an illustrative guide.

Compound/Derivative	Target Organism/Cell Line	Assay	Endpoint	Result	Reference
3-Bromofuran-2(5H)-one	Aeromonas hydrophila	Biofilm Inhibition	% Reduction	~83% at 0.2 mg/mL (as 2(5H)-Furanone)	[17]
GBr (5-(dibromomethylene)-2(5H))	P. aeruginosa (Clinical Isolate)	Pyocyanin Inhibition	% Inhibition	~80-100% at 50 µM	[14]
C-30 (Z-4-bromo-5-(bromomethylene)-2(5H))	P. aeruginosa (Clinical Isolate)	Pyocyanin Inhibition	% Inhibition	~40-60% at 50 µM	[14]
Epoxide Derivative of 5-allyl-3,4-dichloro-2(5H)-furanone	MAC16 Cancer Cells	Cytotoxicity	IC₅₀	50 nM	[8]
Aziridine Derivative of pseudo acid chloride	MAC16 Cancer Cells	Cytotoxicity	IC₅₀	30 nM	[8]
Furanone F131 (l-borneol derivative)	S. aureus / C. albicans	Biofilm Prevention	MBPC	8–16 µg/mL	[18]

Key Experimental Protocols

To ensure scientific integrity and reproducibility, the following are detailed protocols for key experiments used to evaluate halogenated butenolides.

Protocol 1: Synthesis of 3-Bromofuran-2(5H)-one

(Based on the procedure described by Zhao, Yang, Li, and coworkers)[5]

• Dissolution: Dissolve 2(5H)-furanone (1.0 eq) in a suitable solvent such as diethyl ether (Et₂O) in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Bromination: Cool the solution in an ice bath. Add a solution of bromine (1.0 eq) in the same solvent dropwise with constant stirring.

• Reflux: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux. Monitor the reaction by TLC until the starting material is consumed.

• Dehydrobromination: Cool the reaction mixture. Add triethylamine (Et₃N) (1.1 eq) dropwise. A precipitate of triethylammonium bromide will form.

• Work-up: After stirring, filter off the precipitate. Wash the filtrate with dilute HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield pure 3-bromo-2(5H)-furanone.

Protocol 2: Biofilm Inhibition Assay (Crystal Violet Method)

This protocol quantifies the ability of a compound to inhibit biofilm formation.

Caption: General workflow for the Crystal Violet biofilm inhibition assay.

Protocol 3: Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cells (e.g., MAC13, MAC16 cancer cells) in a 96-well plate at a predetermined density and allow them to adhere overnight.[8]

• Compound Treatment: Remove the medium and add fresh medium containing serial dilutions of the test butenolide derivatives. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for a specified period (e.g., 48-72 hours) under standard cell culture conditions.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.

• Measurement: Read the absorbance of the purple solution on a microplate reader at a wavelength of approximately 570 nm.

• Analysis: Calculate the cell viability as a percentage relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Conclusion and Future Perspectives

The comparative analysis of 3-Bromofuran-2(5H)-one and its halogenated analogs reveals a class of molecules with significant therapeutic potential, primarily as anti-virulence agents that combat bacterial infections by disrupting quorum sensing. The data clearly indicate that while the butenolide core is essential, the type, number, and position of halogen substituents are critical for modulating biological activity, including both anti-biofilm efficacy and cytotoxicity.

Key Takeaways:

• Structure-Activity Relationship is Key: Brominated furanones are potent QS inhibitors, but specific isomeric forms and substitution patterns can lead to superior activity.

• Mechanism is an Advantage: By targeting virulence rather than viability, these compounds may offer a more sustainable strategy against infectious diseases, potentially circumventing the rapid evolution of resistance associated with traditional bactericidal antibiotics.

• Toxicity is a Hurdle: The inherent reactivity that drives biological efficacy also leads to cytotoxicity, which must be carefully managed through medicinal chemistry efforts to create derivatives with an improved therapeutic index.

Future research should focus on the rational design of novel halogenated butenolides with enhanced specificity for bacterial targets over mammalian cells. Exploring different halogen substitutions (including fluorine and iodine), diverse side chains, and prodrug strategies could yield next-generation anti-biofilm agents to combat the growing threat of antibiotic-resistant infections.

References

• Manefield, M., et al. (2002). Halogenated furanones inhibit quorum sensing through accelerated LuxR turnover. Microbiology, 148(Pt 4), 1119-1127. [Link][10][11][12]

• Zhu, J., & Winans, S. C. (2001). The quorum-sensing transcriptional regulator TraR requires its cognate signaling ligand for protein folding, protease resistance, and dimerization. Proceedings of the National Academy of Sciences, 98(4), 1507-1512. (Cited in[11])

• Hentzer, M., et al. (2002). Inhibition of quorum sensing in Pseudomonas aeruginosa biofilm bacteria by a halogenated furanone compound. Microbiology, 148(1), 87-102. [Link][13]

• Kjelleberg, S., & Steinberg, P. (2004). Furanones. Marine Biotechnology, 6(S1), S3-S11. [Link][1]

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• Larock, R. C., & Reddy, T. R. (2004). Synthesis of 3,4-dihalogenated furan-2-(5H)-ones by electrophilic cyclization of 4-hydroxy-2-alkynoates. The Journal of Organic Chemistry, 69(2), 555-558. [Link][6]

• Zhang, L., et al. (2020). 2(5H)-Furanone Disrupts Bacterial Biofilm Formation and Indirectly Reduces the Settlement of Plantigrades of the Mussel Mytilus coruscus. Frontiers in Marine Science, 7, 567. [Link][3]

• Yin, Q., et al. (2019). Butenolide, a Marine-Derived Broad-Spectrum Antibiofilm Agent Against Both Gram-Positive and Gram-Negative Pathogenic Bacteria. Marine Biotechnology, 21(1), 88-98. [Link][15]

• Padmavathi, V., et al. (2017). Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring and/or on a Side Chain at Position 5. Molecules, 22(10), 1647. [Link][5]

• Zhao, Y., Yang, X., & Li, Y. (2015). A convenient synthesis of 3-bromo-2(5H)-furanone. Synthetic Communications, 45(1), 108-112. (Cited in[5])

• Li, Y., et al. (2023). Antifouling Mussel-Inspired Hydrogel with Furanone-Loaded ZIF-8 for Quorum Sensing-Mediated Marine Antifouling. Coatings, 13(7), 1279. [Link][20]

• Ponnusamy, K., et al. (2010). 2(5H)-Furanone: A Prospective strategy for biofouling-control in membrane biofilm bacteria by quorum sensing inhibition. Brazilian Journal of Microbiology, 41(3), 608-614. [Link][17]

• Kayumov, A., et al. (2022). Antimicrobial and Biofilm-Preventing Activity of l-Borneol Possessing 2(5H)-Furanone Derivative F131 against S. aureus—C. albicans Mixed Cultures. International Journal of Molecular Sciences, 23(19), 11843. [Link][18]

• Meier, J. R., et al. (1993). Bromine-, Chlorine-, and Mixed Halogen-Substituted 4-Methyl-2(5H)-furanones: Synthesis and Mutagenic Effects of Halogen and Hydroxyl Group Replacements. Chemical Research in Toxicology, 6(3), 353-360. [Link][16]

• Szymański, J., & Gzella, A. K. (2021). 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. Molecules, 26(21), 6439. [Link][7]

• de Koning, C. B., et al. (2001). Cytotoxicity of 3,4-dihalogenated 2(5H)-furanones. European Journal of Medicinal Chemistry, 36(7-8), 647-653. [Link][8]

• He, L., et al. (2013). Synthesis of 3,4-Disubstituted-furan-2(5H)-one Derivatives by Suzuki–Miyaura Reaction. Synthetic Communications, 43(18), 2465-2473. (Cited in[21])

• Wang, Y., et al. (2022). Two New Alkaloids and a New Butenolide Derivative from the Beibu Gulf Sponge-Derived Fungus Penicillium sp. SCSIO 41413. Marine Drugs, 20(2), 114. [Link]

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A Comparative Guide to the Reactivity of 3-Bromo- vs. 3-Chloro-furan-2(5H)-one for Synthetic Chemistry Applications

For researchers, medicinal chemists, and professionals in drug development, the selection of appropriate building blocks is paramount to the success of a synthetic campaign. The furan-2(5H)-one scaffold is a privileged motif in numerous natural products and pharmacologically active compounds. Halogenated derivatives, such as 3-bromo- and 3-chloro-furan-2(5H)-one, serve as versatile intermediates, primarily for the introduction of diverse functionalities via nucleophilic substitution reactions. This guide provides an in-depth comparison of the reactivity of these two key synthetic precursors, supported by fundamental principles of organic chemistry and analogous experimental observations, to aid in the strategic selection of the optimal reagent for your synthetic goals.

Introduction: The Role of 3-Halo-furan-2(5H)-ones in Synthesis

3-Halo-furan-2(5H)-ones are α,β-unsaturated lactones, a class of compounds known for their susceptibility to nucleophilic attack. The halogen at the 3-position acts as a leaving group, enabling the formation of new carbon-carbon and carbon-heteroatom bonds. This reactivity is central to their utility in the synthesis of complex molecules. The choice between the bromo- and chloro-derivative can significantly influence reaction conditions, rates, and even the feasibility of a desired transformation.

Core Principles Governing Reactivity: A Tale of Two Halogens

The fundamental difference in reactivity between 3-bromo-furan-2(5H)-one and 3-chloro-furan-2(5H)-one lies in the intrinsic properties of the carbon-halogen bond and the stability of the resulting halide anion. In the context of nucleophilic substitution, the key determinant of reactivity is the leaving group ability of the halide.

Several factors contribute to a species being a good leaving group, with the most critical being the stability of the anion formed upon its departure. For halogens, the established order of leaving group ability is I > Br > Cl > F.[1][2] This trend is governed by two primary factors:

• Basicity: There is an inverse relationship between basicity and leaving group ability. Weaker bases are better leaving groups because they are more stable with a negative charge. Hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl), which means that the bromide ion (Br⁻) is a weaker base than the chloride ion (Cl⁻).[2][3]

• Polarizability: Larger atoms, like bromine, have a more diffuse electron cloud that is more easily distorted. This higher polarizability allows the bromide ion to better stabilize the developing negative charge in the transition state of a reaction.[2]

The carbon-bromine bond is also longer and weaker than the carbon-chlorine bond, which means less energy is required to break the C-Br bond during a substitution reaction.

Comparative Reactivity in Nucleophilic Substitution

Based on these fundamental principles, 3-bromo-furan-2(5H)-one is expected to be a more reactive electrophile than 3-chloro-furan-2(5H)-one in nucleophilic substitution reactions. This heightened reactivity manifests in several practical ways:

• Faster Reaction Rates: The superior leaving group ability of bromide allows for a lower activation energy for nucleophilic attack, resulting in faster reaction kinetics.

• Milder Reaction Conditions: Reactions with 3-bromo-furan-2(5H)-one can often be conducted under milder conditions (e.g., lower temperatures, weaker bases) compared to its chloro-analogue.

• Broader Scope of Nucleophiles: The increased reactivity of the bromo-derivative may allow for successful reactions with a wider range of weaker nucleophiles that might be unreactive towards the chloro-derivative.

Visualizing the Reaction Pathway

The general mechanism for the nucleophilic substitution on 3-halo-furan-2(5H)-ones is an addition-elimination pathway, characteristic of vinylic substitutions with electron-withdrawing groups.

Caption: Experimental workflow for nucleophilic substitution.

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add the 3-halofuran-2(5H)-one (1.0 eq) and dissolve in acetonitrile.

• Add thiophenol (1.1 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add triethylamine (1.2 eq) dropwise to the stirred solution.

• After the addition is complete, allow the reaction to proceed at the specified temperature (see below).

• Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Expected Differences in Reaction Conditions:

• For 3-Bromo-furan-2(5H)-one: The reaction is expected to proceed smoothly at room temperature and may be complete within a few hours.

• For 3-Chloro-furan-2(5H)-one: The reaction will likely be significantly slower at room temperature. Gentle heating (e.g., 40-60 °C) may be required to drive the reaction to completion in a reasonable timeframe.

Conclusion and Recommendations

For synthetic applications requiring nucleophilic substitution on the furan-2(5H)-one core, 3-bromo-furan-2(5H)-one is the more reactive and, in many cases, the preferred substrate. Its enhanced reactivity, stemming from the superior leaving group ability of bromide, allows for faster reactions under milder conditions and potentially a broader substrate scope.

However, the choice of reagent is not always straightforward. For large-scale syntheses where cost is a primary driver, the typically lower price of 3-chloro-furan-2(5H)-one may make it a more attractive option, provided the required, more forcing reaction conditions are acceptable and do not lead to undesired side reactions or decomposition of sensitive functional groups elsewhere in the molecule.

Ultimately, the decision rests on a careful consideration of the specific synthetic challenge, including the nucleophilicity of the coupling partner, the desired reaction time and temperature, and economic factors. This guide provides the fundamental principles to make an informed and strategic choice between these two valuable synthetic intermediates.

References

• Quora. (2018, December 2). Are allyl halides more reactive than vinyl halides in a nucleophilic substitution reaction? Retrieved from [Link]

• LaLonde, R. T., & Leo, H. R. (1994). Interactive chlorine-by-bromine and hydrogen-by-hydroxyl group replacement effects in 2(5H)-furanone mutagenicity. Chemical Research in Toxicology, 7(6), 779–783.

• Reddit. (2020, August 17). Better Leaving Group: Bromide VS Chloride. r/Mcat. Retrieved from [Link]

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A Senior Application Scientist's Guide to the ¹H NMR Validation of 3-Bromofuran-2(5H)-one Adducts

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of novel molecules is the bedrock of discovery. 3-Bromofuran-2(5H)-one is a valuable synthetic intermediate, prized for its reactivity as a Michael acceptor. This reactivity allows for the straightforward introduction of various functionalities, leading to a diverse array of potential therapeutic agents and molecular probes. The validation of the resulting adducts is, therefore, a critical step in any synthetic workflow.

This guide provides an in-depth technical comparison of the use of ¹H Nuclear Magnetic Resonance (NMR) spectroscopy for the validation of 3-Bromofuran-2(5H)-one adducts. We will delve into the causality behind experimental choices, present detailed protocols, and compare ¹H NMR with alternative analytical techniques, equipping you with the expertise to confidently characterize these important compounds.

The Principle of the Method: Unveiling Structure Through Proton Signals

¹H NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the molecular structure of a compound by observing the behavior of hydrogen nuclei (protons) in a magnetic field.[1] The chemical environment of each proton influences its resonance frequency, resulting in a unique spectral fingerprint. For the validation of 3-Bromofuran-2(5H)-one adducts, the key diagnostic features in the ¹H NMR spectrum are the chemical shifts (δ), signal multiplicity (splitting pattern), and integration (relative number of protons).[2]

The core of the validation process lies in the transformation of the α,β-unsaturated system of the furanone ring upon the formation of an adduct. This transformation leads to predictable and readily observable changes in the ¹H NMR spectrum.

The Michael Addition: A Key Reaction of 3-Bromofuran-2(5H)-one

3-Bromofuran-2(5H)-one is an excellent Michael acceptor. The electron-withdrawing nature of the carbonyl group and the bromine atom polarizes the double bond, making the β-carbon susceptible to attack by nucleophiles. This reaction, known as a Michael addition or conjugate addition, is a cornerstone of carbon-carbon and carbon-heteroatom bond formation.

Common nucleophiles for this reaction include thiols (from cysteine residues in proteins, for example) and amines (such as the side chain of lysine).[3] The reaction results in the formation of a new single bond at the β-position and the saturation of the furanone ring's double bond.

Caption: General workflow for the Michael addition to 3-Bromofuran-2(5H)-one.

Interpreting the ¹H NMR Spectrum: A Tale of Two Protons

The validation of adduct formation hinges on the disappearance of the vinylic proton signal of the starting material and the appearance of new signals corresponding to the now saturated furanone ring.

Expected ¹H NMR Data for 3-Bromofuran-2(5H)-one and its Michael Adduct

Proton(s)	Expected Chemical Shift (δ, ppm) in Starting Material	Expected Chemical Shift (δ, ppm) in Adduct	Expected Multiplicity in Adduct	Key Diagnostic Feature
Vinylic Proton (H-4)	~6.5 - 7.5	Absent	-	Disappearance of this signal is a primary indicator of adduct formation.
Methylene Protons (H-5)	~4.8 - 5.2	~4.5 - 5.0	Multiplet	Shift and change in multiplicity upon adduct formation.
Newly Formed CH Proton (H-4)	-	~3.0 - 4.5	Multiplet	Appearance of a new signal in the aliphatic region.
Proton on Bromine-bearing Carbon (H-3)	-	~4.0 - 5.0	Multiplet	Appearance of a new signal, often a doublet of doublets.

Note: The exact chemical shifts and coupling constants will vary depending on the specific nucleophile used and the solvent.

The most significant change is the loss of the downfield vinylic proton signal and the emergence of new signals in the more upfield, aliphatic region of the spectrum. The protons on the now saturated five-membered ring (H-3, H-4, and H-5) will exhibit complex splitting patterns due to coupling with each other. A detailed analysis of these coupling constants can provide valuable information about the stereochemistry of the newly formed chiral centers.

Experimental Protocol: A Self-Validating System

The following is a generalized, detailed protocol for the synthesis and ¹H NMR validation of a 3-Bromofuran-2(5H)-one adduct.

Materials:

• 3-Bromofuran-2(5H)-one

• Nucleophile (e.g., N-acetyl-L-cysteine)

• Anhydrous solvent (e.g., Dichloromethane, Acetonitrile)

• Base (e.g., Triethylamine, Diisopropylethylamine)

• Deuterated solvent for NMR (e.g., CDCl₃, DMSO-d₆)

• NMR tubes

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 3-Bromofuran-2(5H)-one (1.0 eq) in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Nucleophile: In a separate flask, prepare a solution of the nucleophile (1.1 eq) and the base (1.2 eq) in the same anhydrous solvent.

• Reaction: Slowly add the nucleophile/base solution to the stirred solution of 3-Bromofuran-2(5H)-one at room temperature.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or by taking small aliquots for ¹H NMR analysis. The disappearance of the starting material spot on the TLC plate or the vinylic proton signal in the ¹H NMR spectrum indicates the completion of the reaction.

• Workup: Once the reaction is complete, quench the reaction with a mild acid (e.g., saturated aqueous ammonium chloride). Extract the product with an appropriate organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel.

• ¹H NMR Sample Preparation: Dissolve a small amount (5-10 mg) of the purified product in approximately 0.6 mL of a suitable deuterated solvent.

• ¹H NMR Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer (a 400 MHz or higher field instrument is recommended for better resolution).

Caption: A step-by-step experimental workflow for the synthesis and validation of 3-Bromofuran-2(5H)-one adducts.

Comparison with Alternative Validation Techniques

While ¹H NMR is a primary tool for structural elucidation, a multi-technique approach provides the most robust validation.

Technique	Information Provided	Advantages	Limitations
¹H NMR Spectroscopy	Detailed structural information, stereochemistry, purity.	Non-destructive, quantitative, provides rich structural detail.	May require higher concentrations, complex spectra can be difficult to interpret.
Mass Spectrometry (MS)	Molecular weight, elemental composition (with high resolution MS).	High sensitivity, provides molecular weight confirmation.	Does not provide detailed structural or stereochemical information.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., C=O, C-Br).	Fast, simple, good for confirming functional groups.	Provides limited structural information, not suitable for complex mixture analysis.
X-ray Crystallography	Unambiguous 3D structure, including absolute stereochemistry.	Provides definitive structural proof.	Requires a single crystal of suitable quality, which can be difficult to obtain.

For unequivocal structure confirmation, especially for novel compounds intended for drug development, combining ¹H NMR with high-resolution mass spectrometry is highly recommended.[4]

Troubleshooting Common ¹H NMR Issues

Issue	Potential Cause	Suggested Solution
Broad or Unresolved Signals	Presence of paramagnetic impurities, sample aggregation, chemical exchange.	Filter the sample, use a different solvent, acquire the spectrum at a different temperature.
Presence of Starting Material Signals	Incomplete reaction.	Increase reaction time, add more nucleophile/base, or consider a more forcing reaction condition.
Unexpected Signals	Presence of impurities from solvents or reagents, or formation of side products.	Check the purity of starting materials and solvents. Compare the spectrum with a list of common NMR impurities.[5]

Conclusion

¹H NMR spectroscopy stands as an indispensable and powerful technique for the validation of 3-Bromofuran-2(5H)-one adducts. Its ability to provide detailed structural insights through chemical shifts, coupling constants, and integration allows for confident confirmation of adduct formation and can provide crucial information about the stereochemical outcome of the reaction. By understanding the fundamental principles of ¹H NMR and following a systematic experimental approach, researchers can efficiently and accurately characterize these important molecules, accelerating the pace of discovery in drug development and chemical biology.

References

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• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661–667. [Link]

• University of Wisconsin-Madison. NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• Chemistry Steps. NMR Chemical Shift Values Table. Retrieved from [Link]

• MDPI. (2019). One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones. Retrieved from [Link]

• Gesto, D., et al. (2017). Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring and/or Brominated Substituents. Molecules, 22(5), 768. [Link]

• Peterson, L. A., et al. (2009). Identification of furan metabolites derived from cysteine-cis-2-butene-1,4-dial-lysine cross-links. Chemical research in toxicology, 22(3), 539–551. [Link]

• Appendino, G., et al. (2010). An NMR Spectroscopic Method to Identify and Classify Thiol-Trapping Agents: Revival of Michael Acceptors for Drug Discovery. Angewandte Chemie International Edition, 49(50), 9725-9729. [Link]

• Zheng, J., et al. (2015). Detection of cysteine- and lysine-based protein adductions by reactive metabolites of 2,5-dimethylfuran. Analytica Chimica Acta, 897, 59-67. [Link]

• ResearchGate. (2014). Comparison of 1 H NMR spectra in the dihydrobenzofuran (2-H and 3-H).... Retrieved from [Link]

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• University of Potsdam. NMR spectroscopy. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Visible-light-mediated synthesis of 3,4,5-trisubstituted furan-2-one derivatives via a bifunctional organo photocatalyst. Retrieved from [Link]

• University of Calgary. The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Retrieved from [Link]

• Connelly, J. C., et al. (2002). Application of directly coupled high performance liquid chromatography-NMR-mass spectometry and 1H NMR spectroscopic studies to the investigation of 2,3-benzofuran metabolism in Sprague-Dawley rats. Drug metabolism and disposition, 30(12), 1357–1363. [Link]

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A Comparative Guide to the Biological Activity of 3-Bromofuran-2(5H)-one Analogs for Researchers and Drug Development Professionals

The furan-2(5H)-one scaffold, a core structure in many natural products, has garnered significant attention in medicinal chemistry due to its diverse biological activities. The introduction of a bromine atom at the C-3 position, creating 3-Bromofuran-2(5H)-one, and subsequent structural modifications have led to a class of analogs with potent anticancer, antimicrobial, and enzyme-inhibitory properties. This guide provides an in-depth comparison of the biological activities of these analogs, supported by experimental data, to aid researchers and drug development professionals in harnessing their therapeutic potential.

I. Anticancer Activity: Inducing Apoptosis in Malignant Cells

Several analogs of 3-Bromofuran-2(5H)-one have demonstrated significant cytotoxic effects against a range of cancer cell lines. The primary mechanism of action appears to be the induction of apoptosis, a programmed cell death pathway, through the modulation of key regulatory proteins.

A notable study investigated a series of 3,4-dibromo-5-hydroxy-furan-2(5H)-one derivatives with varying silyl groups. These compounds exhibited potent antiproliferative activity, with some analogs showing greater efficacy than the parent compound, mucobromic acid (MBA). For instance, certain silylated derivatives were effective across multiple cancer cell lines with IC50 values in the low micromolar range.[1]

Comparative Cytotoxicity of 3,4-Dibromo-5-Hydroxy-Furan-2(5H)-one Analogs

Compound	HCT-116 (Colon) IC50 (µM)	MCF-7 (Breast) IC50 (µM)	A549 (Lung) IC50 (µM)
MBA (Parent Compound)	>100	>100	203
Analog 3a	1.3	>100	23.4
Analog 3b	7.3	21.3	4.7
Analog 3c	3.9	65.6	10.2
Analog 3d	1.6	89	Not Tested
5-Fluorouracil (Control)	2.5	5.0	7.5

Data synthesized from a study by Kitel et al.[1]

The enhanced cytotoxicity of these analogs is linked to their ability to down-regulate the anti-apoptotic protein survivin and activate caspase-3, a key executioner enzyme in the apoptotic cascade.[1]

Signaling Pathway: The Role of Survivin and Caspase-3

The anticancer activity of these furanone analogs converges on the intrinsic apoptotic pathway. By inhibiting survivin, they remove a critical brake on apoptosis, allowing for the activation of caspase-9, which in turn activates caspase-3. Activated caspase-3 then orchestrates the dismantling of the cell by cleaving various cellular substrates.

Caption: Workflow for determining cytotoxicity using the MTT assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 3-Bromofuran-2(5H)-one analogs. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

• Formazan Formation: Incubate the plates for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT solution and add 100 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

II. Antimicrobial and Anti-Biofilm Activity

In addition to their anticancer properties, brominated furanones have emerged as potent antimicrobial agents, particularly in their ability to disrupt bacterial communication and biofilm formation. [2]

Quorum Sensing Inhibition

Many pathogenic bacteria utilize a cell-to-cell communication system called quorum sensing (QS) to coordinate virulence factor production and biofilm formation. Brominated furanones are structurally similar to the N-acyl-homoserine lactone (AHL) signaling molecules used by many Gram-negative bacteria, allowing them to act as competitive inhibitors of QS receptors.

A study on a brominated furanone demonstrated its ability to inhibit QS-controlled virulence factors in Pseudomonas aeruginosa, such as pyocyanin production and swarming motility. [3]

Biofilm Inhibition and Eradication

Biofilms are structured communities of bacteria encased in a self-produced matrix, which confers increased resistance to antibiotics and host immune responses. Several 2(5H)-furanone derivatives have shown the ability to both inhibit the formation of new biofilms and eradicate existing ones.

Comparative Antimicrobial Activity of Furanone Derivatives

Compound	Organism	MIC (µg/mL)	MBEC (µg/mL)
Furanone Derivative F131	S. aureus	8-16	32-64
α-bromo-trans-cinnamaldehyde	S. aureus	1000-5000	Not Reported
Ciprofloxacin (Control)	S. aureus	0.25-1	>128

Data synthesized from studies by Savelyeva et al. and Siddiqua et al.[4][5]

Experimental Protocol: Crystal Violet Biofilm Assay

The crystal violet assay is a simple and widely used method for quantifying biofilm formation.

Workflow:

Caption: Workflow for quantifying biofilm formation using the crystal violet assay.

Step-by-Step Methodology:

• Bacterial Culture: Grow a bacterial culture overnight in a suitable broth medium.

• Inoculation: Dilute the overnight culture and add it to the wells of a 96-well microtiter plate. Add the 3-Bromofuran-2(5H)-one analogs at various concentrations.

• Incubation: Incubate the plate under static conditions for 24 to 48 hours to allow for biofilm formation.

• Washing: Carefully discard the medium and wash the wells with phosphate-buffered saline (PBS) to remove non-adherent, planktonic bacteria.

• Staining: Add a 0.1% crystal violet solution to each well and incubate for 15-20 minutes at room temperature.

• Excess Stain Removal: Discard the crystal violet solution and wash the wells thoroughly with water to remove any unbound stain.

• Solubilization: Add an appropriate solvent, such as 95% ethanol or 33% acetic acid, to each well to solubilize the crystal violet that has stained the biofilm.

• Absorbance Measurement: Transfer the solubilized stain to a new microtiter plate and measure the absorbance at approximately 570 nm. The absorbance is proportional to the amount of biofilm formed.

III. Enzyme Inhibition

The electrophilic nature of the 3-Bromofuran-2(5H)-one core makes it a potential candidate for inhibiting enzymes through covalent or non-covalent interactions with active site residues. While research in this area is still emerging for this specific class of compounds, related furanone and benzofuran derivatives have shown inhibitory activity against various enzymes.

For example, certain 2-benzylidenebenzofuran-3(2H)-ones have been identified as potent inhibitors of alkaline phosphatase. [4]Additionally, some isobenzofuran-1(3H)-ones have demonstrated inhibitory activity against tyrosinase, a key enzyme in melanin synthesis. [6]These findings suggest that 3-Bromofuran-2(5H)-one analogs could be explored as inhibitors for a range of enzymatic targets, opening new avenues for therapeutic intervention. Further research is warranted to identify specific enzyme targets and elucidate the structure-activity relationships governing their inhibitory potential.

IV. Conclusion and Future Directions

The analogs of 3-Bromofuran-2(5H)-one represent a promising class of bioactive molecules with multifaceted therapeutic potential. Their ability to induce apoptosis in cancer cells and disrupt bacterial communication and biofilm formation highlights their significance in the development of novel anticancer and antimicrobial agents. The experimental protocols detailed in this guide provide a framework for the continued evaluation and optimization of these compounds.

Future research should focus on:

• Expanding the Analog Library: Synthesizing a broader range of analogs to establish more comprehensive structure-activity relationships.

• Elucidating Detailed Mechanisms: Investigating the precise molecular interactions with their biological targets to guide rational drug design.

• In Vivo Efficacy and Safety: Evaluating the most promising candidates in preclinical animal models to assess their therapeutic efficacy and toxicological profiles.

By systematically exploring the biological activities of 3-Bromofuran-2(5H)-one analogs, the scientific community can unlock their full potential in addressing critical unmet needs in oncology and infectious diseases.

V. References

• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• Thio Derivatives of 2(5H)-Furanone as Inhibitors against Bacillus subtilis Biofilms. (2016). National Institutes of Health. Retrieved from [Link]

• MTT (Assay protocol). (2023). protocols.io. Retrieved from [Link]

• A Brominated Furanone Inhibits Pseudomonas aeruginosa Quorum Sensing and Type III Secretion, Attenuating Its Virulence in a Murine Cutaneous Abscess Model. (2022). National Institutes of Health. Retrieved from [Link]

• Crystal violet assay. (n.d.). Bio-protocol. Retrieved from [Link]

• Antimicrobial and Biofilm-Preventing Activity of l-Borneol Possessing 2(5H)-Furanone Derivative F131 against S. aureus—C. albicans Mixed Cultures. (2022). National Institutes of Health. Retrieved from [Link]

• 2-Benzylidenebenzofuran-3(2H)-ones as a new class of alkaline phosphatase inhibitors: Synthesis, SAR analysis, enzyme inhibitory kinetics and computational studies. (2021). ResearchGate. Retrieved from [Link]

• Quorum Sensing Inhibition in Chromobacterium violaceum, Antibacterial Activity and GC-MS Analysis of Centaurea praecox. (2020). Letters in Applied NanoBioScience. Retrieved from [Link]

• Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-Hydroxy-Furan-2(5H)-One Derivatives. (2021). National Institutes of Health. Retrieved from [Link]

• Survivin and Tumorigenesis: Molecular Mechanisms and Therapeutic Strategies. (2016). National Institutes of Health. Retrieved from [Link]

• Role of survivin in caspase-mediated apoptosis. (2018). ResearchGate. Retrieved from [Link]

• Caspase-mediated programmed cell death pathways as potential therapeutic targets in cancer. (2018). National Institutes of Health. Retrieved from [Link]

• Impacts of survivin and caspase-3 on apoptosis and angiogenesis in oral cancer. (2016). National Institutes of Health. Retrieved from [Link]

• Expression of livin, survivin and caspase-3 in prostatic cancer and their clinical significance. (2015). National Institutes of Health. Retrieved from [Link]

• Isobenzofuran-1(3H)-ones as new tyrosinase inhibitors: Biological activity and interaction studies by molecular docking and NMR. (2020). PubMed. Retrieved from [Link]

• Quorum Sensing Inhibition by Bioactive Compou. (2023). JoVE Journal. Retrieved from [Link]

• Chromobacterium Violaceum: A Model for Evaluating the Anti-Quorum Sensing Activities of Plant Substances. (2022). MDPI. Retrieved from [Link]

• Analysis of the Antimicrobial and Anti-Biofilm Activity of Natural Compounds and Their Analogues against Staphylococcus aureus Isolates. (2022). National Institutes of Health. Retrieved from [Link]

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A Comparative Guide to Stereochemical Determination in 3-Bromofuran-2(5H)-one Reactions

For Researchers, Scientists, and Drug Development Professionals

The stereochemical outcome of reactions involving 3-bromofuran-2(5H)-one is a critical determinant of the biological activity and pharmacokinetic properties of the resulting molecules. As such, the unambiguous assignment of stereochemistry is a cornerstone of synthetic chemistry and drug development. This guide provides a comparative analysis of the most effective techniques for elucidating the stereochemistry of products derived from 3-bromofuran-2(5H)-one, offering insights into the rationale behind experimental choices and providing actionable protocols.

The Central Role of Stereochemistry

Substituted furan-2(5H)-ones are prevalent scaffolds in a vast array of natural products and pharmacologically active compounds, exhibiting diverse biological activities including antifungal, antibacterial, and anti-inflammatory properties.[1] The three-dimensional arrangement of atoms in these molecules can dramatically influence their interaction with biological targets. For instance, different enantiomers of a chiral drug can have distinct therapeutic effects, with one being beneficial and the other inactive or even toxic. Therefore, precise control and confident determination of stereochemistry are paramount.

This guide will compare and contrast the three primary techniques for stereochemical determination in the context of 3-bromofuran-2(5H)-one derivatives:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A versatile tool for determining relative stereochemistry.

• Single-Crystal X-ray Crystallography: The gold standard for absolute stereochemical assignment.

• Chiral High-Performance Liquid Chromatography (HPLC): A powerful method for separating and quantifying stereoisomers.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating Relative Stereochemistry

NMR spectroscopy is often the first and most powerful tool for determining the constitution and relative configuration of new chemical entities.[2] For derivatives of 3-bromofuran-2(5H)-one, ¹H NMR, in particular, provides a wealth of information through chemical shifts, coupling constants, and Nuclear Overhauser Effect (NOE) experiments.

A. The Power of Coupling Constants (J-values)

In rigid cyclic systems, the magnitude of the coupling constant between two vicinal protons is dictated by the dihedral angle between them, a relationship described by the Karplus equation. This principle is exceptionally useful for determining the relative stereochemistry of substituents on the furanone ring. For example, in a Diels-Alder reaction involving 3-bromofuran-2(5H)-one, the coupling constants between the bridgehead protons and the protons on the former dienophile can distinguish between the endo and exo isomers.[3]

B. Nuclear Overhauser Effect (NOE) and Rotating-Frame Overhauser Effect (ROE)

NOE and ROE experiments are unparalleled in their ability to establish spatial proximity between protons that are not necessarily coupled through bonds.[4] An NOE enhancement is observed between protons that are close in space (typically < 5 Å).[4] By irradiating a specific proton and observing which other protons show an enhanced signal, a map of through-space interactions can be constructed, revealing the relative stereochemistry.

For medium-sized molecules where the NOE may be close to zero, the ROE experiment is a more reliable alternative as the ROE is always positive.[4][5]

Workflow for Stereochemical Assignment using NMR

Caption: Workflow for determining relative stereochemistry using NMR spectroscopy.

Experimental Protocol: 2D NOESY Experiment

• Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a high-quality NMR tube. Ensure the solvent is free of water and other impurities.

• Instrument Setup:

  • Tune and shim the NMR spectrometer to obtain optimal resolution.

  • Acquire a standard 1D ¹H NMR spectrum to determine the chemical shifts of all protons.

• NOESY Experiment:

  • Select the NOESY pulse sequence.

  • Set the mixing time (τm). For small molecules, a mixing time of 500-800 ms is a good starting point. The optimal mixing time depends on the molecular weight and should be optimized.[4]

  • Set the number of scans and increments to achieve an adequate signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the 2D data using appropriate software (e.g., Mnova, TopSpin).

  • Identify cross-peaks, which indicate spatial proximity between the corresponding protons on the diagonal.

  • Integrate the cross-peaks to quantify the NOE enhancements. The intensity of the cross-peak is inversely proportional to the sixth power of the distance between the protons.[6]

II. Single-Crystal X-ray Crystallography: The Definitive Answer

When an unambiguous determination of the absolute and relative stereochemistry is required, single-crystal X-ray crystallography is the gold standard.[7] This technique provides a three-dimensional map of electron density within a crystal, allowing for the precise determination of atomic positions, bond lengths, and bond angles. The resulting crystal structure provides irrefutable evidence of the molecule's stereochemistry.[8][9][10][11]

The primary challenge of this method is obtaining a single crystal of suitable quality, which can be a time-consuming and sometimes unsuccessful process.[7]

Workflow for X-ray Crystallography

Caption: Workflow for unambiguous stereochemical assignment using X-ray crystallography.

Experimental Protocol: Crystal Growth by Slow Evaporation

• Purification: Ensure the compound is of the highest possible purity, as impurities can inhibit crystal growth.

• Solvent Selection: Choose a solvent or solvent system in which the compound is moderately soluble. A good starting point is a solvent in which the compound is soluble when heated but sparingly soluble at room temperature.

• Crystallization:

  • Dissolve the compound in a minimal amount of the chosen solvent in a clean vial.

  • Loosely cap the vial to allow for slow evaporation of the solvent.

  • Store the vial in a vibration-free environment.

  • Monitor the vial for the formation of single crystals over several days to weeks.

III. Chiral High-Performance Liquid Chromatography (HPLC): Separation and Quantification

Chiral HPLC is an indispensable technique for separating enantiomers and diastereomers, allowing for the determination of enantiomeric excess (ee) or diastereomeric ratio (dr).[12][13][14] This method utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers of a chiral molecule, leading to different retention times.

The selection of the appropriate chiral column and mobile phase is often empirical and may require screening of several conditions.[12]

Decision Tree for Chiral HPLC Method Development

Caption: Decision-making process for developing a chiral HPLC separation method.

Experimental Protocol: Chiral HPLC Screening

• Sample Preparation: Prepare a solution of the analyte at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., mobile phase).

• Column Selection: Based on the structure of the analyte, select a few chiral columns for initial screening. Polysaccharide-based columns are a good starting point for a wide range of compounds.

• Mobile Phase Screening:

  • For each column, test a series of mobile phases, typically starting with a non-polar mobile phase (e.g., hexane/isopropanol) and a polar mobile phase (e.g., acetonitrile/water).

  • Run the sample under isocratic conditions.

• Optimization:

  • If partial separation is observed, optimize the mobile phase composition, flow rate, and column temperature to improve resolution.

  • A gradient elution may be necessary for complex mixtures.

• Quantification: Once a baseline separation is achieved, the enantiomeric excess or diastereomeric ratio can be determined by integrating the peak areas of the respective stereoisomers.

Comparative Summary

Technique	Information Provided	Advantages	Disadvantages
NMR Spectroscopy	Relative stereochemistry, conformational information	Non-destructive, relatively fast, applicable to solutions	Does not provide absolute configuration, can be ambiguous for flexible molecules
X-ray Crystallography	Absolute and relative stereochemistry	Unambiguous and definitive results	Requires a suitable single crystal, can be time-consuming
Chiral HPLC	Enantiomeric/diastereomeric ratio, preparative separation	High sensitivity, quantitative, can be used for purification	Method development can be empirical and time-consuming, does not provide structural information

Conclusion

The determination of stereochemistry in reactions of 3-bromofuran-2(5H)-one is a multifaceted challenge that often requires the application of multiple analytical techniques. NMR spectroscopy serves as the workhorse for elucidating relative stereochemistry, providing rapid and detailed structural information. For the definitive assignment of absolute stereochemistry, single-crystal X-ray crystallography remains the unparalleled gold standard, provided that suitable crystals can be obtained. Chiral HPLC is the premier technique for quantifying the stereoisomeric composition of a sample and for the preparative separation of enantiomers. A judicious application of these complementary techniques will empower researchers to confidently assign the stereochemistry of novel 3-bromofuran-2(5H)-one derivatives, a critical step in the journey of drug discovery and development.

References

• Benchchem. A Comparative Guide to the Spectroscopic Analysis of Furanones.
• C. S. Tsai, J. J. B. P. Bura, and S. C. Nyburg. Carcinogenicity of lactones. 1I.l x-Ray crystal structure analyses of +3-benzylamino-4-hydroxypentanoic. Canadian Journal of Chemistry, 46, 813 (1968).
• Benchchem.
• Robert A. Hill, Joseph B. Sweeney, and Joseph B. Sweeney. Characterization of stereoisomeric 5-(2-nitro-1-phenylethyl)furan-2(5H)-ones by computation of 1H and 13C NMR chemical shifts and electronic circular dichroism spectra. PMC - NIH.
• Damir A. Safin, Damir A. Safin, and Damir A. Safin. The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity. NIH.
• Request PDF. Efficient preparation of 3-substituted-furan-2(5 H)-ones and their direct vinylogous aldol addition.
• Farzaneh Bahramian, Abbas Fazlinia, S. Sheik Mansoor, and Mohammad Najafi Biregan. Preparation of 3,4,5-substituted furan-2(5H)-one derivatives.
• SYNTHESIS AND REACTIONS OF SOME 2(3H)- AND 2(5H)
• MDPI.
• Phenomenex.
• NOESY and ROESY. (2018-08-08).

• NIH. A concise access to bridged[8][8][15] bicyclic lactones with a quaternary stereocenter via stereospecific hydroformylation.

• Unraveling Stereochemical Structure-Activity Relationships of Sesquiterpene Lactones for Inhibitory Effects on STAT3 Activ
• Wikipedia. X-ray crystallography.
• ChemicalBook. 2(5H)-Furanone(497-23-4) 1H NMR spectrum.
• Request PDF. Stereochemical Study of a Novel Tautomeric Furanone, Homofuraneol.
• Request PDF. The Furan-2(5H)-ones: Recent Synthetic Methodologies and Its Application in Total Synthesis of Natural Products.
• MDPI.
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• Glycopedia.
• Recent Advances in Separation and Analysis of Chiral Compounds. (2023-01-10).
• Journal of Pharmaceutical and Biomedical Analysis. (2023-10-13).

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Bromofuran-2(5H)-one

Navigating the complexities of chemical waste management is a critical responsibility for every laboratory professional. This guide provides an in-depth, procedural framework for the proper disposal of 3-Bromofuran-2(5H)-one, a versatile but hazardous building block in organic synthesis.[1] Adherence to these protocols is not merely a matter of regulatory compliance but a fundamental pillar of ensuring a safe and sustainable research environment. This document moves beyond a simple checklist to explain the causality behind each step, empowering you to manage this chemical with confidence and integrity.

Hazard Profile & Risk Assessment: Understanding the "Why"

3-Bromofuran-2(5H)-one and its structural analogs present a multi-faceted hazard profile that necessitates meticulous handling and disposal.[2] Due to its classification as a halogenated organic compound, it falls under specific environmental regulations that prohibit land disposal without prior treatment.[3][4] A thorough understanding of its intrinsic properties is the first step in mitigating risk.

Key Hazards:

• Irritation: The compound is a known skin and eye irritant and may cause respiratory irritation.[5]

• Toxicity: Like many furan derivatives, it is presumed to be harmful if swallowed, inhaled, or absorbed through the skin.[2][6] Animal studies on related compounds have shown potential damage to the liver and kidneys with significant exposure.[7]

• Peroxide Formation: Furan derivatives have the potential to form explosive peroxides when exposed to air and light over time.[2] This is a critical consideration for both storage and disposal.

• Flammability: While data for 3-Bromofuran-2(5H)-one itself is limited, structurally similar compounds like 3-Bromofuran are classified as highly flammable liquids and vapors, posing a significant fire risk.[8][9]

This risk profile mandates that 3-Bromofuran-2(5H)-one be treated as hazardous waste from the moment it is designated for disposal.[2] Under no circumstances should it be discarded via sanitary sewer systems or in general laboratory trash.[2]

Hazard Classification	GHS Hazard Statement	Prevention & Response Precautionary Statements
Skin Irritation	H315: Causes skin irritation[5]	P264, P280, P302+P352, P362+P364[6]
Eye Irritation	H319: Causes serious eye irritation[5]	P280, P305+P351+P338[6]
Respiratory Irritation	H335: May cause respiratory irritation[5]	P261, P271, P304+P340, P312[6][9]
Acute Toxicity (Oral)	H302: Harmful if swallowed[6]	P264, P270, P301+P312, P330[6]
Flammability (Potential)	H225: Highly flammable liquid and vapor (based on analogs)[9]	P210, P233, P240, P241, P242, P370+P378[9]

Prerequisites for Safe Handling and Disposal

Before initiating any disposal procedures, ensure the following controls are in place. This proactive approach is a self-validating system to prevent exposure and environmental release.

• Engineering Controls: All handling of 3-Bromofuran-2(5H)-one, including transferring waste into a collection container, must be performed within a certified chemical fume hood to mitigate inhalation risks.[10] The work area should be equipped with an accessible eyewash station and safety shower.[8]

• Personal Protective Equipment (PPE): A complete ensemble of PPE is mandatory. This includes:

  • Eye Protection: Chemical safety goggles or a face shield.[2]

  • Hand Protection: Chemically resistant gloves, such as nitrile or neoprene.[2] Always inspect gloves for integrity before use and change them immediately if contamination occurs.

  • Body Protection: A flame-resistant laboratory coat, fully fastened.[2]

  • Respiratory Protection: If there is any risk of aerosol generation outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is required.[2]

Step-by-Step Disposal Protocol: From Benchtop to Pickup

The disposal pathway for 3-Bromofuran-2(5H)-one requires a systematic, documented approach to ensure safety and regulatory compliance.

Step 1: Waste Collection

• Collect all materials contaminated with 3-Bromofuran-2(5H)-one, including residual chemical, contaminated labware (e.g., pipette tips, weighing boats), and absorbent materials from spill cleanups.[11]

• Crucially, do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. [2] Incompatible chemicals can lead to dangerous reactions.[12] 3-Bromofuran-2(5H)-one is incompatible with strong oxidizing agents.[8][13]

Step 2: Containerization

• Select a dedicated, leak-proof hazardous waste container that is chemically compatible with halogenated organic compounds. A high-density polyethylene (HDPE) or glass container is typically appropriate.[11]

• The container must have a secure, tight-fitting lid to prevent the release of vapors.[2] The container should be kept closed at all times except when adding waste.[14]

• Ensure the container is stored in a designated Satellite Accumulation Area (SAA), which must be equipped with secondary containment (e.g., a larger bin or tray) to capture any potential leaks.[11][15]

Step 3: Labeling

• Immediately label the waste container. An incomplete or missing label is a serious compliance violation.

• The label must include:

  • The words "Hazardous Waste" .[2]

  • The full, unabbreviated chemical name: "3-Bromofuran-2(5H)-one" .[2]

  • A clear indication of the associated hazards (e.g., "Irritant," "Flammable").

  • The accumulation start date (the date the first drop of waste was added).

Step 4: Temporary Storage

• Store the sealed and labeled waste container in a cool, well-ventilated, and designated SAA.[2][15]

• The storage location must be away from heat sources, direct sunlight, and incompatible materials.[2][8] This is vital to prevent potential peroxide formation and reduce fire risk.

Step 5: Arranging for Final Disposal

• Once the container is full or you have finished the project generating the waste, contact your institution's EHS or Research Safety office to schedule a waste pickup.[11][14]

• Never attempt to dispose of the chemical yourself. Final disposal must be handled by a licensed hazardous waste disposal contractor who will use approved methods, such as high-temperature incineration, which is a required treatment technology for many halogenated organic wastes.[3][8]

Emergency Procedures: Spill & Exposure Management

In the Event of a Spill:

• Evacuate & Ventilate: Immediately alert others and evacuate the immediate area. Ensure the area is well-ventilated, typically by keeping the fume hood sash open.[2]

• Control Ignition Sources: Remove all sources of heat, sparks, and open flames from the vicinity.[8][9]

• Don PPE: Before attempting cleanup, don the full PPE ensemble described in Section 2.

• Contain & Absorb: Use an inert, non-combustible absorbent material like sand, earth, or a commercial chemical absorbent to contain the spill. Do not use combustible materials like paper towels. [2][16]

• Collect & Dispose: Carefully collect the absorbent material and spilled substance using non-sparking tools.[8][17] Place the collected material into a properly labeled hazardous waste container.[2]

• Decontaminate: Clean the spill area thoroughly with a detergent solution, followed by water.[18] All cleaning materials must also be disposed of as hazardous waste.

• Report: Report the incident to your laboratory supervisor and your institution's EHS office, regardless of the spill's size.[2]

In the Event of Personal Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under the safety shower. Seek immediate medical attention.[18]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[6]

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

Disposal Decision Workflow

The following diagram outlines the critical decision-making and operational workflow for the compliant disposal of 3-Bromofuran-2(5H)-one.

Caption: Disposal Workflow for 3-Bromofuran-2(5H)-one.

References

• Benchchem. (n.d.). Proper Disposal of 3-bromofuran-2,5-dione: A Guide for Laboratory Professionals.
• Synerzine. (2019, May 9). SAFETY DATA SHEET 3(2H)-Furanone, dihydro-2-methyl- (Natural).
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET - 3-Bromofuran.
• Thermo Fisher Scientific. (2025, September 14). SAFETY DATA SHEET - 3-Bromofuran.
• Sigma-Aldrich. (2024, September 7). SAFETY DATA SHEET - Bromine.
• ChemScene. (2024, December 6). Safety Data Sheet - 6-Bromo-3(2H)-benzofuranone.
• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Electronic Code of Federal Regulations. (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• Fisher Scientific. (2025, December 20). SAFETY DATA SHEET - (5-Bromo-1-benzofuran-2-yl)methanol.
• Northwestern University. (n.d.). Hazardous Waste Disposal Guide. Retrieved from Northwestern University Office for Research Safety.
• U.S. Environmental Protection Agency. (n.d.). Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption.
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• Occupational Safety and Health Administration. (n.d.). Appendix A to § 1910.1200 - Health Hazard Criteria (Mandatory).
• Occupational Safety and Health Administration. (n.d.). 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.).
• Agency for Toxic Substances and Disease Registry. (n.d.). Public Health Statement for 2,3-Benzofuran.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-Bromofuran-2(5H)-one

As researchers and drug development professionals, our work with reactive intermediates like 3-Bromofuran-2(5H)-one is foundational to innovation. However, the very reactivity that makes these compounds useful also necessitates a rigorous and intelligent approach to safety. This guide moves beyond a simple checklist, providing a procedural and logical framework for personal protective equipment (PPE) to ensure your safety and the integrity of your work. Here, we will detail not just what to wear, but why you wear it, grounding every recommendation in the specific chemical hazards of this compound.

Understanding the Hazard: Why 3-Bromofuran-2(5H)-one Demands Respect

3-Bromofuran-2(5H)-one is a halogenated lactone, a class of compounds known for its utility in synthesis and its potential physiological activity. Its hazard profile, as identified through GHS classifications, dictates our safety protocols. It is crucial to recognize that this compound:

• Causes Serious Skin and Eye Irritation: Direct contact can lead to significant irritation[1][2][3]. The molecular structure allows it to react with biological macromolecules, making prolonged contact potentially damaging.

• May Cause Respiratory Irritation: Inhalation of aerosols or dusts can irritate the respiratory tract[1][2][4].

• Presents Potential Flammability Risks: While data for this specific molecule is limited, related brominated furans are classified as highly flammable liquids[4][5]. Therefore, precautions against ignition sources are paramount.

• May Form Peroxides: Like other furan derivatives, it may form explosive peroxides upon exposure to air and light, adding a significant risk to storage and handling[6].

These hazards form the basis of our PPE strategy. The goal is to create a complete barrier between you and the chemical, mitigating all routes of exposure.

The Essential Armor: Core PPE for Handling 3-Bromofuran-2(5H)-one

Effective protection relies on selecting the right equipment and, most importantly, using it correctly. Every component of your PPE ensemble has a specific role based on the known risks.

• Primary Engineering Control: The Chemical Fume Hood Before any PPE is considered, the primary safety measure is an engineering control. All handling of 3-Bromofuran-2(5H)-one, from weighing to solution transfer, must be conducted within a properly functioning chemical fume hood[7][8]. This control minimizes respiratory exposure and contains any potential spills or splashes.

• Eye and Face Protection: A Non-Negotiable Barrier Given that the compound is a serious eye irritant, robust eye protection is mandatory.

  • Chemical Splash Goggles: These are the minimum requirement. They must be splash-proof and form a complete seal around the eyes to protect from splashes, dust, and vapors[7].

  • Face Shield: For procedures with a higher risk of splashing, such as transfers of larger volumes or reactions under pressure, a face shield must be worn in addition to chemical splash goggles[9]. A face shield alone does not provide adequate protection[9].

• Hand Protection: Selecting the Right Glove Your hands are most likely to come into direct contact with the chemical.

  • Material: Chemically resistant gloves are required. Nitrile or neoprene gloves provide suitable protection against incidental contact[6][7].

  • Practice: Double-gloving is a highly recommended best practice, especially during transfers or when cleaning spills[10]. This provides an extra layer of security and allows for the safe removal of a contaminated outer glove without exposing the skin.

• Body Protection: Shielding Against Contamination

  • Laboratory Coat: A flame-resistant lab coat with long sleeves and tight-fitting cuffs is essential to protect your skin and personal clothing from splashes and spills[6][7]. It should be fully buttoned at all times[11].

  • Chemical-Resistant Apron: For larger-scale work or when there is a significant splash hazard, a chemical-resistant apron worn over the lab coat provides an additional layer of impermeable protection.

• Foot Protection: The Foundation of Safety Closed-toe shoes made of a non-porous material are mandatory in any laboratory setting where hazardous chemicals are handled[6]. This protects your feet from spills.

• Respiratory Protection: When Fume Hoods Aren't Enough In the rare event of a large spill outside of a fume hood or a failure of ventilation systems, respiratory protection is critical.

  • Respirator Type: A NIOSH-approved air-purifying respirator with organic vapor cartridges is necessary under these conditions[6][12]. All personnel who may need to use a respirator must be properly fit-tested and trained as part of a formal respiratory protection program.

PPE Protocols at a Glance

The specific combination of PPE may vary slightly depending on the task. This table provides a quick reference for common laboratory operations.

Task/Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport	Safety Glasses	Single Nitrile Gloves	Lab Coat	Not Required (unless leak)
Weighing (Solid)	Chemical Splash Goggles	Double Nitrile Gloves	Lab Coat	Not Required (in fume hood)
Solution Preparation	Chemical Splash Goggles	Double Nitrile Gloves	Lab Coat	Not Required (in fume hood)
Reaction Setup/Transfer	Goggles & Face Shield	Double Nitrile Gloves	Lab Coat & Apron	Not Required (in fume hood)
Spill Cleanup	Goggles & Face Shield	Heavy Nitrile Gloves	Lab Coat & Apron	Required (if outside hood)
Waste Disposal	Chemical Splash Goggles	Double Nitrile Gloves	Lab Coat	Not Required

Operational and Disposal Plans: A Step-by-Step Guide

Properly using PPE is a procedure in itself. Following a strict sequence for donning (putting on) and doffing (taking off) is critical to prevent cross-contamination.

Workflow for Safe Handling

The following diagram outlines the critical steps from preparation to disposal, ensuring safety at every stage.

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